3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

• CAS: 1279219-37-2

Core Science & Biosynthesis

synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

An In-depth Technical Guide to the Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the , a heterocyclic scaffold of significant interest in medicinal chemistry. The 1,2,4-triazole core is a well-established pharmacophore found in numerous therapeutic agents, and the presence of a bromine atom offers a versatile handle for further chemical elaboration through cross-coupling reactions. This document emphasizes a logical, field-proven synthetic strategy starting from the symmetrical and readily accessible precursor, 3,5-dibromo-1H-1,2,4-triazole. We will explore the critical challenge of selective mono-functionalization and present a robust, multi-step pathway involving a palladium-catalyzed Heck coupling to introduce the carbon backbone, followed by side-chain modification to yield the target amide. The causality behind experimental choices, detailed step-by-step protocols, purification strategies, and characterization data are discussed to ensure scientific integrity and reproducibility.

Strategic Overview: A Retrosynthetic Approach

The synthesis of asymmetrically substituted heterocycles presents a common challenge in organic chemistry. The core of our strategy is to begin with a symmetric, commercially available, or easily prepared starting material and develop a method for selective mono-functionalization. The target molecule, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is ideally disconnected as shown in the retrosynthetic analysis below. This approach leverages the robust chemistry of palladium-catalyzed cross-coupling on the stable 3,5-dibromo-1H-1,2,4-triazole core.

Caption: Retrosynthetic analysis of the target compound.

Synthesis of the Core Scaffold: 3,5-Dibromo-1H-1,2,4-triazole

The foundational starting material for this synthetic route is 3,5-dibromo-1H-1,2,4-triazole. Its preparation from 1H-1,2,4-triazole is a straightforward but hazardous electrophilic bromination that requires careful execution.

Causality: The triazole ring is an electron-rich heterocycle, making the C3 and C5 positions susceptible to electrophilic attack. The use of excess bromine in an aqueous alkaline solution facilitates the dibromination process. The reaction is quenched with acid to neutralize the base and precipitate the product.[1]

Experimental Protocol 2.1: Preparation of 3,5-Dibromo-1H-1,2,4-triazole[2]

Reagent/Solvent	CAS No.	MW ( g/mol )	Amount	Moles
1H-1,2,4-Triazole	288-88-0	69.06	3.9 g	56 mmol
Bromine	7726-95-6	159.81	6.1 mL	119 mmol
Sodium Hydroxide	1310-73-2	40.00	6.78 g	169 mmol
Dichloromethane	75-09-2	84.93	30 mL	-
Water	7732-18-5	18.02	70 mL	-
Conc. HCl	7647-01-0	36.46	2.0 mL	~66 mmol

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, dropping funnels, and a thermometer, combine 1H-1,2,4-triazole (3.9 g), water (50 mL), and dichloromethane (DCM, 15 mL).

• Cool the mixture to 0°C in an ice bath.

• Prepare two separate solutions:

  • Solution A: Bromine (6.1 mL) in DCM (15 mL).

  • Solution B: Sodium hydroxide (6.78 g) in water (20 mL).

• Caution: Perform this step in a well-ventilated fume hood. Simultaneously, add Solution A and Solution B dropwise to the stirred triazole mixture. Carefully monitor the temperature, ensuring it does not exceed 20°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature overnight.

• Cool the mixture again to 0°C and slowly add concentrated hydrochloric acid (2.0 mL) to neutralize the solution.

• The solid product will precipitate. Isolate the solid by filtration, wash thoroughly with cold water, and dry under vacuum.

• This procedure typically affords the title compound as a solid in approximately 65% yield.[1]

Selective Mono-functionalization and Side-Chain Elaboration

With the dibrominated core in hand, the critical phase is the selective introduction of the propanamide precursor at either the C3 or C5 position. A palladium-catalyzed Heck coupling with an acrylate ester is an effective method to form the required C-C bond.

Causality: The Heck reaction allows for the coupling of a vinyl compound with an aryl or vinyl halide. By controlling the stoichiometry (using a slight excess of the dibromotriazole), we can favor the mono-coupled product. The palladium catalyst cycles between Pd(0) and Pd(II) oxidation states to facilitate oxidative addition, migratory insertion, and reductive elimination.

Forward Synthesis Workflow

Caption: Step-wise workflow for the synthesis.

Experimental Protocol 3.1: Heck Coupling for Ethyl 3-(3-bromo-1H-1,2,4-triazol-5-yl)acrylate

Reagent/Solvent	CAS No.	Amount (1.0 mmol scale)	Moles
3,5-Dibromo-1H-1,2,4-triazole	7411-23-6	227 mg	1.0 mmol
Ethyl Acrylate	140-88-5	87 µL	0.8 mmol
Palladium(II) Acetate	3375-31-3	11.2 mg	0.05 mmol
Triphenylphosphine	603-35-0	26.2 mg	0.10 mmol
Triethylamine	121-44-8	420 µL	3.0 mmol
Acetonitrile	75-05-8	5 mL	-

Procedure:

• To an oven-dried Schlenk flask, add 3,5-dibromo-1H-1,2,4-triazole (227 mg), palladium(II) acetate (11.2 mg), and triphenylphosphine (26.2 mg).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous acetonitrile (5 mL), triethylamine (420 µL), and ethyl acrylate (87 µL) via syringe.

• Heat the reaction mixture to 80°C and stir for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure. The resulting residue can be purified by column chromatography on silica gel to isolate the mono-coupled product.

Experimental Protocol 3.2: Ester Hydrolysis

Procedure:

• Dissolve the purified ester from the previous step in a mixture of THF and water (e.g., 3:1 ratio).

• Add lithium hydroxide (LiOH, ~3 equivalents) and stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• Quench the reaction by adding 1M HCl until the pH is ~2-3.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the carboxylic acid, which is often used in the next step without further purification.

Experimental Protocol 3.3: Amide Formation

Procedure:

• Dissolve the carboxylic acid in DMF or DCM.

• Add 1-hydroxybenzotriazole (HOBt, 1.2 eq.) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq.).

• Stir for 20 minutes, then add ammonium chloride (NH₄Cl, 1.5 eq.) followed by a tertiary amine base like diisopropylethylamine (DIPEA, 2.5 eq.).

• Stir the reaction at room temperature overnight.

• Perform an aqueous workup and extract the product with an organic solvent. Purify by chromatography or crystallization.

Experimental Protocol 3.4: Reduction to Final Product

Procedure:

• Dissolve the unsaturated amide in ethanol or methanol.

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

• Place the reaction vessel under an atmosphere of hydrogen gas (using a balloon or a Parr shaker) and stir vigorously.

• Monitor the reaction until the starting material is consumed.

• Filter the mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the final product, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Purification and Characterization

Purification: Substituted 1,2,4-triazoles are often polar compounds. If standard silica gel chromatography proves difficult due to streaking or poor separation, alternative methods should be considered:

• Reverse-phase chromatography (C18): Highly effective for polar compounds.

• Crystallization: If the final product is a solid, crystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can provide high purity material.

• Amine Additives: For silica gel chromatography, adding a small amount of triethylamine to the eluent can improve peak shape for basic heterocycles.

Characterization: The structure of the final compound and key intermediates should be confirmed by standard spectroscopic techniques.

Technique	Expected Observations for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide
¹H NMR	Signals for the -CH₂-CH₂- amide protons (triplets, ~2.5-3.0 ppm), two broad singlets for the -NH₂ protons, and a very broad singlet for the triazole N-H proton.
¹³C NMR	Resonances for the two aliphatic carbons, the carbonyl carbon (~170 ppm), and two distinct signals for the C3 and C5 carbons of the triazole ring (one significantly downfield due to bromine attachment).
Mass Spec (ESI)	Expected [M-H]⁻ ion at m/z corresponding to the molecular weight, showing a characteristic isotopic pattern for one bromine atom.

Alternative Synthetic Pathways

While the Heck-based route is robust, other strategies are viable and may be advantageous under certain circumstances.

• Sonogashira Coupling: Coupling 3,5-dibromo-1H-1,2,4-triazole with a terminal alkyne like propargylamine could install the nitrogen and carbon backbone simultaneously.[2][3][4] Subsequent reduction of the triple bond would be required.

• Suzuki Coupling: This powerful reaction could be used to couple the dibromo-triazole with a custom boronic acid containing the full propanamide side chain or a precursor.[5][6][7][8] The synthesis of the required boronic acid adds steps but can be a highly efficient approach.

• Ring Formation: An alternative is to construct the triazole ring from a precursor already containing the side chain. For example, reacting N-substituted succinimides with aminoguanidine can yield 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, which would then require selective bromination.[9][10]

Safety and Handling

• Bromine: Highly corrosive, toxic, and volatile. Must be handled in a chemical fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

• Palladium Catalysts: Can be pyrophoric and are toxic. Handle under an inert atmosphere where possible.

• Solvents: Use anhydrous solvents where specified and handle all organic solvents in a well-ventilated area.

• Acids and Bases: Concentrated acids and bases are corrosive. Add reagents slowly and with cooling to control exothermic reactions.

References

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• Timm, A. C., et al. (2024). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. Journal of the American Chemical Society. Available at: [Link]

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• Al-Bayati, R. I. H., et al. (2020). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Egyptian Journal of Chemistry. Available at: [Link]

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• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Le, C. M., et al. (2019). Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts. ACS Publications. Available at: [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]

• ResearchGate. (n.d.). The Suzuki coupling reaction of 4H-1,2,4-triazole precursors 5a and 5c.... Available at: [Link]

• ResearchGate. (n.d.). First cross-coupling reactions on halogenated 1H-1,2,4-triazole nucleosides. Available at: [Link]

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Available at: [Link]

• Frontiers. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Available at: [Link]

• ResearchGate. (2019). Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. Available at: [Link]

• National Institutes of Health. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. Available at: [Link]

• Organic Chemistry Portal. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Available at: [Link]

• National Institutes of Health. (n.d.). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Available at: [Link]

• ResearchGate. (n.d.). An Investigation into the Alkylation of 1,2,4-Triazole. Available at: [Link]

• ResearchGate. (n.d.). Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

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A Technical Guide to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a novel heterocyclic compound with significant potential in medicinal chemistry. While a specific CAS number for this compound is not publicly available, indicating its novelty, this document extrapolates from established chemical literature to propose a robust synthetic pathway, predict its physicochemical and spectroscopic characteristics, and discuss its potential therapeutic applications. This guide is intended to serve as a foundational resource for researchers interested in the exploration of bromo-substituted triazole derivatives for drug discovery and development.

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs with a wide spectrum of biological activities.[1][2][3] This five-membered heterocycle is valued for its metabolic stability, capacity to engage in hydrogen bonding, and its role as a bioisostere for amide and ester groups. The incorporation of a bromine atom onto the triazole ring can further enhance the pharmacological profile of a molecule by increasing its lipophilicity and potential for halogen bonding, which can lead to improved target affinity and selectivity.[4] The propanamide side chain offers a versatile handle for further chemical modification and can influence the compound's solubility and pharmacokinetic properties.

Given the therapeutic importance of substituted 1,2,4-triazoles, this guide focuses on the synthesis and potential utility of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Proposed Synthesis Pathway

Based on established methodologies for the synthesis of analogous 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, a plausible and efficient synthetic route for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is proposed.[3][5][6][7][8] The pathway commences with readily available starting materials and employs a key cyclization step to construct the triazole ring.

Diagram of Proposed Synthesis Workflow:

Caption: Proposed multi-step synthesis of the target compound.

Experimental Protocol:

Step 1: Synthesis of Succinamide from Succinic Anhydride

• To a solution of succinic anhydride (1.0 eq) in an appropriate solvent such as THF, add aqueous ammonia (2.0 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Remove the solvent under reduced pressure to yield succinamic acid.

• Treat the crude succinamic acid with thionyl chloride (1.2 eq) in an inert solvent (e.g., DCM) at 0 °C, followed by the addition of excess ammonia to form succinamide.

• Purify the product by recrystallization.

Step 2: Synthesis of N-Bromosuccinimide (NBS)

• While commercially available, NBS can be synthesized by the addition of bromine to a cold aqueous solution of succinimide, followed by the addition of sodium hydroxide.

Step 3: Cyclization to form 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

• In a microwave reactor vessel, combine N-bromosuccinimide (1.0 eq) and aminoguanidine hydriodide (1.1 eq) in a suitable solvent like acetonitrile.[5][8]

• Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 eq).

• Irradiate the mixture in a microwave synthesizer at a temperature of 150-170 °C for 20-30 minutes.[5]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent in vacuo.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes).

Physicochemical and Spectroscopic Characterization

The following table summarizes the predicted physicochemical properties and expected spectroscopic data for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. These predictions are based on the analysis of similar structures found in the literature.[9][10]

Property	Predicted Value/Characteristic
Molecular Formula	C₅H₆BrN₅O
Molecular Weight	232.04 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO and methanol; sparingly soluble in water
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 13.5-14.5 (br s, 1H, NH-triazole), 7.0-7.5 (br s, 2H, -CONH₂), 2.8-3.0 (t, 2H, -CH₂-), 2.5-2.7 (t, 2H, -CH₂-)
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): 172-175 (C=O), 150-155 (C-Br), 145-150 (C-propanamide), 30-35 (-CH₂-), 25-30 (-CH₂-)
Mass Spectrometry (ESI+)	m/z: 231.9 [M+H]⁺, 233.9 [M+H+2]⁺ (isotopic pattern for Br)

Potential Therapeutic Applications and Biological Activity

The 1,2,4-triazole nucleus is a cornerstone of many therapeutic agents.[1][3][11] The introduction of a bromine atom can significantly modulate the biological activity of the parent compound.

Diagram of Potential Biological Targets:

Caption: Potential therapeutic applications of the title compound.

• Antifungal Activity: Triazole-containing compounds are well-established antifungal agents that act by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for ergosterol biosynthesis in fungi.[1]

• Antimicrobial Activity: Various 1,2,4-triazole derivatives have demonstrated broad-spectrum antibacterial activity.[1][12]

• Anticancer Activity: The triazole scaffold is present in several anticancer drugs. Bromo-substituted heterocyclic compounds have shown promise as enzyme inhibitors, including kinases, which are often dysregulated in cancer.[4]

• Anti-inflammatory and Anticonvulsant Activity: Derivatives of 1,2,4-triazole have been investigated for their anti-inflammatory and anticonvulsant properties, potentially through the modulation of cytokine release or interaction with GABA-A receptors.[10][11][13]

Conclusion and Future Directions

While 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide remains a novel chemical entity, its structural features suggest it is a promising candidate for further investigation in drug discovery. The synthetic pathway proposed herein provides a clear and feasible route to obtaining this compound for biological evaluation. Future research should focus on the successful synthesis and purification of the molecule, followed by comprehensive spectroscopic and crystallographic analysis to confirm its structure. Subsequently, a thorough in vitro and in vivo screening against a panel of biological targets, including fungal and bacterial strains, as well as cancer cell lines, will be crucial to elucidate its therapeutic potential.

References

• Guniš, J., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(41), 23136-23145. Available from: [Link]

• Tarikoğullari Doğan, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. Turkish Journal of Pharmaceutical Sciences, 22(1), 1-9. Available from: [Link]

• CP Lab Safety. (n.d.). 3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazole-5-carboxamide, 95% Purity, C5H7BrN4O2, 1 gram. Available from: [Link]

• Guniš, J., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PubMed Central. Available from: [Link]

• Kaur, R., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. PubMed Central. Available from: [Link]

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• Guniš, J., et al. (2018). Synthesis of 3-(5-amino-1 H -1,2,4-triazol-3-yl)propanamides and their tautomerism. ResearchGate. Available from: [Link]

• Özdemir, A., et al. (2015). Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives. Molecules, 20(5), 8656-8671. Available from: [Link]

• Głowacka, E., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. Molecules, 28(9), 3808. Available from: [Link]

• Abdel-Motaal, F. F. (2013). Synthesis of some novel 1,2,4-triazole derivatives as potential antimicrobial agents. European Journal of Chemistry, 4(2), 159-164. Available from: [Link]

• Guniš, J., et al. (2018). A microwave-assisted synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides from succinimides. Sciforum. Available from: [Link]

• Kornicka, A., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. PubMed, 37175218. Available from: [Link]

• Guniš, J., et al. (2018). A microwave-assisted synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides from succinimides. Sciforum. Available from: [Link]

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3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide mechanism of action

An In-Depth Technical Guide to the Potential Mechanism of Action of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Authored by: A Senior Application Scientist

Foreword: The field of drug discovery is often driven by the exploration of novel chemical scaffolds. The 1,2,4-triazole nucleus is a prominent heterocyclic motif, forming the core of numerous clinically approved drugs with a wide array of therapeutic applications.[1][2][3][4] This guide delves into the hypothetical mechanism of action of a specific, under-researched molecule: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. In the absence of direct empirical data for this compound, this document serves as a technical whitepaper for researchers, scientists, and drug development professionals. It synthesizes established knowledge of the 1,2,4-triazole scaffold and related bromo-substituted heterocycles to propose potential biological targets and mechanisms of action. Furthermore, it provides a comprehensive, experience-driven roadmap for the experimental elucidation of its true biological function.

Structural and Physicochemical Analysis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

A thorough understanding of a molecule's potential biological activity begins with a detailed analysis of its structure. The compound 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide can be deconstructed into three key pharmacophoric elements: the 1,2,4-triazole ring, the bromo-substituent, and the propanamide side chain.

• The 1,2,4-Triazole Core: This five-membered aromatic ring containing three nitrogen atoms is a versatile scaffold in medicinal chemistry.[1][2] Its properties include:

  • Hydrogen Bonding Capacity: The nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating interactions with biological targets such as enzymes and receptors.[1]

  • Dipole Moment: The arrangement of nitrogen atoms creates a significant dipole moment, which can contribute to binding affinity and solubility.[1]

  • Metabolic Stability: The triazole ring is generally stable to metabolic degradation, a desirable property for drug candidates.[1]

  • Bioisostere: The 1,2,4-triazole ring can act as a bioisostere for amide and ester groups, allowing it to mimic the functionality of endogenous ligands or substrate molecules.[1][5]

• The Bromo-Substituent: The presence of a bromine atom on the triazole ring is significant. Halogen atoms, particularly bromine, can participate in:

  • Halogen Bonding: A non-covalent interaction where the bromine atom acts as an electrophilic region, interacting with a nucleophilic partner on a biological target. This can significantly enhance binding affinity and selectivity.

  • Hydrophobic Interactions: The bromine atom increases the lipophilicity of the molecule, which can influence its ability to cross cell membranes and interact with hydrophobic pockets in target proteins.

  • Modulation of Electronic Properties: The electron-withdrawing nature of bromine can influence the acidity and reactivity of the triazole ring.

• The Propanamide Side Chain: This flexible chain provides a linker to a terminal amide group.

  • Conformational Flexibility: The rotatable bonds in the propanamide chain allow the molecule to adopt various conformations, potentially enabling it to fit into different binding sites.

  • Hydrogen Bonding: The amide group is a classic hydrogen bond donor and acceptor, providing additional points of interaction with a biological target.

  • Solubility: The amide group can contribute to the aqueous solubility of the compound.

Hypothesized Mechanisms of Action

Based on the extensive literature on 1,2,4-triazole derivatives, several plausible mechanisms of action for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide can be postulated.

Enzyme Inhibition

A primary mode of action for many triazole-containing compounds is the inhibition of enzymes.

• Kinase Inhibition: Many small molecule kinase inhibitors feature heterocyclic scaffolds. The ATP-binding site of kinases is a common target. The 1,2,4-triazole ring of our subject compound could potentially form hydrogen bonds with the hinge region of a kinase. The propanamide side chain could extend into the solvent-exposed region or a nearby hydrophobic pocket. Bromo-substituted heterocyclic compounds have been identified as pan-HER inhibitors, targeting the epidermal growth factor receptor (EGFR) family.[6]

• Phosphatase Inhibition: Protein tyrosine phosphatases (PTPs) are another class of enzymes that are attractive drug targets. For instance, a bromo-substituted benzylidene-thiazolidinedione has been identified as a potent inhibitor of PTP1B, a target in type 2 diabetes.[7] The triazole moiety could potentially interact with the active site of a phosphatase.

• Metabolic Enzyme Inhibition: The 1,2,4-triazole core is present in several antifungal agents that inhibit lanosterol 14α-demethylase, a key enzyme in ergosterol biosynthesis.[1] While this is a fungal target, it highlights the potential for this scaffold to inhibit metabolic enzymes in other organisms.

Receptor Modulation

• Nuclear Receptor Antagonism: Derivatives of 1,2,3-triazole-4-carboxamides have been developed as potent and selective inverse agonists and antagonists of the Pregnane X Receptor (PXR), a key regulator of drug metabolism.[8] It is plausible that a 1,2,4-triazole derivative could exhibit similar activity at a nuclear receptor.

Anticancer Activity

The 1,2,4-triazole scaffold is found in numerous compounds with demonstrated anticancer activity.[4][9]

• Induction of Apoptosis and Cell Cycle Arrest: Synthetic 1,2,4-triazole-3-carboxamides, structurally related to the propanamide in our compound of interest, have been shown to induce cell cycle arrest and apoptosis in leukemia cells.[10] The mechanism often involves the modulation of key signaling pathways that control cell proliferation and survival.

• Wnt Pathway Inhibition: Some triazole derivatives have been shown to inhibit the Wnt signaling pathway by targeting tankyrases.[11] This pathway is frequently dysregulated in various cancers.

Proposed Experimental Workflow for Mechanism of Action Elucidation

A systematic and multi-faceted approach is required to definitively determine the mechanism of action of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. The following is a proposed experimental workflow.

Phase 1: Phenotypic Screening and Initial Target Class Identification

The initial step is to determine the biological effect of the compound in a variety of cell-based assays.

Experimental Protocol: High-Throughput Phenotypic Screening

• Cell Line Panel: Utilize a diverse panel of human cancer cell lines (e.g., NCI-60) and normal human cell lines to assess cytotoxicity and cytostatic effects.

• Assay: Employ a robust cell viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

• Dose-Response: Test the compound over a wide range of concentrations (e.g., 1 nM to 100 µM) to determine the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).

• Data Analysis: Analyze the dose-response curves to identify sensitive and resistant cell lines. This can provide initial clues about the potential target or pathway.

Table 1: Hypothetical Phenotypic Screening Data

Cell Line	Tissue of Origin	IC50 (µM)
A549	Lung Carcinoma	5.2
MCF-7	Breast Carcinoma	2.8
K562	Chronic Myeloid Leukemia	> 50
HCT116	Colon Carcinoma	4.5
HEK293	Normal Embryonic Kidney	> 100

Phase 2: Target Identification

Once a biological effect is confirmed, the next crucial step is to identify the direct molecular target(s).

Workflow for Target Identification

Caption: Workflow for identifying molecular targets.

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Synthesis of Affinity Probe: Synthesize an analog of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide with a linker arm suitable for immobilization on a solid support (e.g., NHS-activated sepharose beads).

• Cell Lysate Preparation: Prepare a native protein lysate from a sensitive cell line.

• Affinity Pulldown: Incubate the lysate with the immobilized compound. As a control, use beads without the compound or beads with an inactive analog.

• Elution: Elute the bound proteins.

• Mass Spectrometry: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Phase 3: Target Validation and Pathway Analysis

The putative targets identified must be validated to confirm a direct interaction and biological relevance.

Workflow for Target Validation and Pathway Analysis

Caption: Workflow for validating targets and analyzing pathways.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells from a sensitive cell line with the compound or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

• Protein Quantification: Quantify the amount of the putative target protein remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.

• Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

Proposed Synthesis and Structure-Activity Relationship (SAR) Studies

To further probe the mechanism of action and to develop more potent and selective compounds, a focused SAR study is essential. A plausible synthetic route can be adapted from known methods for similar compounds.[12][13]

Proposed Synthetic Scheme

A potential synthesis could involve the reaction of a substituted aminoguanidine with a derivative of succinic acid to form the triazole ring, followed by bromination. The propanamide side chain could be introduced before or after the triazole ring formation.

SAR Strategy

• Modification of the Propanamide Side Chain: Vary the length of the alkyl chain and the substituents on the amide nitrogen to explore the binding pocket.

• Substitution on the Triazole Ring: Replace the bromine atom with other halogens (Cl, F) or small alkyl groups to probe the importance of halogen bonding and lipophilicity.

• Positional Isomers: Synthesize isomers where the propanamide side chain is attached to a different nitrogen atom of the triazole ring.

Conclusion

While the precise mechanism of action for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide remains to be experimentally determined, this guide provides a scientifically grounded framework for its investigation. Based on the rich pharmacology of the 1,2,4-triazole scaffold, it is hypothesized that this compound may function as an enzyme inhibitor, potentially targeting kinases or phosphatases, or as a modulator of pathways involved in cell proliferation and survival. The proposed experimental workflow, from phenotypic screening to target validation and SAR studies, offers a comprehensive and robust strategy for elucidating its biological function. This systematic approach will not only reveal the mechanism of action of this specific molecule but also has the potential to uncover new therapeutic targets and lead to the development of novel drug candidates.

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A Strategic Guide to Unveiling the Therapeutic Potential of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide: A Novel Investigational Compound

Foreword: The Enduring Promise of the 1,2,4-Triazole Scaffold

To the dedicated researcher, scientist, and drug development professional, the quest for novel therapeutic agents is a journey defined by both challenge and opportunity. Within the vast landscape of heterocyclic chemistry, the 1,2,4-triazole ring stands as a "privileged scaffold"—a core structural motif consistently found in a multitude of clinically successful drugs.[1][2][3][4] Its remarkable metabolic stability, coupled with its capacity to engage in a wide array of biological interactions, has rendered it a cornerstone of modern medicinal chemistry.[3] Derivatives of this versatile heterocycle have demonstrated a striking breadth of pharmacological activities, including potent antifungal, anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][4][5][6]

This guide focuses on a novel, unexplored derivative: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide . The introduction of a bromine atom at the 3-position and a propanamide side chain at the 5-position presents a unique chemical entity with significant, albeit currently uncharacterized, therapeutic potential. The presence of a halogen, such as bromine, is known to often enhance the biological activity of heterocyclic compounds.[7] This document serves not as a summary of existing data, but as a comprehensive strategic roadmap. It is designed to provide the reader with the foundational rationale, hypothesized mechanisms of action, and detailed, field-proven experimental workflows necessary to systematically investigate and unlock the biological activity of this promising molecule.

Section 1: Proposed Synthesis and Characterization

A robust and reproducible synthetic pathway is the bedrock of any new drug discovery program. While a specific, published synthesis for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is not yet available, a plausible and efficient route can be designed by integrating established methodologies for analogous structures. A logical approach would involve the initial construction of the propanamide-substituted triazole core, followed by a regioselective bromination step.

A potential synthetic pathway could be adapted from methods used for similar propanamide-substituted triazoles.[8] The general strategy involves the reaction of a succinic acid derivative with aminoguanidine to form the triazole ring, a methodology noted for its efficiency, particularly under microwave irradiation.

Workflow for Proposed Synthesis

Caption: Proposed high-level synthetic workflow for the target compound.

Upon successful synthesis, rigorous characterization using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and elemental analysis is mandatory to confirm the structure and purity of the final compound before proceeding with biological evaluation.

Section 2: Hypothesized Biological Activities & Investigational Strategy

The known pharmacological profile of the 1,2,4-triazole scaffold provides a strong foundation for hypothesizing the potential activities of our target compound. The presence of the bromo-substituent, in particular, suggests that antimicrobial, antifungal, and anticancer activities are promising avenues for initial investigation.

Anticancer Activity

Rationale: Numerous 1,2,4-triazole derivatives have demonstrated significant cytotoxic effects against various cancer cell lines. Some act as enzyme inhibitors, such as aromatase inhibitors (e.g., Letrozole, Anastrozole), which are crucial in hormone-dependent breast cancer. Others induce apoptosis and cell cycle arrest through various mechanisms. The propanamide moiety may influence solubility and cell permeability, potentially enhancing bioavailability and cytotoxic efficacy.

Primary Objective: To determine the in vitro cytotoxic activity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide against a panel of human cancer cell lines.

Experimental Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

• Cell Line Selection: Utilize a diverse panel of cancer cell lines to assess broad-spectrum activity. A recommended starting panel includes:

  • MCF-7: Estrogen-receptor positive breast cancer.

  • MDA-MB-231: Triple-negative breast cancer.

  • A549: Non-small cell lung cancer.

  • HeLa: Cervical cancer.

  • K562: Chronic myeloid leukemia.

  • Vero or HaCaT: Non-cancerous cell lines to assess selectivity.

• Cell Culture: Culture cells in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, maintained at 37°C in a humidified 5% CO₂ incubator.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Replace the media with fresh media containing the various concentrations of the test compound. Include wells with vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Aspirate the media and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Workflow for Mechanistic Elucidation of Anticancer Activity

Caption: Logical workflow for investigating the mechanism of a cytotoxic compound.

Antimicrobial and Antifungal Activity

Rationale: The 1,2,4-triazole core is famously present in leading antifungal drugs like Fluconazole and Voriconazole, which act by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase, essential for ergosterol biosynthesis. Furthermore, various derivatives have shown potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.[5] The bromo-substituent may enhance membrane permeability or interaction with microbial targets.

Primary Objective: To evaluate the in vitro antibacterial and antifungal efficacy of the compound by determining its Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

• Microorganism Selection:

  • Bacteria: Staphylococcus aureus (Gram-positive), Bacillus subtilis (Gram-positive), Escherichia coli (Gram-negative), Pseudomonas aeruginosa (Gram-negative).

  • Fungi: Candida albicans, Aspergillus niger, Cryptococcus neoformans.

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism (e.g., 0.5 McFarland standard) in appropriate broth (Mueller-Hinton for bacteria, RPMI-1640 for fungi).

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculation: Add the standardized microbial suspension to each well.

• Controls: Include a positive control (microbes, no compound), a negative control (broth only), and a drug control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 48 hours (fungi).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Section 3: Enzyme Inhibition and In Silico Studies

Rationale: Beyond broad cytotoxicity or antimicrobial effects, the true value of a novel compound often lies in its specific interaction with a key biological target. 1,2,4-triazoles are prolific enzyme inhibitors.[1][8] They have been shown to inhibit acetylcholinesterase (relevant for Alzheimer's disease), α-glucosidase and α-amylase (relevant for diabetes), and various kinases.[1][7][8]

Primary Objective: To screen the compound against a panel of therapeutically relevant enzymes and use molecular docking to predict binding modes and guide further optimization.

Proposed Initial Enzyme Targets:

• Cholinesterases (AChE, BChE): Given the prevalence of this activity among triazoles.[1][8]

• α-Glucosidase: Another common target for this scaffold with anti-diabetic implications.[7]

• Protein Kinases (e.g., CDK, PIM-1): Many anticancer drugs target kinases, and triazoles have shown activity in this area.

• Fungal CYP51 (Lanosterol 14α-demethylase): A primary target for antifungal triazoles.

Molecular Docking: Computational docking studies should be performed to predict the binding affinity and interaction patterns of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide with the active sites of these enzymes. This in silico analysis can help prioritize which enzymatic assays to perform and provide a structural hypothesis for any observed activity.

Section 4: Data Presentation and Progression to In Vivo Studies

Clear and concise data presentation is critical for interpretation and decision-making. All quantitative biological data should be summarized in tables.

Table 1: Example Data Summary for In Vitro Cytotoxicity

Cell Line	Compound IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)	Selectivity Index (SI)¹
MCF-7	Value	Value	Value
A549	Value	Value	Value
K562	Value	Value	Value
Vero	Value	Value	Value
¹ SI = IC₅₀ in normal cells / IC₅₀ in cancer cells.

Table 2: Example Data Summary for Antimicrobial Activity

Microorganism	Compound MIC (µg/mL)	Control Drug MIC (µg/mL)
S. aureus	Value	Value (Ciprofloxacin)
E. coli	Value	Value (Ciprofloxacin)
C. albicans	Value	Value (Fluconazole)
A. niger	Value	Value (Fluconazole)

A compound demonstrating potent and selective activity in vitro becomes a candidate for in vivo studies. The progression to animal models must be systematic and ethically sound, starting with preliminary toxicity assessments to determine the maximum tolerated dose (MTD), followed by efficacy studies in relevant disease models (e.g., tumor xenografts for an anticancer agent).

Conclusion and Future Outlook

The compound 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide represents a novel chemical entity built upon a scaffold of proven therapeutic relevance. This guide provides a comprehensive, hypothesis-driven framework for its initial biological evaluation. By systematically executing the proposed workflows in anticancer, antimicrobial, and enzyme inhibition screening, researchers can efficiently determine its primary pharmacological profile. Positive results from these foundational in vitro studies will pave the way for more advanced mechanistic investigations and eventual progression into preclinical in vivo models, potentially leading to the development of a new and effective therapeutic agent.

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An In-Depth Technical Guide to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Derivatives: A Scaffold for Modern Drug Discovery

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous clinically significant therapeutic agents.[1][2] This guide delves into the untapped potential of a specific, yet underexplored scaffold: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. The strategic placement of a reactive bromine atom, a flexible propanamide linker, and the versatile 1,2,4-triazole core presents a unique opportunity for the development of novel drug candidates with a wide array of potential biological activities. This document provides a comprehensive overview of the synthesis, derivatization strategies, potential biological applications, and structure-activity relationship (SAR) insights for this promising class of compounds, tailored for researchers, scientists, and drug development professionals.

Introduction: The Prominence of the 1,2,4-Triazole Moiety

Heterocyclic compounds, particularly those containing nitrogen, are of immense interest in the pharmaceutical industry due to their diverse pharmacological profiles.[3] Among these, the 1,2,4-triazole ring is a privileged scaffold, renowned for its metabolic stability and its ability to engage in various biological interactions. This five-membered ring, containing three nitrogen atoms and two carbon atoms, is a key pharmacophore in a multitude of approved drugs, exhibiting activities ranging from antifungal and anticancer to antiviral and anti-inflammatory.[2][3]

The 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide core combines several key features for rational drug design:

• The 1,2,4-Triazole Ring: A bioisostere for amide and ester groups, capable of hydrogen bonding and improving pharmacokinetic properties.[2]

• The Bromo Substituent: A versatile handle for a wide range of synthetic transformations, allowing for the introduction of diverse chemical functionalities.

• The Propanamide Linker: Provides conformational flexibility, enabling optimal interaction with biological targets.

This guide will explore the synthetic accessibility of this core and its potential for generating libraries of novel compounds for biological screening.

Synthesis of the Core Scaffold and Derivatization Strategies

The synthesis of the 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide core can be approached through a multi-step synthetic sequence, leveraging established methodologies for triazole formation and side-chain incorporation.

Proposed Synthesis of the Core Scaffold

A plausible synthetic route, based on analogous preparations of substituted 1,2,4-triazoles, is outlined below. The key is the construction of the triazole ring followed by the attachment and modification of the propanamide side chain.

Caption: Proposed synthetic pathway for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Experimental Protocol (Hypothetical):

• Synthesis of 3-Bromopropanamide: To a solution of 3-bromopropanoic acid in an inert solvent (e.g., dichloromethane), slowly add thionyl chloride at 0°C. Stir the reaction mixture at room temperature for 2-3 hours. Remove the excess thionyl chloride under reduced pressure. The resulting 3-bromopropanoyl chloride is then carefully added to a cooled solution of aqueous ammonia. The precipitated 3-bromopropanamide is filtered, washed with cold water, and dried.

• Formation of the 1,2,4-Triazole Ring: The 3-bromopropanamide can then be used to construct the 1,2,4-triazole ring through various established methods, such as reaction with formylhydrazine followed by cyclization, or through a multi-component reaction.[4][5]

• Alternative: Side-chain Attachment: An alternative approach involves starting with a pre-formed 3-bromo-1,2,4-triazole ring and attaching the propanamide side chain. This could be achieved via a coupling reaction, for instance, by first lithiating the C5 position of the triazole and then reacting with a suitable three-carbon electrophile bearing a protected amide or a precursor.

Derivatization Strategies

The 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold offers multiple points for diversification to create a library of analogues for SAR studies.

Caption: Key points for derivatization on the core scaffold.

Table 1: Potential Derivative Classes

Position of Modification	Reaction Type	Potential Functional Groups Introduced
Amide Nitrogen (R1)	Alkylation, Arylation, Acylation	Alkyl chains, (hetero)aryl groups, acyl groups
C3-Bromo (R2)	Suzuki, Stille, Sonogashira couplings	(Hetero)aryl, vinyl, alkynyl groups
Buchwald-Hartwig amination	Primary and secondary amines
Nucleophilic substitution	Alkoxy, thioalkoxy, cyano groups
Triazole Nitrogen (R3)	N-Alkylation, N-Arylation	Alkyl, substituted alkyl, (hetero)aryl groups

Potential Biological Activities and Therapeutic Applications

Based on the extensive literature on 1,2,4-triazole derivatives, compounds derived from the 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold are anticipated to exhibit a range of biological activities.

• Anticancer Activity: Many 1,2,4-triazole derivatives have demonstrated potent anticancer activity through various mechanisms, including inhibition of kinases, aromatase, and tubulin polymerization.[6] The propanamide side chain can be designed to mimic the pharmacophores of known kinase inhibitors.

• Antifungal Activity: The 1,2,4-triazole core is famously present in azole antifungals like fluconazole, which inhibit lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in fungi.[7]

• Antibacterial Activity: Derivatives of 1,2,4-triazoles have shown promising activity against a range of bacterial strains, including drug-resistant ones.[8]

• Anti-inflammatory Activity: Certain 1,2,4-triazole derivatives have been reported to possess anti-inflammatory properties, potentially through the inhibition of inflammatory mediators.[9]

Table 2: Illustrative Biological Data for Hypothetical Derivatives

Compound ID	R1	R2	Target	IC50 (µM) - Illustrative
DERIV-001	H	4-Fluorophenyl	Kinase X	0.5
DERIV-002	H	2-Pyridyl	Fungal Strain Y	1.2
DERIV-003	Methyl	4-Methoxyphenyl	Bacterial Strain Z	2.5
DERIV-004	H	3-Aminophenyl	Inflammatory Enzyme A	0.8

Disclaimer: The IC50 values presented are hypothetical and for illustrative purposes only, demonstrating how data for novel derivatives would be presented.

Caption: Hypothetical mechanism of action for an anticancer derivative targeting a kinase pathway.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for this scaffold is unavailable, we can extrapolate from the broader class of 1,2,4-triazole derivatives to guide initial library design.[7][10]

• Substitution at the Bromo Position (R2): This is expected to be a critical determinant of activity and selectivity. Small, electron-withdrawing or hydrogen-bond accepting groups on an aryl substituent may enhance binding to target proteins.

• Modification of the Amide (R1): N-alkylation or N-arylation can influence solubility, cell permeability, and metabolic stability. Small alkyl groups may be well-tolerated, while larger, bulky groups could introduce steric hindrance.

• Substitution on the Triazole Ring (R3): N-alkylation of the triazole ring can impact the molecule's overall physicochemical properties and its ability to act as a hydrogen bond donor or acceptor.

Conclusion and Future Directions

The 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold represents a promising starting point for the development of novel therapeutic agents. Its synthetic tractability and the potential for multi-point diversification make it an attractive core for generating libraries of compounds for high-throughput screening.

Future research should focus on:

• Efficient Synthesis: Optimization of the synthetic route to the core scaffold to improve yields and accessibility.

• Library Synthesis: Generation of a diverse library of derivatives with modifications at the R1, R2, and R3 positions.

• Biological Screening: Comprehensive screening of the synthesized compounds against a panel of relevant biological targets, including kinases, microbial enzymes, and inflammatory mediators.

• In-depth SAR Studies: Elucidation of the structure-activity relationships to guide the rational design of more potent and selective analogues.

• Computational Modeling: Utilization of molecular docking and other computational tools to understand the binding modes of active compounds and to predict the activity of novel designs.

This in-depth technical guide provides a roadmap for researchers and drug development professionals to explore the potential of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide derivatives as a novel and promising scaffold in the ongoing quest for new and effective medicines.

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• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research, 14(3), 1000-1015.
• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023). Molecules, 28(9), 3808.
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Navigating the Chemical Landscape of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Analogs: A Technical Guide for Drug Discovery

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Structural Analogs of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

This in-depth technical guide provides a comprehensive overview of the synthesis, structural modification, and biological evaluation of analogs based on the 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold. This document serves as a critical resource for researchers engaged in the discovery and development of novel therapeutics, leveraging the privileged 1,2,4-triazole core. The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, featured in a wide array of FDA-approved drugs and demonstrating a broad spectrum of biological activities, including anticancer, antifungal, and antibacterial properties.[1][2]

The Core Scaffold: Understanding 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

The title compound features a 1,2,4-triazole ring substituted at the 3- and 5-positions. The bromine atom at the 3-position offers a versatile handle for a variety of chemical transformations, including cross-coupling reactions, while the propanamide side chain at the 5-position provides opportunities for modifying physicochemical properties and interacting with biological targets. The inherent characteristics of the 1,2,4-triazole ring, such as its ability to participate in hydrogen bonding and its metabolic stability, make it an attractive scaffold for drug design.

Strategic Approaches to Analog Design

The design of structural analogs of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is guided by established principles of medicinal chemistry, including isosteric and bioisosteric replacements, structure-activity relationship (SAR) studies, and computational modeling. The primary objectives of analog design are to enhance potency, improve selectivity, and optimize pharmacokinetic profiles.

Modifications of the 1,2,4-Triazole Core

• Bioisosteric Replacement of Bromine: The bromine atom at the 3-position is a key site for modification. Bioisosteric replacement with other functional groups can modulate the compound's electronic properties, lipophilicity, and potential for new interactions with target proteins. Common replacements include:

  • Halogens (Cl, F): Altering the halogen can influence binding affinity and metabolic stability.

  • Small Alkyl or Cyano Groups: These groups can probe steric and electronic requirements in the binding pocket.

  • Aryl or Heteroaryl Groups: Introduction of aromatic rings via cross-coupling reactions can introduce new binding interactions and significantly expand the chemical space.

• N-Substitution of the Triazole Ring: The triazole ring has two nitrogen atoms that can be alkylated or arylated. Such modifications can influence the molecule's overall shape, solubility, and metabolic stability.

Alterations to the Propanamide Side Chain

The propanamide side chain is crucial for tuning the molecule's pharmacokinetic properties and can be modified in several ways:

• Amide Substitution: Replacing the primary amide with secondary or tertiary amides, or incorporating cyclic amines (e.g., morpholine, piperidine), can impact solubility, cell permeability, and metabolic stability.

• Chain Length and Rigidity: Varying the length of the alkyl chain or introducing rigid elements, such as double bonds or cyclic structures, can alter the spatial orientation of the pharmacophore and affect binding to the target.

• Functional Group Incorporation: Introducing polar functional groups (e.g., hydroxyl, carboxyl) can enhance solubility and provide additional points for hydrogen bonding.

Synthetic Methodologies

The synthesis of analogs of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide relies on robust and versatile chemical transformations. A key starting material for many of these syntheses is a 3-bromo-5-substituted-1H-1,2,4-triazole.

Synthesis of the Core Intermediate: 3-Bromo-5-alkyl-1H-1,2,4-triazole

A general and efficient method for the synthesis of 3,5-disubstituted-1,2,4-triazoles involves the condensation of an acyl hydrazide with an amidine, followed by thermal cyclization.[2] For the bromo-substituted core, a plausible route would involve the use of a bromo-substituted acyl hydrazide or a subsequent bromination step.

Diagram: General Synthetic Pathway to 3,5-Disubstituted 1,2,4-Triazoles

Caption: General synthesis of 3,5-disubstituted 1,2,4-triazoles.

Amidation of the Propanoic Acid Precursor

Once the 3-bromo-1H-1,2,4-triazole-5-propanoic acid is obtained, the corresponding propanamide can be synthesized through standard amide coupling procedures.

Experimental Protocol: Amide Coupling

• Activation of the Carboxylic Acid: Dissolve 3-bromo-1H-1,2,4-triazole-5-propanoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF). Add a coupling agent (e.g., HATU, HBTU, or EDC with HOBt) (1.1 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq). Stir the mixture at room temperature for 30 minutes.

• Addition of the Amine: Add the desired amine (1.2 eq) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography or preparative high-performance liquid chromatography (HPLC).

Biological Evaluation: Assessing Therapeutic Potential

The therapeutic potential of the synthesized analogs is evaluated through a battery of in vitro assays to determine their biological activity and cytotoxicity.

Anticancer Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

Diagram: MTT Assay Workflow

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Experimental Protocol: Broth Microdilution

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi).

• Serial Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing an appropriate growth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates under appropriate conditions for the test microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold and subsequent biological testing allows for the elucidation of structure-activity relationships.

Table 1: Hypothetical SAR Data for Anticancer Activity

Compound ID	R1 (at 3-position)	R2 (Amide)	IC50 (µM) vs. MCF-7
Parent	Br	-NH2	15.2
Analog 1	Cl	-NH2	12.8
Analog 2	Phenyl	-NH2	5.4
Analog 3	Br	-NH-CH3	18.1
Analog 4	Br	-N(CH3)2	25.6
Analog 5	Br	Morpholinyl	8.9

This table presents hypothetical data for illustrative purposes.

From this hypothetical data, one might infer that replacing the bromine at the 3-position with a phenyl group significantly enhances anticancer activity, while substitution on the amide nitrogen has a variable effect, with the morpholinyl group being beneficial over simple alkyl substitutions.

Conclusion and Future Directions

The 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic versatility of this molecule allows for extensive structural modifications, enabling the exploration of a vast chemical space. Future research should focus on the synthesis and evaluation of a diverse library of analogs to build a comprehensive SAR profile. Further mechanistic studies, including target identification and validation, will be crucial for advancing the most promising candidates through the drug discovery pipeline. This guide provides the foundational knowledge and experimental framework to empower researchers in this exciting and important field.

References

• Bo-Syun, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 973680. [Link]

• Hulme, C., et al. (2000). Combinatorial Synthesis of 3,5-Dimethylene Substituted 1,2,4-Triazoles. Tetrahedron Letters, 41(10), 1509-1512. [Link]

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Introduction: The Scientific Interest in the 1,2,4-Triazole Scaffold

An In-Depth Technical Guide to the In Vitro Evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

This guide provides a comprehensive framework for the in vitro investigation of the novel chemical entity, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. As direct experimental data for this specific molecule is not yet prevalent in public literature, this document establishes a predictive and logical pathway for its characterization. The methodologies and scientific rationale are built upon established principles for evaluating heterocyclic compounds, particularly the broad family of 1,2,4-triazole derivatives, which are recognized for their significant pharmacological potential.[1][2][3]

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of activities, including antifungal (e.g., Fluconazole), antiviral (e.g., Ribavirin), and anticancer (e.g., Letrozole) applications.[4][5] The versatility of this heterocyclic system stems from its unique electronic properties and its ability to form multiple hydrogen bonds, enabling it to interact with a diverse range of biological targets.[2] Derivatives of 1,2,4-triazole have been reported to exhibit antibacterial, anti-inflammatory, anticonvulsant, and potent enzyme inhibitory properties.[3][5][6][7]

The subject of this guide, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, combines the 1,2,4-triazole core with a propanamide side chain and a bromine substituent. These features suggest several avenues for biological investigation. The amide linkage is a common feature in many biologically active molecules, and the bromine atom can serve as a key interaction point (e.g., halogen bonding) or as a site for further chemical modification.[8][9] This guide outlines a tiered, systematic approach to elucidating its potential bioactivity in vitro.

Part 1: Foundational Analysis - Purity, Solubility, and Stability

Before any biological assessment, the fundamental physicochemical properties of the test compound must be rigorously characterized. This is a critical, self-validating step to ensure that observed biological effects are attributable to the compound itself and not to impurities or degradation products.

Compound Identity and Purity Verification

The structural integrity and purity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide must be confirmed using a suite of analytical techniques.

Protocol:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure. The proton and carbon signals should be consistent with the expected structure of the molecule.[4][10][11]

• Mass Spectrometry (MS): Utilize high-resolution mass spectrometry (HRMS) to determine the accurate mass of the compound, confirming its elemental composition.[10][12]

• Purity Assessment (HPLC): Employ High-Performance Liquid Chromatography (HPLC) with a UV detector to assess purity. The standard for most screening campaigns is a purity of ≥95%.

Aqueous Solubility and Stock Solution Preparation

Biological assays are typically conducted in aqueous media. Therefore, understanding the compound's solubility is paramount for accurate dosing.

Protocol:

• Solvent Selection: Begin by attempting to dissolve the compound in Dimethyl Sulfoxide (DMSO), a common solvent for preparing high-concentration stock solutions of organic molecules.

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Ensure complete dissolution, using gentle warming or sonication if necessary.

• Aqueous Solubility Test: Perform serial dilutions of the DMSO stock into the primary aqueous buffer to be used in biological assays (e.g., Phosphate-Buffered Saline (PBS) or cell culture medium). Visually inspect for precipitation at each concentration. The highest concentration that remains clear is the upper limit for assay testing. The final DMSO concentration in the assay should be kept low (typically ≤0.5%) to avoid solvent-induced artifacts.[13]

Part 2: General Toxicity Profile - Cytotoxicity Screening

The initial step in any biological evaluation is to determine the compound's intrinsic cytotoxicity.[14] This establishes a therapeutic window and informs the concentration range for subsequent, more specific assays. A compound that is highly cytotoxic at low concentrations may be a candidate for anticancer research, while for other applications, low cytotoxicity is desired.[14][15]

Rationale for Cytotoxicity Assays

Cytotoxicity assays measure the degree to which an agent causes damage or death to cells.[14] A common and robust method is the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.[15][16] Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product, which can be quantified spectrophotometrically.[15]

Workflow for In Vitro Cytotoxicity Screening

Caption: General workflow for determining compound cytotoxicity using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is adapted for a 96-well plate format and should include both cancerous (e.g., MCF-7, HeLa) and non-cancerous (e.g., HEK293) cell lines to assess for selective toxicity.[15][16]

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in culture medium from the DMSO stock. A typical concentration range might be 0.1 µM to 100 µM. Also, prepare a vehicle control (medium with the same percentage of DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions (or controls) to the respective wells.

• Incubation: Incubate the plates for a specified period (e.g., 24 or 48 hours) at 37°C, 5% CO₂.[16]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression.

Data Presentation and Interpretation

The results should be summarized in a table for clarity.

Cell Line	Compound IC₅₀ (µM) after 48h	Doxorubicin IC₅₀ (µM) after 48h	Selectivity Index (SI)
MCF-7 (Breast Cancer)	Experimental Value	Experimental Value	SI (MCF-7)
HeLa (Cervical Cancer)	Experimental Value	Experimental Value	SI (HeLa)
HEK293 (Normal Kidney)	Experimental Value	Experimental Value	-

• Selectivity Index (SI): Calculated as IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value suggests selective toxicity towards cancer cells.[15]

Part 3: Targeted Investigations - Enzyme Inhibition Assays

Based on the broad bioactivity of 1,2,4-triazoles, investigating the compound's effect on specific enzymes is a logical next step.[6][7] Many triazole derivatives are known to inhibit enzymes involved in neurological disorders (e.g., acetylcholinesterase), diabetes (e.g., α-glucosidase), or cancer (e.g., aromatase).[6][11][17][18]

Rationale for Enzyme Inhibition Screening

Enzyme inhibitors are crucial in drug discovery for modulating pathological processes.[7] The choice of enzymes to screen against would ideally be guided by structural similarity to known inhibitors or by high-throughput screening results. For a novel 1,2,4-triazole, screening against cholinesterases and α-glucosidase represents a rational starting point based on published literature.[17]

Workflow for a General Enzyme Inhibition Assay

Caption: A generalized workflow for conducting an in vitro enzyme inhibition assay.

Detailed Protocol: α-Glucosidase Inhibition Assay

This assay is relevant for screening potential anti-diabetic agents.[18]

• Reagent Preparation:

  • Enzyme Solution: Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in phosphate buffer (e.g., 0.1 M, pH 6.8).

  • Substrate Solution: Prepare a solution of p-nitrophenyl-α-D-glucopyranoside (pNPG) in the same buffer.

  • Inhibitor Solutions: Prepare serial dilutions of the test compound and a positive control (e.g., Acarbose) in buffer.[18]

• Assay Procedure (96-well plate):

  • Add 50 µL of the enzyme solution to each well.

  • Add 50 µL of the inhibitor dilutions (or buffer for control) to the wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG substrate solution to all wells.

  • Incubate at 37°C for 20 minutes.

• Data Acquisition: Measure the absorbance at 405 nm. The absorbance is proportional to the amount of p-nitrophenol released by enzymatic activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value, similar to the cytotoxicity analysis.

Data Presentation

Compound	α-Glucosidase IC₅₀ (µM)	Acetylcholinesterase IC₅₀ (µM)
3-(3-bromo-1H...	Experimental Value	Experimental Value
Acarbose (Control)	Experimental Value	N/A
Donepezil (Control)	N/A	Experimental Value

Part 4: Antimicrobial Activity Screening

The 1,2,4-triazole nucleus is a cornerstone of many antifungal agents and also features in compounds with antibacterial and antitubercular activity.[2][19][20] Therefore, screening for antimicrobial properties is a crucial part of the in vitro evaluation.

Rationale and Methodology

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Detailed Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Prepare standardized inoculums of test organisms (e.g., Staphylococcus aureus (Gram-positive bacteria), Escherichia coli (Gram-negative bacteria), Candida albicans (fungus)) in a suitable broth medium.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth medium.

• Inoculation: Add the standardized microorganism suspension to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only). A standard antibiotic (e.g., Ampicillin for bacteria, Fluconazole for fungi) should also be tested.[1][8]

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24h for bacteria, 30°C for 48h for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Data Presentation

Organism	Test Compound MIC (µg/mL)	Ampicillin MIC (µg/mL)	Fluconazole MIC (µg/mL)
S. aureus	Experimental Value	Experimental Value	N/A
E. coli	Experimental Value	Experimental Value	N/A
C. albicans	Experimental Value	N/A	Experimental Value

Conclusion and Future Directions

This guide outlines a logical, multi-tiered strategy for the initial in vitro characterization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. The proposed workflow, from foundational physicochemical analysis to broad cytotoxicity screening and targeted functional assays, provides a robust framework for identifying potential therapeutic value. The results from these studies—IC₅₀ values from cytotoxicity and enzyme assays, and MIC values from antimicrobial tests—will collectively build a comprehensive biological profile of the compound. Positive "hits" in any of these assays would justify progression to more advanced studies, such as mechanism of action elucidation, secondary screening against a broader panel of targets, and eventually, in vivo efficacy and safety studies.

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Navigating the Hit-Finding Maze: A Technical Guide to the Preliminary Screening of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Foreword: The Rationale for Screening a Novel Triazole Derivative

In the landscape of contemporary drug discovery, the 1,2,4-triazole scaffold stands as a privileged structure, a cornerstone in the design of therapeutic agents with a remarkable breadth of biological activities.[1][2][3][4] From potent antifungal agents like fluconazole to anticancer therapeutics such as anastrozole, the triazole ring system consistently imparts favorable pharmacological properties.[2][3] The introduction of a bromine atom onto this heterocyclic core, as seen in our subject molecule, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is a strategic chemical modification. Halogenation is a well-established strategy in medicinal chemistry to enhance binding affinity, modulate metabolic stability, and improve membrane permeability. The propanamide side chain further offers potential hydrogen bonding interactions, crucial for target engagement.

This guide, therefore, is not merely a collection of protocols. It is a strategic blueprint for the initial interrogation of a novel chemical entity. Our objective is to efficiently and rigorously assess the therapeutic potential of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide by subjecting it to a cascade of preliminary screening assays. The causality behind this experimental workflow is to first establish a safety profile through cytotoxicity assessment, followed by an exploration of its potential antimicrobial and enzyme-inhibiting activities, two domains where triazole derivatives have historically excelled.[1][5]

Section 1: Foundational Physicochemical Characterization

Prior to any biological evaluation, a thorough understanding of the compound's fundamental properties is paramount. This ensures accurate concentration determinations and prevents experimental artifacts.

Parameter	Method	Expected Outcome
Purity	High-Performance Liquid Chromatography (HPLC)	>95%
Identity	Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirmation of molecular weight and structural integrity
Solubility	Kinetic or Thermodynamic Solubility Assays in relevant buffers (e.g., PBS, DMSO)	Quantitative solubility data to inform stock solution preparation

Section 2: The Gateway: In Vitro Cytotoxicity Profiling

The initial and most critical step in the preliminary screening cascade is to assess the compound's inherent toxicity to mammalian cells.[6][7][8][9] This "gateway" assay determines the concentration range for subsequent biological testing and flags compounds with overt toxicity for early termination.

The Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[10] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The concentration of the dissolved formazan is directly proportional to the number of living cells.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Culture: Maintain a relevant human cell line (e.g., HEK293 for general cytotoxicity, or a cancer cell line like HeLa if anticancer activity is a focus) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Prepare a 10 mM stock solution of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the culture medium in the wells with the compound-containing medium. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

Section 3: Exploring Antimicrobial Potential

Given the prevalence of antimicrobial activity among 1,2,4-triazole derivatives, a primary screen for antibacterial and antifungal effects is a logical next step.[1][3][11][12]

Rationale for Method Selection

The broth microdilution method is a quantitative and widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13] It offers higher throughput and more precise results compared to agar diffusion methods.

Experimental Protocol: Broth Microdilution for MIC Determination

• Microorganism Preparation: Prepare standardized inoculums of representative bacterial strains (e.g., Staphylococcus aureus as a Gram-positive representative and Escherichia coli for Gram-negative) and a fungal strain (e.g., Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in the corresponding broth to obtain a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).

• Inoculation: Add the standardized microbial suspension to each well.

• Controls: Include a positive control (microbes with no compound), a negative control (broth only), and a standard antibiotic control (e.g., ampicillin for bacteria, fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Section 4: Interrogating Enzyme Inhibition

Many drugs exert their therapeutic effects by inhibiting specific enzymes.[14][15][16][17] A general enzyme inhibition screen can uncover unexpected activities and provide valuable insights into the compound's mechanism of action. Kinases are a particularly attractive target class for triazole-containing compounds.[18]

The Logic of a Kinase Inhibition Assay

Kinase assays typically measure the transfer of a phosphate group from ATP to a substrate. A common method involves a fluorescence-based readout where the binding of a fluorescent probe to ADP (the product of the kinase reaction) results in an increase in fluorescence.

Experimental Protocol: A Generic Kinase Inhibition Assay (e.g., against a representative tyrosine kinase)

• Reagents: Obtain a purified recombinant kinase (e.g., Src kinase), a suitable substrate (e.g., a poly-Glu-Tyr peptide), and a commercial kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

• Compound Preparation: Prepare serial dilutions of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in the appropriate assay buffer.

• Kinase Reaction: In a 96-well plate, combine the kinase, the substrate, and the test compound.

• Initiation of Reaction: Add ATP to initiate the kinase reaction and incubate for a defined period (e.g., 60 minutes) at room temperature.

• Detection: Stop the reaction and add the detection reagents according to the manufacturer's protocol. This typically involves a reagent to deplete the remaining ATP, followed by a reagent to convert the generated ADP into a detectable signal (e.g., luminescence).

• Data Acquisition: Read the signal (e.g., luminescence) using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-compound control and determine the IC₅₀ value.

Section 5: Data Synthesis and Decision Making

The preliminary screening phase generates crucial data points that guide the future trajectory of the compound.

Assay	Key Parameter	Interpretation
Cytotoxicity	IC₅₀	A high IC₅₀ (>50 µM) suggests a favorable initial safety profile.
Antimicrobial	MIC	A low MIC (<16 µg/mL) indicates significant antimicrobial activity worthy of further investigation.
Enzyme Inhibition	IC₅₀	A low IC₅₀ (<10 µM) suggests a potential hit for the targeted enzyme class.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the preliminary screening process.

Caption: A high-level overview of the preliminary screening workflow.

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The Emerging Potential of 3-Substituted-5-Bromo-1H-1,2,4-Triazoles in Kinase Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 1,2,4-Triazole Scaffold in Medicinal Chemistry

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[1][2] Its unique chemical features, such as its dipole character, hydrogen bonding capability, and metabolic stability, make it an attractive framework for the design of novel drugs.[2][3] This guide delves into the synthesis, biological activity, and therapeutic potential of a specific subclass: 3-substituted-5-bromo-1H-1,2,4-triazole derivatives, with a particular focus on their promise as kinase inhibitors. While direct literature on "3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide" is sparse, by examining related structures and synthetic methodologies, we can construct a comprehensive technical overview of this promising chemical space.

Synthetic Strategies: Building the Core and Introducing Diversity

The synthesis of 3-substituted-5-bromo-1H-1,2,4-triazoles typically commences with the commercially available and versatile starting material, 3-bromo-1H-1,2,4-triazole.[4][5][6] The strategic functionalization of this core structure allows for the introduction of diverse side chains, enabling the exploration of structure-activity relationships (SAR).

Proposed Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Based on established synthetic routes for related 1,2,4-triazole derivatives, a plausible pathway for the synthesis of the target compound is proposed below.[7][8] This multi-step synthesis involves the initial protection of the triazole nitrogen, followed by a cross-coupling reaction to introduce the propanamide side chain, and concluding with deprotection.

Step 1: N-Protection of 3-Bromo-1H-1,2,4-triazole

• To a solution of 3-bromo-1H-1,2,4-triazole (1 equivalent) in an appropriate solvent such as dichloromethane (DCM), add a suitable protecting group, for example, di-tert-butyl dicarbonate (Boc)₂O (1.1 equivalents) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the N-Boc protected 3-bromo-1H-1,2,4-triazole.

Causality: The protection of the triazole nitrogen is crucial to prevent side reactions during the subsequent cross-coupling step, ensuring regioselective functionalization at the carbon atom. The Boc group is a common choice due to its stability under various reaction conditions and its ease of removal.

Step 2: Palladium-Catalyzed Cross-Coupling

• In a flame-dried Schlenk flask, combine the N-Boc protected 3-bromo-1H-1,2,4-triazole (1 equivalent), a suitable coupling partner such as N-(prop-2-en-1-yl)acetamide (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents), and a copper(I) co-catalyst (e.g., CuI, 0.1 equivalents).

• Add a suitable solvent, such as anhydrous N,N-dimethylformamide (DMF), and a base, for example, triethylamine (Et₃N) (2 equivalents).

• Degas the reaction mixture and then heat it under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C for 24-48 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent and purify the residue by column chromatography to obtain the coupled product.

Causality: Palladium-catalyzed cross-coupling reactions, such as the Sonogashira or Heck reaction, are powerful tools for forming carbon-carbon bonds. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and minimizing side products.

Step 3: Side Chain Modification and Deprotection

• The coupled product from Step 2 can then be subjected to hydrogenation to reduce the double bond in the propenamide side chain.

• Finally, the Boc protecting group is removed under acidic conditions, for instance, by treatment with trifluoroacetic acid (TFA) in DCM, to yield the target compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

• Purify the final product by recrystallization or column chromatography.

Causality: The final steps are designed to unmask the desired functionalities. Hydrogenation provides the saturated propanamide side chain, and acidic deprotection cleanly removes the Boc group to afford the final product.

Caption: Proposed synthetic workflow for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Biological Activity and Therapeutic Potential: A Focus on Kinase Inhibition

The 1,2,4-triazole scaffold is a prominent feature in a multitude of kinase inhibitors.[1][9][10] These enzymes play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. Derivatives of 1,2,4-triazole have been shown to target a range of kinases, including:

• Aurora Kinases: Essential for cell cycle regulation, their inhibition is a promising strategy for cancer therapy.[9]

• Casein Kinase 1γ (CK1γ): Implicated in both cancer and neurodegenerative disorders.[1]

• c-Met, VEGFR, c-Kit, RET, and FLT3: These receptor tyrosine kinases are crucial drivers of tumor growth, angiogenesis, and metastasis.[2]

The presence of a bromine atom on the triazole ring can significantly influence the biological activity, often enhancing the potency of the compound.[2]

Mechanism of Kinase Inhibition

1,2,4-triazole-based kinase inhibitors typically function as ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase, preventing the phosphorylation of substrate proteins and thereby blocking downstream signaling pathways that promote cell proliferation and survival.

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Protocols & Analytical Methods

A Proposed Synthetic Route for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

An Application Note and Synthesis Protocol for Researchers

Abstract

This document outlines a detailed, three-step synthetic protocol for the preparation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a novel compound with potential applications in medicinal chemistry and drug development. Due to the absence of a published, direct synthesis for this specific molecule, this guide proposes a rational and robust pathway based on well-established chemical transformations. The proposed synthesis begins with the formation of a key amino-triazole intermediate, followed by a Sandmeyer-type bromination, and concludes with a final amidation step. This application note provides in-depth, step-by-step instructions, explains the chemical principles behind the chosen methodologies, and includes visual aids to ensure clarity and reproducibility in a research setting.

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including antifungal, antiviral, and anticancer properties. The introduction of a bromine atom and a flexible propanamide side chain to this heterocyclic core is a strategic approach to modulate the compound's physicochemical properties and biological activity. This document details a proposed synthetic route to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a compound not currently described in the available literature. The presented protocol is designed to be a reliable starting point for researchers aiming to synthesize and explore the potential of this and related novel chemical entities.

The proposed synthesis is divided into three main stages:

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid: This key intermediate is prepared via the cyclization of N-guanidinosuccinimide, which is derived from the reaction of succinic anhydride and aminoguanidine.

• Conversion to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid: The amino group of the triazole intermediate is transformed into a bromo group via a diazotization-bromination sequence.

• Amidation to yield the final product: The carboxylic acid is then converted to the target propanamide through a standard amidation procedure.

This document provides a comprehensive guide for each of these steps, including detailed experimental procedures, safety precautions, and methods for characterization.

Proposed Synthetic Pathway

The overall proposed synthetic route is depicted below. This pathway is designed for efficiency and utilizes readily available starting materials.

Caption: Proposed three-step synthesis of the target compound.

Experimental Protocols

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise specified. Reactions should be monitored by Thin Layer Chromatography (TLC) on silica gel plates. Column chromatography should be performed using silica gel (60-120 mesh). Nuclear Magnetic Resonance (NMR) spectra can be recorded on a 400 or 500 MHz spectrometer. Mass spectra can be obtained using an ESI-MS instrument.

Table 1: Key Reagents and Materials

Reagent/Material	Supplier	Grade
Succinic Anhydride	Sigma-Aldrich	ReagentPlus®, ≥99%
Aminoguanidine Hydrochloride	Alfa Aesar	98%
Sodium Nitrite	Fisher Chemical	Certified ACS
Copper(I) Bromide	Acros Organics	98%
Thionyl Chloride	Oakwood Chemical	99%
Ammonium Chloride	J.T. Baker	Crystal, ACS
Triethylamine	TCI	>99.0%
Hydrobromic Acid (48%)	EMD Millipore	ACS Grade
Solvents (Ethanol, Acetonitrile, Dichloromethane, Ethyl Acetate)	VWR Chemicals	ACS Grade

Part 1: Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid

This initial step is adapted from methodologies for the synthesis of related 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides.[1][2][3][4] The procedure involves the formation of an N-guanidinosuccinimide intermediate, which then undergoes cyclization to form the desired amino-triazole ring.

Step-by-Step Protocol:

• Formation of N-guanidinosuccinimide:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend aminoguanidine hydrochloride (11.05 g, 0.1 mol) and sodium acetate (8.2 g, 0.1 mol) in ethanol (100 mL).

  • Heat the mixture to reflux for 30 minutes to liberate the free aminoguanidine base.

  • Allow the mixture to cool slightly, then add succinic anhydride (10.0 g, 0.1 mol) in one portion.

  • Heat the reaction mixture to reflux for 4 hours. A white precipitate should form.

  • Cool the mixture to room temperature, and then chill in an ice bath for 30 minutes.

  • Collect the precipitate by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry under vacuum to yield N-guanidinosuccinimide.

• Cyclization to 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid:

  • Place the dried N-guanidinosuccinimide (from the previous step) in a round-bottom flask.

  • Add a 10% aqueous solution of sodium hydroxide (50 mL).

  • Heat the mixture to reflux for 2 hours. The reaction progress can be monitored by TLC.

  • After cooling to room temperature, carefully acidify the reaction mixture to pH 3-4 with concentrated hydrochloric acid while cooling in an ice bath.

  • A precipitate will form. Collect the solid by vacuum filtration, wash with cold water, and dry to obtain 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid.

  • The product can be recrystallized from a water/ethanol mixture for further purification if necessary.

Part 2: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid

This step employs a Sandmeyer-type reaction to replace the amino group on the triazole ring with a bromine atom. This is a standard transformation for heteroaromatic amines.

Step-by-Step Protocol:

• Diazotization:

  • In a 500 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid (15.6 g, 0.1 mol) in 48% hydrobromic acid (100 mL).

  • Cool the mixture to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (7.6 g, 0.11 mol) in water (20 mL) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Bromination:

  • In a separate 1 L beaker, prepare a solution of copper(I) bromide (15.8 g, 0.11 mol) in 48% hydrobromic acid (50 mL).

  • Cool this solution to 0 °C.

  • Slowly add the previously prepared cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring. Effervescence (evolution of N₂ gas) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Heat the mixture to 60 °C for 30 minutes to ensure complete decomposition of the diazonium salt.

  • Cool the mixture and extract the product with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid. The product can be purified by column chromatography or recrystallization.

Part 3: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

The final step is the conversion of the carboxylic acid to the primary amide. A common and effective method is the conversion of the carboxylic acid to an acyl chloride followed by reaction with an ammonia source.[5]

Caption: Workflow for the final amidation step.

Step-by-Step Protocol:

• Formation of the Acyl Chloride:

  • In a 100 mL round-bottom flask fitted with a reflux condenser and a gas outlet connected to a trap, suspend 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid (0.05 mol) in dichloromethane (DCM, 40 mL).

  • Add thionyl chloride (5.4 mL, 0.075 mol) dropwise at room temperature.

  • Heat the mixture to reflux for 2 hours. The suspension should become a clear solution.

  • After cooling, remove the solvent and excess thionyl chloride under reduced pressure. The resulting acyl chloride can be used in the next step without further purification.

• Amidation:

  • Dissolve the crude acyl chloride in dry tetrahydrofuran (THF, 20 mL).

  • In a separate flask, cool a concentrated aqueous solution of ammonium hydroxide (30%, 50 mL) to 0 °C in an ice bath.

  • Add the THF solution of the acyl chloride dropwise to the cold ammonium hydroxide solution with vigorous stirring.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (using a mobile phase such as ethyl acetate/hexanes or dichloromethane/methanol) to afford the pure 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the molecule.

• ¹³C NMR: To confirm the carbon framework.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point: To assess the purity of the final compound.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

• Thionyl chloride is corrosive and reacts violently with water. It should be handled with extreme care.

• Hydrobromic acid is highly corrosive. Avoid inhalation and contact with skin.

• Sodium nitrite is an oxidizing agent and is toxic if ingested.

• Proper waste disposal procedures should be followed for all chemical waste.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. By following this three-step procedure, researchers can reliably access this novel compound for further investigation in various fields, particularly in the discovery of new therapeutic agents. The methodologies employed are based on established and robust chemical transformations, ensuring a high probability of success for experienced synthetic chemists.

References

• Hurst, D. R., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(41), 23155-23165. Available from: [Link][1][2]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available from: [Link][6]

• National Center for Biotechnology Information. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PubMed Central. Available from: [Link][4]

• ResearchGate. (2018). (PDF) Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Available from: [Link][3]

• Falivene, M. R., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 93. Available from: [Link][7]

• RSC Publishing. (2013). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances. Available from: [Link][5]

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• 6. Amide synthesis by acylation [organic-chemistry.org]
• 7. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Application & Protocol Guide: High-Purity Isolation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Introduction: The Critical Role of Purity

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is a heterocyclic compound of significant interest as a versatile intermediate in medicinal chemistry and drug development. The unique structural arrangement, featuring a brominated triazole ring coupled to a propanamide side chain, presents a scaffold for the synthesis of novel therapeutic agents.[1] The bromine atom, in particular, serves as a key functional handle for further chemical modifications, such as cross-coupling reactions, enabling the construction of diverse molecular libraries.

In the context of pharmaceutical research, the purity of such an intermediate is not merely a quality metric but a fundamental prerequisite for success. Impurities originating from the synthesis can interfere with subsequent chemical transformations, lead to the formation of undesired side products, and, most critically, introduce confounding variables in biological assays, potentially masking or misrepresenting the activity of the target compound. This guide provides a comprehensive overview and detailed protocols for the effective purification of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, ensuring its suitability for high-stakes research and development applications.

Foundational Principles: Understanding the Purification Challenge

Effective purification begins with a thorough understanding of the target molecule and the potential impurities that may accompany it from the synthetic process.

Physicochemical Profile of the Target Compound

The purification strategy is dictated by the physicochemical properties of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. The molecule possesses both hydrogen bond donors (the amide N-H and triazole N-H) and acceptors (the amide carbonyl oxygen and triazole nitrogen atoms), imparting a degree of polarity. The presence of the propanamide side chain and the triazole ring suggests potential solubility in polar organic solvents. The acidic N-H on the triazole ring and the potential for the amide to act as a weak base mean that the compound's behavior can be influenced by pH.

Common Impurities in Triazole Synthesis

While the exact synthetic route may vary, the synthesis of substituted triazoles often involves common classes of impurities that must be addressed.[2]

Impurity Class	Potential Source / Example	Rationale for Formation	Impact on Purification
Unreacted Starting Materials	e.g., 3-bromo-1H-1,2,4-triazole, succinic anhydride derivatives	Incomplete reaction conversion.	Often have significantly different polarities from the product, facilitating separation.
Regioisomers	e.g., N-1 vs. N-2 vs. N-4 alkylation on the triazole ring	The 1,2,4-triazole ring has multiple nitrogen atoms that can be alkylated, leading to isomeric products.	Isomers often have very similar polarities, posing a significant challenge for chromatographic separation.
Reaction By-products	e.g., Hydrolysis products, over-alkylation products	Side reactions occurring under the synthesis conditions. For instance, hydrolysis of the amide or precursor esters.	Polarity can vary widely, requiring a robust purification method.
Residual Reagents/Catalysts	e.g., Bases (like triethylamine), coupling agents, copper catalysts (if using click chemistry).[3][4]	Carried over from the reaction work-up.	Can often be removed by aqueous washes, but some may require chromatography.

Purification Workflow: A Strategic Approach

The optimal purification strategy depends on the scale of the synthesis and the nature of the impurities. A general workflow involves a primary purification step (recrystallization or chromatography) followed by rigorous purity assessment.

Caption: Strategic workflow for the purification of the target compound.

Protocol I: Purification by Recrystallization

Recrystallization is the preferred method for large-scale purification when applicable, as it is cost-effective and can yield highly pure crystalline material. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures.

Solvent Selection: The Key to Success

The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while impurities should either remain soluble or insoluble at all temperatures. For triazole derivatives, a range of polar solvents has proven effective.[5][6][7]

Solvent	Boiling Point (°C)	Rationale / Considerations
Methanol	65	Good for dissolving polar compounds; high volatility aids in drying.
Ethanol	78	Similar to methanol but less volatile; often provides good crystal quality.
Acetonitrile	82	Aprotic polar solvent, can offer different selectivity compared to alcohols.[5]
Acetone	56	Strong solvent, may need to be paired with an anti-solvent like water or hexanes.[6]
Water	100	Suitable if the compound has limited water solubility and impurities are highly soluble.
Ethyl Acetate	77	Medium polarity solvent; good for compounds that are too soluble in alcohols.

Protocol for Solvent Screening (Microscale):

• Place ~20 mg of crude material into a small test tube.

• Add a potential solvent dropwise at room temperature until the solid just dissolves. If it dissolves in <0.5 mL, it is likely too soluble.

• If insoluble at room temperature, heat the mixture gently. If the solid dissolves, it is a good candidate solvent.

• Cool the solution to room temperature and then in an ice bath. Observe for crystal formation.

Step-by-Step Recrystallization Protocol

• Dissolution: Place the crude 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in an Erlenmeyer flask. Add the chosen solvent in portions, heating the mixture to a gentle boil with stirring until the solid is fully dissolved. Use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol II: Flash Column Chromatography

When recrystallization is ineffective due to the presence of similarly soluble impurities or an oily crude product, flash column chromatography is the method of choice.[8] This technique separates compounds based on their differential adsorption to a solid stationary phase while being carried by a liquid mobile phase.

Method Development using Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for developing the separation conditions for column chromatography.

• Spotting: Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot this solution onto a silica gel TLC plate.

• Elution: Develop the plate in a chamber containing a mixture of solvents (eluent). Common systems for triazoles include gradients of ethyl acetate in hexanes or methanol in dichloromethane.[4][9]

• Visualization: Visualize the separated spots under UV light and/or by staining (e.g., with iodine or potassium permanganate).

• Optimization: Adjust the eluent polarity to achieve a target Retention Factor (Rf) of ~0.25-0.35 for the desired product. This Rf value typically provides the best separation during the column run. If spots are streaking, adding a small amount (0.1-1%) of triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent can improve the peak shape.

Step-by-Step Flash Chromatography Protocol

Caption: Detailed workflow for flash column chromatography purification.

• Column Preparation: Select a column of appropriate size (typically, use 40-60 g of silica gel per 1 g of crude material). Pack the column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane). For "wet loading," carefully apply this solution to the top of the silica bed. For "dry loading," adsorb the dissolved crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting free-flowing powder to the top of the column. Dry loading is often preferred as it can lead to better resolution.

• Elution: Begin eluting the column with the mobile phase, starting with a low polarity and gradually increasing it if a gradient elution is required. Maintain a constant flow rate.

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Product Isolation: Combine the fractions containing the pure compound and remove the solvent using a rotary evaporator to yield the purified 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Confirmation of Purity

After purification, the identity and purity of the final product must be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and check for the presence of impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity (e.g., >95%).

References

• BenchChem Technical Support Center. (n.d.). Purification of 1-(6-Bromohexyl)-1,2,4-triazole.

• Gucwa, K., et al. (2021). Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. MDPI. [Link]

• Fershtat, L., et al. (2022). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. National Institutes of Health (NIH). [Link]

• Caballero, A., et al. (2013). Synthesis and Biological Evaluation of New cis-Restricted Triazole Analogues of Combretastatin A-4. National Institutes of Health (NIH). [Link]

• Gao, H., et al. (2020). Noncovalent Modification of 4,4′-Azo-1,2,4-triazole Backbone via Cocrystallization with Polynitroazoles. ACS Publications. [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-rich Triazole Compounds. ResearchGate. [Link]

• Yuchuan, L. (2018). Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. ResearchGate. [Link]

• Singh, P., et al. (2013). Synthesis, characterization and biological evolution of some novel derivatives of 1,2,4-triazole. ResearchGate. [Link]

• RSC Publishing. (n.d.). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. [Link]

• MDPI. (2022). 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde. MDPI. [Link]

• Demjén, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. National Institutes of Health (NIH). [Link]

• Request PDF. (n.d.). Synthesis and Evaluation of Thioamide and Bromo Derivatives of 1,3-Diphenylpropane-1,3-dione as 5α-Reductase Inhibitors. ResearchGate. [Link]

• Sciforum. (n.d.). A microwave-assisted synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides from succinimides. MDPI. [Link]

• Kandaz, M., et al. (2019). Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. ResearchGate. [Link]

• Raju, P., et al. (2012). Evaluating Impurities in Drugs (Part I of III). Pharmaceutical Technology. [Link]

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analytical methods for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

An Application Note on the Analytical Characterization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Abstract

This document provides a detailed guide to the essential analytical methodologies for the characterization, purity assessment, and quantification of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. As a functionalized heterocyclic compound, likely serving as a key intermediate in pharmaceutical synthesis, rigorous analytical control is paramount. This guide is intended for researchers, analytical scientists, and quality control professionals in the drug development sector. We present field-proven protocols for High-Performance Liquid Chromatography (HPLC) with validation according to ICH Q2(R2) guidelines, alongside spectroscopic techniques including Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy for comprehensive structural confirmation.

Introduction and Compound Overview

The 1,2,4-triazole nucleus is a foundational scaffold in medicinal chemistry, present in numerous therapeutic agents. The subject of this note, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is a bespoke derivative featuring a reactive bromine atom and a propanamide side chain. The bromine offers a versatile handle for further synthetic modifications, such as cross-coupling reactions, while the propanamide moiety can influence solubility and provide a vector for biological interactions.

Given its potential role as a critical building block, establishing a robust analytical control strategy is non-negotiable. This ensures the identity, purity, and quality of the intermediate, which directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API). This guide explains the causality behind the selection of each analytical technique and provides detailed, actionable protocols.

Comprehensive Analytical Workflow

A multi-technique approach is essential for the unambiguous characterization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. Each method provides orthogonal information, which, when combined, creates a complete analytical profile of the molecule.

Caption: Integrated workflow for the analysis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

Reversed-phase HPLC (RP-HPLC) is the cornerstone technique for assessing the purity and quantifying the assay of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. The method separates the main component from potential starting materials, by-products, and degradation products based on differential partitioning between a nonpolar stationary phase and a polar mobile phase.

Rationale for Method Parameters

• Stationary Phase: A C18 (octadecylsilane) column is selected due to its versatility and proven efficacy in retaining and separating moderately polar heterocyclic compounds.

• Mobile Phase: A combination of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic modifier (acetonitrile) is used. The acidic pH ensures the protonation of the triazole ring and suppresses the ionization of any residual silanols on the column, leading to improved peak shape. Acetonitrile is chosen for its low viscosity and UV transparency.

• Detection: The 1,2,4-triazole ring system contains a chromophore suitable for UV detection. A wavelength of 220 nm is selected to ensure high sensitivity for the analyte and potential impurities.

Detailed HPLC Protocol

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold at 95% B for 3 min, return to 5% B over 1 min, equilibrate for 6 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 220 nm
Sample Diluent	Mobile Phase A / Mobile Phase B (80:20 v/v)
Standard Conc.	0.5 mg/mL
Sample Conc.	0.5 mg/mL

System Suitability Testing (SST)

Before any sample analysis, the chromatographic system must be verified. This is achieved by injecting a standard solution five times and evaluating the following parameters:

SST Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD of Peak Area	≤ 2.0%
% RSD of Retention Time	≤ 1.0%

HPLC Method Validation Protocol (ICH Q2(R2) Framework)

To ensure the analytical procedure is fit for its intended purpose, a validation study must be conducted.[1] The following protocols are based on the International Council for Harmonisation (ICH) Q2(R2) guideline.[2][3][4]

Sources

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• 4. qbdgroup.com [qbdgroup.com]

Application Notes and Protocols for the Cellular Investigation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Introduction: Unveiling the Potential of a Novel Triazole Derivative

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of activities, including antifungal, antiviral, and anticancer properties.[1][2][3][4] The introduction of a bromine atom and a propanamide side chain, as seen in 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (hereafter referred to as Compound X), presents a novel chemical entity with unexplored biological potential. The bromine substituent can enhance binding affinity through halogen bonding, while the propanamide moiety may influence solubility and interactions with target proteins.

This document serves as a comprehensive guide for researchers initiating studies with Compound X in a cell culture setting. It provides foundational protocols for assessing its cytotoxic and apoptotic effects, and for investigating its impact on cell cycle progression. The methodologies described herein are established, robust, and designed to generate reliable data for the initial characterization of this novel compound. Given the uncharacterized nature of Compound X, a cautious and systematic approach is paramount.

PART 1: Compound Handling and Preparation

Safety First: Handling a Compound of Unknown Hazard

As Compound X is a novel chemical, its toxicological properties are unknown. Therefore, it must be handled with the utmost care, assuming it is potentially hazardous.

• Engineering Controls: All initial handling of the solid compound, including weighing and preparation of stock solutions, must be performed in a certified chemical fume hood to prevent inhalation of airborne particles.[5]

• Personal Protective Equipment (PPE): A standard laboratory coat, safety glasses or goggles, and chemical-resistant gloves (nitrile or neoprene are generally suitable) are mandatory.[6]

• Storage: Store the solid compound in a cool, dry, and dark place, away from incompatible materials. The container must be clearly labeled as "Hazardous - Toxicity Unknown".

Preparation of Stock Solutions

Accurate and consistent preparation of stock solutions is critical for reproducible experimental results.

• Solvent Selection: The solubility of Compound X must be empirically determined. Dimethyl sulfoxide (DMSO) is a common solvent for novel small molecules due to its high solubilizing capacity.

• Protocol for 10 mM Stock Solution:

  • Calculate the required mass of Compound X for the desired volume (Molecular Weight to be determined by the synthesizing chemist). For example, for 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * MW (g/mol).

  • In a chemical fume hood, accurately weigh the calculated mass of Compound X into a sterile, conical microcentrifuge tube.

  • Add the appropriate volume of sterile, cell culture-grade DMSO.

  • Vortex or sonicate gently until the compound is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Scientist's Corner: Why single-use aliquots? Repeated freeze-thaw cycles can lead to compound degradation or precipitation, affecting its effective concentration in your experiments. DMSO concentration: The final concentration of DMSO in your cell culture medium should typically be kept below 0.5% (v/v), as higher concentrations can be toxic to cells and may confound your results. Always include a "vehicle control" (medium with the same final concentration of DMSO) in your experiments.

PART 2: Core Cellular Assays

This section details three fundamental assays to characterize the biological effects of Compound X on cancer cell lines. We will use a hypothetical human breast carcinoma cell line (e.g., MCF-7) as an example.

Assay 1: Determining Cytotoxicity using the MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8][9] It is based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[8][9]

Caption: General workflow for apoptosis detection using Annexin V/PI staining.

• Cell Treatment: Seed cells in 6-well plates and treat with Compound X at relevant concentrations (e.g., the determined IC₅₀ and 2x IC₅₀) for a specified time (e.g., 24 hours). Include a vehicle control.

• Cell Harvesting:

  • Collect the culture medium, which contains floating (potentially apoptotic) cells.

  • Wash the adherent cells with PBS, then detach them using Trypsin-EDTA.

  • Combine the detached cells with their corresponding supernatant from the first step.

  • Centrifuge the cell suspension (e.g., 300 x g for 5 minutes) and discard the supernatant. [10]3. Washing: Wash the cell pellet twice with cold PBS to remove any residual medium. [10]4. Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin-binding buffer. [11]The concentration should be ~1 x 10⁶ cells/mL. * Add 5 µL of FITC-conjugated Annexin V and 1-2 µL of PI solution (e.g., 1 mg/mL stock). [10] * Gently vortex and incubate for 15 minutes at room temperature in the dark. [11]5. Data Acquisition: Add 400 µL of 1X Annexin-binding buffer to each tube and analyze immediately on a flow cytometer.

The flow cytometry data is typically displayed as a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis. The plot is divided into four quadrants:

• Lower-Left (Annexin V- / PI-): Healthy, viable cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells. * Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells. * Upper-Left (Annexin V- / PI+): Necrotic cells (rarely populated).

Population	Vehicle Control (%)	Compound X (IC₅₀) (%)
Viable (Q3)	95.0	55.0
Early Apoptotic (Q4)	2.5	25.0
Late Apoptotic (Q2)	2.0	18.0
Necrotic (Q1)	0.5	2.0
Table 2: Example Apoptosis Assay Data. A significant increase in the percentage of cells in the early and late apoptotic quadrants following treatment with Compound X would suggest it induces cell death via apoptosis.

Assay 3: Investigating Cell Cycle Arrest

Many cytotoxic compounds exert their effects by disrupting the cell cycle, leading to an arrest at specific checkpoints (G1, S, or G2/M). [12]Cell cycle analysis using PI staining and flow cytometry allows for the quantification of cells in each phase based on their DNA content. [12][13]

Caption: Workflow for analyzing cell cycle distribution via PI staining.

• Cell Treatment: Seed cells in 6-well plates and treat with Compound X as described for the apoptosis assay.

• Harvesting: Harvest adherent cells using trypsin, centrifuge, and discard the supernatant.

• Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. This step is crucial for proper fixation and to prevent cell clumping. [13] * Incubate at 4°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and carefully discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cells in 500 µL of PI/RNase staining buffer (e.g., PBS with 50 µg/mL PI and 100 µg/mL RNase A). [13]The RNase is essential to degrade RNA, ensuring that PI only stains DNA. 5. Incubation and Analysis: Incubate for 30 minutes at room temperature, protected from light. Analyze using a flow cytometer, measuring the fluorescence on a linear scale. [13]

The output is a histogram of DNA content.

• G0/G1 Peak: The first peak represents cells with a 2n DNA content.

• S Phase: The region between the two peaks represents cells actively synthesizing DNA (between 2n and 4n DNA content).

• G2/M Peak: The second peak represents cells with a 4n DNA content. Specialized software is used to deconvolute the histogram and calculate the percentage of cells in each phase. An accumulation of cells in a specific phase after treatment with Compound X indicates cell cycle arrest at that checkpoint.

Cell Cycle Phase	Vehicle Control (%)	Compound X (IC₅₀) (%)
G0/G1	65	35
S	25	20
G2/M	10	45
Table 3: Example Cell Cycle Analysis Data. This hypothetical data suggests that Compound X causes a G2/M arrest in the cell cycle.

PART 3: Concluding Remarks and Future Directions

The protocols outlined in this application note provide a robust framework for the initial characterization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. Based on the hypothetical results presented, Compound X demonstrates dose-dependent cytotoxicity, induces apoptosis, and causes a G2/M cell cycle arrest in MCF-7 cells.

These findings would pave the way for more in-depth mechanistic studies, such as:

• Target Identification: Investigating the molecular target(s) of Compound X through techniques like thermal shift assays or affinity chromatography.

• Pathway Analysis: Using Western blotting to analyze the expression of key proteins involved in apoptosis (e.g., Caspases, Bcl-2 family proteins) and cell cycle regulation (e.g., Cyclins, CDKs).

• Selectivity Profiling: Testing the compound against a panel of different cancer cell lines and normal, non-cancerous cell lines to determine its selectivity.

By following these detailed protocols and applying rigorous scientific principles, researchers can effectively elucidate the biological activity of this novel compound and determine its potential as a future therapeutic agent.

References

• Vertex AI Search, Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC.
• R&D Systems, Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry.
• Thermo Fisher Scientific, BestProtocols: Annexin V Staining Protocol for Flow Cytometry.
• Abcam, Cell cycle analysis with flow cytometry and propidium iodide.
• Abcam, Annexin V staining assay protocol for apoptosis.
• Benchchem, Application Notes and Protocols for Small Molecule Inhibitor Testing in 3D Cell Culture Models.
• NIH, Assaying cell cycle status using flow cytometry - PMC.
• CLYTE Technologies, MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.
• Unknown, The Annexin V Apoptosis Assay.
• Springer Nature Experiments, Cytotoxicity MTT Assay Protocols and Methods.
• BroadPharm, Protocol for Cell Viability Assays.
• Benchchem, A Guide to the Safe Handling and Management of Novel Research Compounds.
• Abcam, MTT assay protocol.
• Unknown, Novel Chemicals with Unknown Hazards SOP.
• NIH, Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf.
• NIH, Derivatives of 1,2,4-triazole imines acting as dual iNOS and tumor cell growth inhibitors - PMC.
• University of Wisconsin Carbone Cancer Center, Cell Cycle Analysis.
• Biocompare, Cell Cycle Analysis with Flow Cytometry.
• Wikipedia, Cell cycle analysis.
• NIH, The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids.
• Unknown, RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
• NIH, Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf.
• MDPI, New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies.
• ResearchGate, Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities.
• University of Wisconsin-La Crosse, Part D: Chemical Safety Procedures for Laboratories.
• Unknown, Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities.

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Application Notes and Protocols for the Investigation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide as a Putative Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole nucleus is a cornerstone of many therapeutically significant molecules, recognized for its ability to engage with a diverse array of biological targets.[1][2] This document provides a detailed guide for the initial characterization of a novel derivative, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, as a potential enzyme inhibitor. These application notes and protocols are designed to offer a robust framework for researchers initiating studies on this and similar compounds, covering foundational principles, experimental design, and data interpretation. The methodologies outlined herein are grounded in established biochemical techniques for the discovery and characterization of new enzyme inhibitors.[3][4]

Introduction: The Scientific Rationale

The 1,2,4-triazole scaffold is considered a "privileged" structure in medicinal chemistry due to its versatile binding properties and metabolic stability. Derivatives of this heterocycle have demonstrated a broad spectrum of enzyme inhibitory activities, targeting enzymes such as acetylcholinesterase, α-glucosidase, and cytochrome P450-dependent enzymes.[2][5] The inhibitory action often stems from the ability of the triazole's nitrogen atoms to coordinate with metal ions within an enzyme's active site or to form key hydrogen bonds that mimic the transition state of the natural substrate.

The compound of interest, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, combines the established pharmacophore of the 1,2,4-triazole ring with a propanamide side chain and a bromine substituent. The propanamide moiety may enhance solubility and provide additional hydrogen bonding opportunities, while the bromine atom can participate in halogen bonding or occupy hydrophobic pockets within an enzyme's active site. These features suggest that 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is a compelling candidate for screening as an enzyme inhibitor.

This guide will focus on the foundational steps of inhibitor characterization: determining the half-maximal inhibitory concentration (IC50) and providing a basis for subsequent mechanism-of-action studies.

Potential Enzyme Targets and Mechanistic Insights

While the specific targets of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide are yet to be elucidated, the structural motifs suggest several plausible enzyme families for initial screening:

• Metalloenzymes: The nitrogen-rich triazole ring is a known metal-coordinating pharmacophore. Enzymes containing zinc, iron, or copper in their active sites, such as matrix metalloproteinases (MMPs) or carbonic anhydrases, are prime candidates.

• Hydrolases: The amide-like structure of the triazole ring allows it to act as a bioisostere for peptide bonds, potentially targeting proteases or esterases.

• Kinases: While less common, some triazole derivatives have been shown to inhibit protein kinases. The propanamide side chain could potentially interact with the hinge region of a kinase active site.

• Cytochrome P450 Enzymes: Triazoles are renowned for their potent inhibition of fungal lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme.[6] This interaction is mediated by the coordination of a triazole nitrogen with the heme iron.

Core Principles of Enzyme Inhibition Assays

The primary goal of an initial inhibitor screen is to determine the compound's potency, typically expressed as the IC50 value. This is the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%. The general workflow involves measuring enzyme activity at various concentrations of the inhibitor.

Data Presentation: A Template for Analysis

A systematic approach to data recording is crucial. The following table provides a template for organizing experimental data for the determination of an IC50 value.

Inhibitor Concentration (µM)	Log [Inhibitor]	Enzyme Activity (Absorbance/min)	% Inhibition
0 (Control)	N/A	Initial Velocity	0
0.1	-7
1	-6
10	-5
50	-4.3
100	-4
500	-3.3

• % Inhibition Calculation: (1 - (Activity with Inhibitor / Activity of Control)) * 100

Experimental Protocols

These protocols provide a general framework. Specific buffer conditions, substrate concentrations, and enzyme concentrations will need to be optimized for the particular enzyme system under investigation.

Protocol 1: Preparation of Inhibitor Stock Solution

The accurate preparation of the inhibitor stock solution is critical for reliable results.

• Weighing the Compound: Accurately weigh a precise amount of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (e.g., 1-5 mg) using an analytical balance.

• Solubilization: Dissolve the compound in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10-50 mM). Ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: General Spectrophotometric IC50 Determination

This protocol is designed for a 96-well plate format, suitable for medium-throughput screening.

Materials:

• Purified enzyme of interest

• Enzyme-specific substrate

• Assay buffer (optimized for pH and ionic strength for the target enzyme)

• 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide stock solution (in DMSO)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of kinetic measurements

Procedure:

• Serial Dilution of Inhibitor:

  • Prepare a series of dilutions of the inhibitor from the stock solution in the assay buffer. It is crucial to maintain a constant, low percentage of DMSO across all wells (typically ≤1%) to avoid solvent effects on enzyme activity.

• Assay Plate Setup:

  • Blank Wells: Add assay buffer and the highest concentration of DMSO used in the test wells.

  • Control Wells (100% Activity): Add assay buffer, enzyme solution, and the corresponding concentration of DMSO without the inhibitor.

  • Test Wells: Add assay buffer, enzyme solution, and the desired concentrations of the inhibitor.

• Pre-incubation:

  • Add the enzyme to the control and test wells.

  • Gently mix the plate and pre-incubate for a defined period (e.g., 5-15 minutes) at the optimal temperature for the enzyme. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the substrate solution to all wells simultaneously using a multichannel pipette.

• Measurement:

  • Immediately place the plate in the microplate reader and begin measuring the change in absorbance over time at a wavelength appropriate for the product being formed or the substrate being consumed.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the control wells.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Workflows and Mechanisms

Diagrams can clarify complex processes. The following are representations of the experimental workflow and a hypothetical mechanism of inhibition.

Caption: General experimental workflow for IC50 determination of an enzyme inhibitor.

Caption: Hypothetical competitive inhibition mechanism of a triazole-based inhibitor.

Next Steps: Beyond the IC50

Once an IC50 value is established, further studies are necessary to understand the inhibitor's mechanism of action. These can include:

• Mode of Inhibition Studies: By varying the substrate concentration in the presence of the inhibitor, one can determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed.

• Reversibility Assays: Dialysis or rapid dilution experiments can ascertain whether the inhibitor binds reversibly or irreversibly to the enzyme.

• Selectivity Profiling: Screening the compound against a panel of related enzymes is crucial to determine its specificity and potential for off-target effects.[4]

• Structural Biology: Co-crystallization of the inhibitor with the target enzyme can provide definitive insights into the binding mode at an atomic level.

Conclusion

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide represents a novel chemical entity with the potential to act as an enzyme inhibitor, based on the well-documented activities of the 1,2,4-triazole scaffold. The protocols and principles outlined in this document provide a comprehensive starting point for its characterization. Rigorous and systematic application of these methods will be instrumental in uncovering the therapeutic potential of this and other new chemical entities.

References

• Akhtar, T., Zafar, W., & Sumrra, S. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives. Scientific Journal of Review, 2(2), 57-68. Available at: [Link]

• Rybak, Z. et al. (2024). A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1. Nature Communications, 15(1), 3624. Available at: [Link]

• Akhtar, T., Zafar, W., & Sumrra, S. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives. Scientific Journal of Review. Available at: [Link]

• Lesniewicz, K., & Konieczny, L. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345–352. Available at: [Link]

• Ullah, H. et al. (2022). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. ACS Omega, 7(1), 1065–1079. Available at: [Link]

• Trilleras, J. et al. (2018). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Symbiosis, 3(1), 1-10. Available at: [Link]

• Rico-Llanos, G. A. et al. (2015). Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family. Journal of Medicinal Chemistry, 58(15), 6044–6054. Available at: [Link]

• Williams, D. et al. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. La Trobe University. Available at: [Link]

• Ullah, H. et al. (2022). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. ACS Omega. Available at: [Link]

• Auld, D. et al. (2016). Matrix-Based Activity Pattern Classification as a Novel Method for the Characterization of Enzyme Inhibitors Derived from High-Throughput Screening. Journal of Biomolecular Screening, 21(10), 1075-1089. Available at: [Link]

• Adamo, M. F. A. et al. (2022). Discovery of a new class of triazole based inhibitors of acetyl transferase KAT2A. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1987-1994. Available at: [Link]

• Trilleras, J. et al. (2017). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Semantic Scholar. Available at: [Link]

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• 4. Structural Characterization of Inhibitors with Selectivity against Members of a Homologous Enzyme Family - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Assays with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Introduction: The Therapeutic Potential of 1,2,4-Triazole Derivatives

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents.[1][2] These heterocyclic compounds are known for their diverse pharmacological activities, including antifungal, antiviral, anti-inflammatory, and notably, anticancer properties.[3][4][5] The unique physicochemical properties of the triazole ring, such as its capacity for hydrogen bonding and metabolic stability, make it a privileged scaffold in drug design.[2] The compound of interest, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is a novel derivative that holds promise for further investigation as a potential therapeutic agent. The presence of a bromine atom can enhance its biological activity and provide a handle for further chemical modification.[6]

This guide provides a comprehensive framework for the initial biological evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, with a primary focus on its potential as an anticancer agent. The protocols detailed herein are designed to be robust and self-validating, guiding researchers from initial cytotoxicity screening to more in-depth mechanistic studies.

Part 1: Initial Assessment of Cytotoxicity

The first step in characterizing a novel compound with therapeutic potential is to assess its cytotoxic effects on relevant cell lines. The MTT assay is a widely used colorimetric method for determining cell viability and is a reliable indicator of a compound's cytostatic or cytotoxic effects.[7][8][9]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative assessment of cell viability.

Experimental Workflow: MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

• 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

• Cancer cell lines (e.g., MCF-7, HeLa, A549)[9]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in DMSO. Perform serial dilutions in complete medium to obtain the desired final concentrations.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 5 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the % cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Hypothetical IC50 Values

Cell Line	3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7 (Breast Cancer)	25.5	0.8
HeLa (Cervical Cancer)	32.1	1.2
A549 (Lung Cancer)	45.8	2.5

Part 2: Investigating the Mechanism of Cell Death

Once the cytotoxic potential of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is established, the next logical step is to investigate the mechanism by which it induces cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[7] The Annexin V/Propidium Iodide (PI) assay is a standard method for detecting apoptosis.

Principle of the Annexin V/PI Assay

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC). Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells where the membrane integrity is compromised. By using both Annexin V and PI, it is possible to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow: Annexin V/PI Assay

Caption: Workflow for apoptosis detection using the Annexin V/PI assay.

Detailed Protocol: Annexin V/PI Assay

Materials:

• Cells treated with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide at its predetermined IC50 concentration for 24 hours. Include untreated and positive controls.

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Part 3: Elucidating the Molecular Mechanism of Action

Understanding the molecular target and pathway through which 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide exerts its effects is crucial for its development as a therapeutic agent. Many 1,2,4-triazole derivatives have been shown to inhibit specific enzymes involved in cancer progression, such as aromatase or thymidylate synthase.[10][11] Furthermore, their mechanism can involve the induction of cell cycle arrest.[12]

Potential Signaling Pathway

Caption: A potential signaling pathway for a 1,2,4-triazole derivative.

Protocol: Cell Cycle Analysis by Flow Cytometry

Principle:

Cell cycle analysis using propidium iodide (PI) staining is a common method to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent molecule that binds to DNA, and the amount of fluorescence is directly proportional to the amount of DNA in the cell.

Procedure:

• Cell Treatment: Treat cells with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide at its IC50 concentration for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and then resuspend them in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry. The DNA content will be used to generate a histogram representing the distribution of cells in the different phases of the cell cycle.

Conclusion

The protocols outlined in this application note provide a robust starting point for the biological characterization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. By systematically assessing its cytotoxicity, mode of cell death induction, and effects on the cell cycle, researchers can gain valuable insights into its therapeutic potential. Further studies, such as specific enzyme inhibition assays and in vivo models, will be necessary to fully elucidate its mechanism of action and preclinical efficacy.

References

• New 1,2,4-Triazole Derivatives with a N-Mannich Base Structure Based on a 4,6-Dimethylpyridine Scaffold as Anticancer Agents: Design, Synthesis, Biological Evaluation, and Molecular Modeling. MDPI. Available at: [Link]

• Characterization, Molecular Docking, and in vitro Evaluation of Triazole Derivatives as Potential Anti-Cancer Agents. International Journal of Pharmacy and Biological Sciences. Available at: [Link]

• Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. PMC - NIH. Available at: [Link]

• Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. PMC - NIH. Available at: [Link]

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Application Note: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide as a Covalent Chemical Probe for Target Identification and Deconvolution

Abstract

The identification of molecular targets for bioactive small molecules is a critical and often rate-limiting step in drug discovery and chemical biology.[1][2] Phenotypic screening can reveal potent compounds, but without a known target, mechanism-of-action studies and lead optimization are hindered. Covalent chemical probes, which form stable bonds with their protein targets, offer a powerful solution for target deconvolution.[3][4] This application note describes the utility of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide , hereafter referred to as BTP-1 , as a versatile covalent probe. We provide the scientific rationale for its mechanism, strategies for its conversion into functionalized reagents, and detailed, field-proven protocols for its application in chemoproteomic workflows to identify and validate protein targets in complex biological systems.

Introduction: The Rationale for BTP-1 as a Covalent Probe

BTP-1 is a unique small molecule designed for covalent target engagement. Its structure comprises two key components: a reactive "warhead" and a versatile "scaffold."

• The Covalent Warhead: The 3-bromo-1H-1,2,4-triazole moiety serves as a moderately electrophilic group. Halogenated azoles are known to react with nucleophilic amino acid residues (e.g., Cysteine, Histidine, Lysine) on proteins via nucleophilic aromatic substitution (SNAr).[5] This targeted reactivity allows BTP-1 to form a stable, covalent bond with its binding partners, enabling their subsequent enrichment and identification. The use of such warheads has become a cornerstone of modern covalent drug design, allowing for high potency and prolonged pharmacodynamic effects.[6][7]

• The Scaffold and Handle: The propanamide tail provides a non-disruptive scaffold for molecular recognition by the target protein. Crucially, the terminal amide offers a synthetic handle for the attachment of reporter tags (e.g., biotin) or bioorthogonal handles (e.g., an alkyne), which are essential for downstream applications like affinity purification or fluorescence imaging.[8]

This combination of a reactive warhead and a modifiable scaffold makes BTP-1 an ideal candidate for activity-based protein profiling (ABPP) and other chemoproteomic strategies aimed at target deconvolution.[9][10][11]

Principle of Covalent Engagement

The utility of BTP-1 as a target identification tool hinges on its ability to covalently label proteins. The proposed mechanism involves the nucleophilic attack by an amino acid side chain on the carbon atom of the triazole ring bearing the bromine atom. This reaction is facilitated by the electron-withdrawing nature of the triazole ring system.

Caption: Proposed two-step mechanism for BTP-1 target engagement.

Probe Synthesis Strategy: Creating Tools for Discovery

To be used in chemoproteomic experiments, the parent BTP-1 molecule must be functionalized. We propose two primary derivatives: an affinity probe (BTP-1-Biotin ) and a bioorthogonal probe (BTP-1-Alkyne ). The synthesis strategy is based on established methods for amide bond formation, starting from a carboxylic acid precursor.[12][13][14]

Key Probe Derivatives:

Probe Name	Structure	Primary Application	Rationale
BTP-1-Biotin	BTP-1-(Linker)-Biotin	Affinity Purification-Mass Spectrometry (AP-MS)	The high affinity of biotin for streptavidin allows for highly efficient enrichment of target proteins from complex lysates.[15]
BTP-1-Alkyne	BTP-1-(Linker)-Alkyne	Bioorthogonal Ligation & Competitive Profiling	The alkyne handle enables copper-catalyzed or strain-promoted click chemistry to attach various tags post-labeling, offering greater flexibility.[16]

Experimental Workflows for Target Identification

We present two robust workflows for identifying the cellular targets of BTP-1. The choice of workflow depends on the experimental goals, such as initial discovery versus competitive profiling of analogs.

Workflow A: Target Discovery via Affinity Purification

This workflow uses BTP-1-Biotin to enrich and identify direct binding partners from a cell lysate. A crucial control is the competition with excess parent BTP-1 to distinguish specific targets from non-specific binders.

Caption: Workflow for affinity-based target identification.

Workflow B: Competitive Profiling using BTP-1-Alkyne

This more advanced workflow is ideal for quantifying target engagement and screening for off-targets. It uses the BTP-1-Alkyne probe in competition with the parent compound, followed by click chemistry and quantitative mass spectrometry.

Caption: Workflow for competitive chemoproteomic profiling.

Detailed Experimental Protocols

The following protocols provide step-by-step guidance. All steps should be performed on ice unless otherwise specified.

Protocol 5.1: Target Identification via Affinity Purification

This protocol identifies proteins that bind to BTP-1-Biotin in a competitive manner.

A. Materials and Reagents

• Cell culture flasks and harvesting reagents

• Lysis Buffer: 50 mM HEPES pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, Protease Inhibitor Cocktail

• BTP-1-Biotin probe (1 mM stock in DMSO)

• Parent BTP-1 compound (10 mM stock in DMSO)

• Streptavidin-coated magnetic beads

• Wash Buffer 1: 1% SDS in PBS

• Wash Buffer 2: 8 M Urea in 100 mM Tris-HCl pH 8.5

• Wash Buffer 3: PBS

• Digestion Buffer: 50 mM Tris-HCl pH 8.0, 2 M Urea, 1 mM DTT

• Alkylation Solution: 55 mM Iodoacetamide in 50 mM Tris-HCl pH 8.0

• Sequencing-grade Trypsin

• Mass spectrometry sample preparation reagents (C18 desalting tips, etc.)

B. Procedure

• Cell Lysis: Harvest cells and wash with cold PBS. Resuspend the cell pellet in Lysis Buffer and incubate for 30 minutes on ice. Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Determine protein concentration using a BCA assay.

• Probe Incubation: Aliquot 1 mg of protein lysate into two microcentrifuge tubes.

  • Competition Sample (-): Add parent BTP-1 to a final concentration of 100 µM. Incubate for 1 hour at 4°C.

  • Probe Sample (+): Add an equivalent volume of DMSO. Incubate for 1 hour at 4°C.

• Covalent Labeling: Add BTP-1-Biotin to both tubes to a final concentration of 10 µM. Incubate for 2 hours at room temperature.

• Target Capture: Add pre-washed streptavidin beads to each lysate and incubate for 1 hour at 4°C with rotation.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Perform the following stringent washes to remove non-specific proteins:

  • 2 washes with Wash Buffer 1.

  • 1 wash with Wash Buffer 2.

  • 3 washes with Wash Buffer 3.

  • Rationale: The series of high-stringency washes (SDS, Urea) is critical for removing proteins that bind non-specifically to the beads or the probe, thereby reducing background noise.[15]

• On-Bead Digestion: Resuspend beads in Digestion Buffer. Reduce disulfide bonds by incubating for 20 minutes at 37°C. Cool to room temperature, add Alkylation Solution, and incubate for 30 minutes in the dark. Add Trypsin (1:50 enzyme:protein ratio) and digest overnight at 37°C.

• Sample Preparation for MS: Collect the supernatant containing the peptides. Desalt the peptides using C18 tips according to the manufacturer's protocol. Dry the samples and reconstitute for LC-MS/MS analysis.

• Data Analysis: Identify proteins using a database search algorithm (e.g., MaxQuant, Proteome Discoverer). A true target will be identified with high confidence in the probe sample but will be significantly reduced or absent in the competition sample.

Protocol 5.2: Target Validation and Orthogonal Methods

Following initial discovery by mass spectrometry, candidate proteins must be validated.

A. Western Blot Analysis

• Perform the affinity purification as described in Protocol 5.1.

• After the final wash, elute bound proteins by boiling the beads in SDS-PAGE loading buffer.

• Run the eluates on an SDS-PAGE gel, transfer to a membrane, and probe with an antibody specific to the candidate protein.

• A positive hit will show a strong band in the BTP-1-Biotin lane and a significantly weaker or absent band in the competition lane.

B. Cellular Thermal Shift Assay (CETSA)

• CETSA measures the thermal stabilization of a protein upon ligand binding in intact cells or lysates.[2]

• Treat intact cells or lysate with BTP-1.

• Heat aliquots to a range of temperatures.

• Separate soluble and aggregated protein fractions by centrifugation.

• Analyze the soluble fraction by Western Blot for the target protein.

• Binding of BTP-1 should increase the melting temperature (Tm) of the target protein, indicating direct engagement.

Data Interpretation and Hypothetical Results

Quantitative proteomics data from a competitive profiling experiment can be used to generate dose-response curves and determine the potency of target engagement.

Table 1: Hypothetical Quantitative Proteomics Data

Protein ID	Gene Name	Description	Fold Change (-Competition/+Competition)	p-value	Notes
P04035	KSYK	Kinase SYK	15.2	1.8e-5	High-confidence hit
Q13547	BTK	Tyrosine-protein kinase BTK	11.8	4.5e-5	High-confidence hit
P08684	HSP90A	Heat shock protein HSP 90-alpha	1.3	0.45	Non-specific binder
P62258	ACTG	Actin, gamma-cytoplasmic 1	1.1	0.82	Non-specific binder

Rationale: A high fold-change indicates that the protein's binding to the BTP-1-Biotin probe was effectively competed away by the parent compound, signifying a specific interaction.

Caption: Logical workflow from broad discovery to confirmed targets.

Conclusion

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (BTP-1) represents a well-designed covalent chemical probe for target identification. Its bromo-triazole warhead enables covalent capture of protein targets, and its propanamide handle allows for facile synthesis of affinity and bioorthogonal derivatives. The robust chemoproteomic workflows detailed in this note—Affinity Purification-MS and Competitive ABPP—provide a clear roadmap for researchers to move from a bioactive compound to a validated list of molecular targets. By combining these powerful chemical tools with modern mass spectrometry and rigorous orthogonal validation, BTP-1 can significantly accelerate the elucidation of drug mechanisms and the discovery of novel therapeutic targets.

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Application Notes and Protocols for the Preclinical Evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Authored by: Your Senior Application Scientist

Introduction: The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The subject of this guide, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is a novel compound whose therapeutic potential is yet to be elucidated. This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to systematically investigate its pharmacological profile. The proposed studies are designed to be conducted in a tiered fashion, starting with broad in vitro screening to identify potential therapeutic areas, followed by more focused in vitro and in vivo studies to delineate the mechanism of action and preliminary safety profile.

This guide emphasizes a logical, causality-driven approach to experimental design, ensuring that each step builds upon the last to create a robust data package for this novel chemical entity.

Phase 1: Foundational Characterization and Broad-Spectrum In Vitro Screening

The initial phase of investigation is designed to establish a baseline understanding of the compound's physicochemical properties and to cast a wide net for potential biological activity.

Physicochemical Characterization

A thorough understanding of the compound's physical and chemical properties is a prerequisite for all subsequent biological studies. These properties will influence its formulation, handling, and interpretation of biological data.

Protocol 1: Physicochemical Profiling

• Purity and Identity Confirmation:

  • Utilize High-Performance Liquid Chromatography (HPLC) to determine the purity of the compound.

  • Confirm the chemical structure using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and High-Resolution Mass Spectrometry (HRMS).

• Solubility Determination:

  • Assess the solubility in aqueous buffers at various pH values (e.g., 4.0, 7.4, 9.0) and in common organic solvents (e.g., DMSO, ethanol). This is critical for preparing stock solutions and understanding potential bioavailability.

• Lipophilicity Assessment (LogP/LogD):

  • Determine the octanol-water partition coefficient (LogP) or distribution coefficient (LogD at pH 7.4) to predict its membrane permeability and general "drug-likeness".

• Chemical Stability:

  • Evaluate the compound's stability in solution at different temperatures and pH values over time to establish appropriate storage and handling conditions.

Table 1: Physicochemical Data Summary

Parameter	Method	Expected Outcome
Purity	HPLC	>95%
Identity	NMR, HRMS	Consistent with the structure of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide
Aqueous Solubility	Kinetic/Thermodynamic	µg/mL or µM at various pHs
LogP/LogD	Shake-flask or HPLC	A value to predict permeability
Chemical Stability	HPLC	Degradation rate over time

Broad-Spectrum Biological Screening

Given the diverse activities of triazole derivatives, a broad initial screening approach is recommended to identify the most promising therapeutic avenues.[1]

Protocol 2: Initial In Vitro Screening Cascade

• Antimicrobial Activity:

  • Screen against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and fungi (e.g., Candida albicans, Aspergillus fumigatus) using broth microdilution assays to determine the Minimum Inhibitory Concentration (MIC).

• Anticancer Activity:

  • Utilize a panel of human cancer cell lines representing different tumor types (e.g., NCI-60 panel) to assess cytotoxicity.[4][5]

  • A common initial screening concentration is 10 µM.[6]

• Anti-inflammatory Activity:

  • Employ a cell-based assay, such as lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7), and measure the inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6) by ELISA.

• Enzyme Inhibition Screening:

  • Given that many drugs act as enzyme inhibitors, screen against a panel of relevant enzymes.[7][8][9] The selection can be guided by the structural similarity of the test compound to known inhibitors of specific enzyme classes (e.g., kinases, proteases).

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Application Note: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide as a Versatile Scaffold for Fragment-Based and Lead-Oriented Drug Discovery

Abstract

The 1,2,4-triazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide range of therapeutic activities, including antifungal, anticancer, and antiviral effects.[1][2] This application note details the strategic utility of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide , a functionalized triazole derivative, as a high-potential building block in modern drug discovery campaigns. We will explore its structural attributes that make it particularly suitable for Fragment-Based Drug Discovery (FBDD) and as a versatile intermediate for lead optimization. The presence of a chemically tractable bromine atom provides a reactive handle for extensive Structure-Activity Relationship (SAR) studies, while the propanamide side chain offers a vector for solubility enhancement and additional target interactions. This guide provides detailed protocols for leveraging this scaffold in library synthesis and outlines a workflow for its application in a typical kinase screening cascade.

Introduction: The Strategic Value of the Triazole Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle with three nitrogen atoms that confers remarkable metabolic stability and favorable physicochemical properties to drug candidates.[3] Its ability to act as a bioisostere for amide or ester groups, coupled with its capacity for hydrogen bonding as both a donor and acceptor, allows it to engage with a multitude of biological targets with high affinity.[1][4]

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is a strategically designed molecule that capitalizes on these core triazole attributes while incorporating two key features for drug discovery:

• A Reactive Bromine Handle: The bromine atom at the 3-position of the triazole ring is not merely a substituent; it is a versatile synthetic handle. It readily participates in a variety of cross-coupling reactions (e.g., Suzuki, Chan-Evans-Lam, Buchwald-Hartwig), enabling the rapid generation of diverse compound libraries.[5] This feature is invaluable for both initial fragment elaboration and subsequent lead optimization.

• A Functional Propanamide Side Chain: The propanamide moiety provides a polar functional group that can enhance aqueous solubility and offers an additional point for hydrogen bonding interactions with a target protein. In FBDD, this chain can serve as a growth vector for linking fragments or extending into new pockets of the binding site.

This combination of a stable, biologically relevant core with a reactive handle for diversification makes this compound an ideal starting point for discovering novel therapeutics.

Physicochemical Properties and Structural Features

The suitability of a compound for drug discovery, especially as a fragment, is governed by its physicochemical properties. The properties of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide align well with established guidelines for fragment and lead-like chemical space.

Property	Value	Significance in Drug Discovery
Molecular Formula	C₅H₆BrN₄O
Molecular Weight	219.03 g/mol	Compliant with the "Rule of Three" for fragments (<300 Da), ensuring efficient exploration of chemical space.
Hydrogen Bond Donors	3 (amine, amide NH)	Provides multiple points for specific, directional interactions with biological targets, enhancing binding affinity.[3]
Hydrogen Bond Acceptors	3 (triazole N, carbonyl O)	Complements the donor capacity, allowing for a robust network of interactions.[3]
Predicted LogP	~0.5 - 1.0	Indicates a favorable balance of solubility and permeability, reducing the risk of poor pharmacokinetic properties.
Reactive Handle	C-Br bond	Enables rapid and diverse chemical elaboration for SAR exploration and hit-to-lead progression.[5][6]

Core Application 1: Fragment-Based Drug Discovery (FBDD)

FBDD is a powerful methodology for identifying high-quality lead compounds by screening low-molecular-weight fragments.[7][8] 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is an exemplary starting point for an FBDD campaign due to its low molecular weight, conformational rigidity, and capacity for synthetic elaboration.

An FBDD workflow using this scaffold would typically involve screening the core fragment, and upon identifying a "hit," synthesizing a small, focused library by modifying the bromine position to rapidly build affinity and probe the surrounding binding pocket.

Caption: FBDD workflow starting with the core triazole fragment.

Protocol 1: Synthesis of a Focused Fragment Library via Suzuki-Miyaura Coupling

This protocol describes a general method for diversifying the core scaffold using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The goal is to replace the bromine atom with a variety of aryl and heteroaryl moieties.

Rationale: The Suzuki reaction is chosen for its reliability, functional group tolerance, and the commercial availability of a vast array of boronic acids, allowing for systematic exploration of chemical space.

Materials:

• 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (1.0 eq)

• Aryl/Heteroaryl boronic acid (1.2 eq)

• Pd(PPh₃)₄ (Palladium Tetrakis(triphenylphosphine)) (0.05 eq)

• Sodium Carbonate (Na₂CO₃) (2.0 eq)

• Solvent: 1,4-Dioxane and Water (4:1 mixture)

• Nitrogen or Argon gas supply

• Round-bottom flask, condenser, and magnetic stirrer

Procedure:

• Inert Atmosphere: To a round-bottom flask, add 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, the selected boronic acid, and Na₂CO₃.

• Degassing: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. Causality Note: This step is critical to remove oxygen, which can oxidize and deactivate the palladium catalyst, leading to failed or low-yield reactions.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed 1,4-dioxane/water solvent mixture via syringe, followed by the Pd(PPh₃)₄ catalyst.

• Reaction: Equip the flask with a condenser and heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-12 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS. Trustworthiness Note: Rigorous analytical validation ensures that any observed biological activity is attributable to the intended compound, not an impurity.

Core Application 2: Lead Optimization and SAR Exploration

Once a lead compound containing the triazole scaffold is identified, the bromine handle on the parent molecule becomes a powerful tool for fine-tuning its properties. Systematic modification at this position allows researchers to probe the Structure-Activity Relationship (SAR) to enhance potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Caption: SAR exploration via cross-coupling reactions.

The broad biological activities of 1,2,4-triazole derivatives suggest a wide range of potential targets.[2][9][10] These include, but are not limited to:

• Protein Kinases: Many kinase inhibitors incorporate heterocyclic scaffolds that interact with the hinge region of the ATP binding site.[11]

• Poly(ADP-ribose) Polymerase (PARP): The PARP inhibitor Talazoparib features a 1,2,4-triazole moiety.[12]

• Protein Tyrosine Phosphatase 1B (PTP1B): A key target in diabetes and obesity.[13]

• Factor XIIa: A target for developing novel anticoagulants.[14]

Protocol 2: General Workflow for a Kinase Inhibition Assay

To assess the biological activity of the synthesized library, a robust and high-throughput assay is required. The following is a generalized protocol for a luminescence-based kinase assay (e.g., ADP-Glo™), which measures the amount of ADP produced as a result of kinase activity.

Rationale: The ADP-Glo™ assay is a universal platform applicable to virtually any kinase. It has high sensitivity and a strong signal-to-background ratio, making it ideal for primary screening and IC₅₀ determination.

Materials:

• Kinase of interest (e.g., EGFR, HER2) and its specific substrate

• Synthesized triazole compounds (dissolved in DMSO)

• ATP solution

• ADP-Glo™ Reagent and Kinase Detection Reagent

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of measuring luminescence

Procedure:

• Compound Plating: Create a serial dilution of the test compounds in DMSO. Dispense a small volume (e.g., 1 µL) of each compound concentration into the wells of a 384-well plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Kinase Reaction Initiation: Prepare a kinase reaction master mix containing the kinase, its substrate, and reaction buffer. Add this mix to the wells containing the compounds.

• ATP Addition: To start the reaction, add ATP to all wells. The final concentration should be at or near the Kₘ for the specific kinase. Incubate the plate at room temperature for a specified time (e.g., 60 minutes). Causality Note: Using ATP at its Kₘ concentration ensures the assay is sensitive to competitive inhibitors.

• Stopping the Reaction & ADP Depletion: Add the ADP-Glo™ Reagent to all wells. This will stop the kinase reaction and deplete any remaining unconsumed ATP. Incubate for 40 minutes.

• ADP to ATP Conversion: Add the Kinase Detection Reagent. This reagent contains enzymes that convert the ADP produced by the kinase into ATP. Incubate for 30 minutes.

• Signal Generation & Reading: The newly synthesized ATP is used by a luciferase in the detection reagent to produce light. Measure the luminescence signal using a plate reader.

• Data Analysis: The luminescence signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot percent inhibition versus compound concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Self-Validation: Hits identified in this primary assay should be confirmed through orthogonal methods (e.g., a fluorescence polarization assay) and tested in counter-screens to rule out assay interference, ensuring the trustworthiness of the results.

Conclusion

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is more than a simple chemical; it is a strategically designed tool for modern drug discovery. Its combination of a biologically privileged triazole core, a versatile synthetic handle, and favorable physicochemical properties makes it an exceptional starting point for FBDD and a robust scaffold for lead optimization. The protocols and workflows outlined in this note provide a clear roadmap for researchers to unlock the potential of this compound in the quest for novel therapeutics against a wide range of diseases.

References

• Guan, Q., Xing, S., Wang, L., Zhu, J., Guo, C., Xu, C., Zhao, Q., Wu, Y., & Chen, Y. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. Journal of Medicinal Chemistry. [Link]

• Gao, F., et al. (2012). Recent Researches in Triazole Compounds as Medicinal Drugs. Current Medicinal Chemistry. [Link]

• Al-Ostoot, F. H., et al. (2024). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. Chemistry & Biodiversity. [Link]

• Kaur, R., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. European Journal of Medicinal Chemistry. [Link]

• Zhang, T., et al. (2019). Fragment-based drug discovery of triazole inhibitors to block PDEδ-RAS protein-protein interaction. European Journal of Medicinal Chemistry. [Link]

• Al-Ostoot, F. H., et al. (2024). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. PubMed. [Link]

• Fer-Souza, U. M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. ACS Medicinal Chemistry Letters. [Link]

• Molla, M. I., et al. (2021). Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation. RSC Advances. [Link]

• Li, H., & Wang, B. (2023). Triazoles: a privileged scaffold in drug design and novel drug discovery. DOI. [Link]

• Zhang, T., et al. (2019). Fragment-based drug discovery of triazole inhibitors to block PDEδ-RAS protein-protein interaction. ResearchGate. [Link]

• Glavač, D., et al. (2021). SAR of triazole fragment-based library concerning their cholinesterase-inhibition activity. ResearchGate. [Link]

• Klápsa, O., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances. [Link]

• Sławiński, J., et al. (2020). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules. [Link]

• Sameliuk, Y., et al. (2021). 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. DergiPark. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. 3-Bromo-1H-1,2,4-triazole: A Versatile Intermediate for Chemical Synthesis and Research. PharmaChem. [Link]

• Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor. Journal of Medicinal Chemistry. [Link]

• Wang, L., et al. (2021). Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties. Bioorganic Chemistry. [Link]

• Wang, B., et al. (2016). Discovery and Characterization of (8S,9R)-5-Fluoro-8-(4-fluorophenyl)-9-(1-methyl-1H-1,2,4-triazol-5-yl)-2,7,8,9-tetrahydro-3H-pyrido[4,3,2-de]phthalazin-3-one (BMN 673, Talazoparib), a Novel, Highly Potent, and Orally Efficacious Poly(ADP-ribose) Polymerase-1/2 Inhibitor, as an Anticancer Agent. Journal of Medicinal Chemistry. [Link]

• Byrareddy, S. N., et al. (2023). Triazol-1-yl Benzamides Promote Anticoagulant Activity via Inhibition of Factor XIIa. Cardiovascular & Hematological Agents in Medicinal Chemistry. [Link]

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• 11. Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery and Characterization of (8S,9R)-5-Fluoro-8-(4-fluorophenyl)-9-(1-methyl-1H-1,2,4-triazol-5-yl)-2,7,8,9-tetrahydro-3H-pyrido[4,3,2-de]phthalazin-3-one (BMN 673, Talazoparib), a Novel, Highly Potent, and Orally Efficacious Poly(ADP-ribose) Polymerase-1/2 Inhibitor, as an Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Triazol-1-yl Benzamides Promote Anticoagulant Activity via Inhibition of Factor XIIa - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in Agrochemical Research

Introduction: The Enduring Potential of Triazoles in Agrochemical Innovation

The 1,2,4-triazole heterocyclic scaffold is a cornerstone of modern agrochemical research and development. Compounds bearing this moiety have demonstrated a remarkable breadth of biological activities, leading to the successful commercialization of numerous fungicides, herbicides, and plant growth regulators.[1] Triazole fungicides, for instance, are widely used due to their systemic properties and broad-spectrum efficacy, primarily acting through the inhibition of sterol biosynthesis in fungal pathogens.[1] This established foundation of knowledge provides a compelling rationale for the investigation of novel triazole derivatives.

This document provides a detailed technical guide for researchers exploring the potential applications of a novel, yet uncharacterized compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide . We will delve into its proposed synthesis, potential mechanisms of action, and provide comprehensive, step-by-step protocols for its evaluation as a fungicide, herbicide, and plant growth regulator. The experimental designs herein are crafted to be self-validating and to provide a clear rationale for each methodological choice, empowering researchers to generate robust and interpretable data.

Physicochemical Properties and Proposed Synthesis

A thorough understanding of the physicochemical properties of a candidate agrochemical is paramount for formulation development and understanding its environmental fate. While empirical data for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is not yet available, computational predictions can provide initial guidance.

Table 1: Predicted Physicochemical Properties of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Property	Predicted Value	Significance in Agrochemicals
Molecular Weight	~234.06 g/mol	Influences solubility and transport properties.
LogP	~0.5 - 1.5	Indicates lipophilicity, affecting membrane permeability.
Water Solubility	Moderately Soluble	Crucial for formulation and systemic movement in plants.
pKa (acidic)	~8.5 (triazole NH)	Affects ionization state and interaction with biological targets.
pKa (basic)	~2.0 (amide)	Influences environmental mobility and formulation stability.

Proposed Synthesis Pathway

A plausible and efficient synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide can be envisioned through a multi-step process, leveraging established methodologies for triazole ring formation.[2][3][4] The proposed pathway is designed for adaptability in a standard organic chemistry laboratory setting.

dot ```dot graph Synthesis_Pathway { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

A [label="Succinic Anhydride"]; B [label="Ammonia"]; C [label="Succinamic acid"]; D [label="Thionyl Chloride (SOCl2)"]; E [label="Succinamide"]; F [label="Aminoguanidine"]; G [label="Intermediate Hydrazide"]; H [label="Bromine (Br2)"]; I [label="3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide"];

A -> C [label="Ring opening"]; B -> C; C -> E [label="Amidation"]; D -> E; E -> G [label="Condensation"]; F -> G; G -> I [label="Cyclization & Bromination"]; H -> I; }

Caption: Proposed mechanism of fungicidal action via inhibition of ergosterol biosynthesis.

Herbicidal Activity: Avenues for Weed Management

Certain 1,2,4-triazole derivatives have been developed as herbicides. Their mechanisms of action can vary, but two common targets are acetolactate synthase (ALS) and protoporphyrinogen oxidase (PPO). ALS is a crucial enzyme in the biosynthesis of branched-chain amino acids, while PPO is involved in chlorophyll and heme biosynthesis. Inhibition of either of these enzymes leads to plant death.

Plant Growth Regulation: Modulating Plant Development

Some triazole compounds exhibit plant growth regulating (PGR) effects, often by interfering with gibberellin biosynthesis. [1]This can lead to desirable agronomic traits such as reduced stem elongation, increased chlorophyll content, and enhanced stress tolerance.

Experimental Protocols: A Framework for Discovery

The following protocols provide a robust framework for the systematic evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide's agrochemical potential.

Protocol 1: In Vitro Fungicidal Activity Screening

This protocol utilizes a mycelial growth inhibition assay to determine the direct antifungal activity of the test compound against a panel of economically important plant pathogenic fungi. [5][6][7] Materials:

• 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (test compound)

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA)

• Sterile petri dishes (90 mm)

• Cultures of pathogenic fungi (e.g., Fusarium graminearum, Botrytis cinerea, Alternaria solani)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a 10,000 ppm stock solution of the test compound in DMSO.

• Media Preparation: Autoclave PDA and cool to 50-55°C.

• Dosing of Media: Add appropriate volumes of the stock solution to the molten PDA to achieve final concentrations of 1, 5, 10, 25, 50, and 100 ppm. Also, prepare a control plate with DMSO only.

• Pouring Plates: Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing fungal culture in the center of each plate.

• Incubation: Incubate the plates at 25°C in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of mycelial growth inhibition for each concentration using the formula: Inhibition (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the control colony and dt is the average diameter of the treated colony. Determine the EC50 (Effective Concentration to inhibit 50% growth) value.

Table 2: Hypothetical In Vitro Fungicidal Activity Data

Concentration (ppm)	F. graminearum Growth Inhibition (%)	B. cinerea Growth Inhibition (%)	A. solani Growth Inhibition (%)
1	15.2	10.5	12.8
5	35.8	28.1	31.5
10	52.3	45.7	49.2
25	78.9	69.4	72.3
50	95.1	88.6	91.4
100	100	98.2	99.1
EC50 (ppm)	~9.5	~12.0	~10.8

dot

Sources

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• 5. Bioassay-Guided Isolation of Broad-Spectrum Fungicidal Active Compound from Artemisia ordosica - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Fungal bioassays for environmental monitoring [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Welcome to the Technical Support Center for the synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and similar heterocyclic compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you improve your synthesis yield and overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide?

A common and practical approach to the synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is a two-step process. The first step involves the synthesis of the non-brominated precursor, 3-(1H-1,2,4-triazol-5-yl)propanamide. This is followed by the selective bromination of the triazole ring at the C3 position. This staged approach allows for better control over the introduction of the bromine atom and can simplify purification.

Q2: What are the critical parameters for the synthesis of the 3-(1H-1,2,4-triazol-5-yl)propanamide precursor?

The formation of the 1,2,4-triazole ring is a crucial step that can be influenced by several factors. Microwave-assisted synthesis has been shown to be effective for similar structures, often leading to higher yields and shorter reaction times.[1][2] Key parameters to optimize include:

• Solvent: Acetonitrile has been found to be a good solvent for the synthesis of similar triazole propanamides, leading to better yields compared to alcohols like ethanol.[1]

• Temperature: While higher temperatures can accelerate the reaction, they may also lead to side product formation. A systematic optimization of the reaction temperature is recommended. For some microwave-assisted syntheses of related compounds, 170°C has been found to be optimal.[2]

• Reaction Time: Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to determine the optimal reaction time and prevent degradation of the product.

Q3: How can I achieve selective bromination of the triazole ring at the C3 position?

Selective bromination of heterocyclic rings can be challenging. For the 1,2,4-triazole ring, the C3 and C5 positions are susceptible to electrophilic substitution. Since the C5 position is already substituted, the primary challenge is to achieve bromination at C3 without affecting the propanamide side chain. Key considerations for selective bromination include:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is a commonly used reagent for the selective bromination of aromatic and heteroaromatic compounds under mild conditions. Another option could be 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), which has been used for the C3 bromination of indazoles.[3]

• Reaction Conditions: The reaction is typically carried out in a suitable solvent, such as acetonitrile or a chlorinated solvent, at room temperature or with gentle heating. The use of a radical initiator like AIBN or light is sometimes necessary, but ionic conditions may also be effective depending on the substrate.

• Stoichiometry: Careful control of the stoichiometry of the brominating agent is crucial to avoid over-bromination. Using a slight excess (1.0-1.2 equivalents) of the brominating agent is a good starting point.

Q4: What are the main challenges in purifying the final product?

The final product, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, is expected to be a polar compound. This can present challenges during purification. Common issues and solutions include:

• High Polarity: The high polarity of the compound may lead to poor separation on standard silica gel chromatography. Using a more polar mobile phase, such as a gradient of methanol in dichloromethane with a small amount of ammonium hydroxide to reduce tailing, can be effective.[4]

• Alternative Stationary Phases: If silica gel chromatography is not effective, alternative stationary phases like alumina (basic or neutral) or reverse-phase chromatography (C18) can be explored.[4]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method. Experimenting with different solvents and solvent mixtures is recommended.[5]

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Problem 1: Low yield in the synthesis of the 3-(1H-1,2,4-triazol-5-yl)propanamide precursor.

A low yield of the non-brominated triazole precursor is a common issue that can often be resolved by optimizing the reaction conditions and work-up procedure.

Possible Cause 1a: Incomplete Reaction

The reaction may not have gone to completion, leaving a significant amount of starting material.

Solutions:

• Reaction Monitoring: Actively monitor the reaction using TLC or LC-MS to determine the point of maximum product formation.

• Extended Reaction Time: If the reaction is proceeding slowly, extending the reaction time may be necessary.

• Increased Temperature: Gradually increase the reaction temperature in small increments (e.g., 10°C) to see if it improves the conversion rate without leading to significant decomposition.

Possible Cause 1b: Side Product Formation

The formation of side products can significantly reduce the yield of the desired product.

Solutions:

• Optimize Temperature: As mentioned, high temperatures can lead to the formation of byproducts. Reducing the reaction temperature may improve the selectivity of the reaction.[2]

• Purification of Starting Materials: Ensure that all starting materials are pure and dry, as impurities can lead to unwanted side reactions.

• Inert Atmosphere: If your starting materials or intermediates are sensitive to air or moisture, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative or hydrolytic side reactions.

Problem 2: Poor yield or multiple products in the bromination step.

The bromination of the triazole ring is a critical step where selectivity is key.

Possible Cause 2a: Low Regioselectivity of Bromination

Bromination may occur at other positions on the triazole ring (if available) or on the side chain.

Solutions:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a good choice for regioselective bromination of electron-rich rings.

• Solvent Effects: The choice of solvent can influence the regioselectivity of the reaction. Non-polar solvents may favor radical mechanisms, while polar solvents can promote ionic pathways. Experiment with different solvents to find the optimal conditions.

• Temperature Control: Running the reaction at a lower temperature can often improve selectivity.

Possible Cause 2b: Over-bromination

The formation of di-brominated or other over-brominated products can occur if the reaction conditions are too harsh or if an excess of the brominating agent is used.

Solutions:

• Stoichiometry Control: Carefully control the amount of the brominating agent used. Start with a 1:1 molar ratio of the triazole to the brominating agent.

• Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low concentration and reduce the likelihood of over-bromination.

Possible Cause 2c: Hydrolysis of the Propanamide Side Chain

The amide functional group can be susceptible to hydrolysis under acidic or basic conditions, which may be generated during the bromination reaction.[6][7]

Solutions:

• Neutral Conditions: Whenever possible, perform the bromination under neutral conditions. If an acid scavenger is needed, a non-nucleophilic base such as sodium carbonate or diisopropylethylamine can be used.

• Anhydrous Conditions: Ensure that the reaction is carried out under anhydrous conditions, as the presence of water can promote hydrolysis.

• Mild Brominating Agents: Use a mild brominating agent that does not generate strong acids as byproducts.

Problem 3: Difficulty in purifying the final product.

The polar nature of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide can make purification by standard methods challenging.

Possible Cause 3a: Co-elution of Starting Material and Product

The starting material and the brominated product may have similar polarities, leading to co-elution during column chromatography.

Solutions:

• Optimize TLC: Before attempting column chromatography, optimize the separation on TLC plates. Test a variety of solvent systems with different polarities and compositions. A small amount of a polar modifier like methanol or a basic modifier like ammonium hydroxide in the eluent can significantly improve separation.[4]

• Gradient Elution: Use a shallow gradient elution on your column, starting with a less polar solvent system and gradually increasing the polarity. This can help to resolve closely eluting compounds.

Possible Cause 3b: Product Streaking on Silica Gel

Basic compounds can interact strongly with the acidic silica gel, leading to streaking and poor separation.

Solutions:

• Add a Basic Modifier: Adding a small amount of a base, such as triethylamine or ammonium hydroxide (0.1-1%), to the eluent can neutralize the acidic sites on the silica gel and improve the peak shape.[4]

• Use a Different Stationary Phase: Consider using neutral or basic alumina, or reverse-phase silica gel (C18) for your purification.

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Synthesis

Parameter	Step 1: Triazole Formation	Step 2: Bromination
Key Reagents	Succinic acid derivative, Nitrogen source (e.g., aminoguanidine)	3-(1H-1,2,4-triazol-5-yl)propanamide, NBS
Solvent	Acetonitrile	Acetonitrile or Dichloromethane
Temperature	170°C (Microwave)	Room Temperature
Reaction Time	25 min (monitor by TLC)	2-4 hours (monitor by TLC)
Stoichiometry	-	1.0-1.2 eq. of NBS

Protocol 1: Synthesis of 3-(1H-1,2,4-triazol-5-yl)propanamide (Hypothetical)

• Combine the succinic acid derivative and the nitrogen source in a microwave reaction vial.

• Add acetonitrile as the solvent.

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 170°C for 25 minutes.[2]

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Bromination of 3-(1H-1,2,4-triazol-5-yl)propanamide (Hypothetical)

• Dissolve 3-(1H-1,2,4-triazol-5-yl)propanamide in anhydrous acetonitrile.

• Slowly add N-bromosuccinimide (1.1 equivalents) to the solution at room temperature while stirring.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of methanol in dichloromethane.

Visualizations

Synthetic Pathway

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Bielawska, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(40), 22668-22677. [Link]

• TARIKOĞULLARI DOĞAN, A. H., et al. (2025). 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide derivatives: design, synthesis and neuroprotectivity potential against 6-OHDA induced neurotoxicity model. Turkish Journal of Pharmaceutical Sciences, 22(1), 1-9. [Link]

• Bielawska, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(40), 22668-22677. [Link]

• Karak, M., et al. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,2,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 26(17), 5364. [Link]

• Bielawska, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances, 8(40), 22668-22677. [Link]

• Various Authors. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 988135. [Link]

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles. [Link]

• Various Authors. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 988135. [Link]

• Wang, L., et al. (2021). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. Journal of Medicinal Chemistry, 64(15), 11414-11435. [Link]

• ResearchGate. (2019). Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. [Link]

• Ashenhurst, J. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. [Link]

• Clark, J. (2023). The Preparation of Amides. Chemguide. [Link]

• The Organic Chemistry Tutor. (2019). Mechanism of Amide Hydrolysis. YouTube. [Link]

• Google Patents. (1981).

• ResearchGate. (2018). Facile synthesis of bromo- and iodo-1,2,3-triazoles. [Link]

• Li, Y., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 12(45), 29531-29535. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• ResearchGate. (2012). Reactivity of 1,2,3-triazole-substituted 1-azabutadienes (vinamidines). [Link]

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. [Link]

• Organic Chemistry Portal. Carboxylic acid synthesis by hydrolysis of amides. [Link]

• Organic Chemistry Portal. Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. [Link]

• Sciencemadness Discussion Board. (2011). Synthesis of propanamide. [Link]

• Clark, J. (2023). The Hydrolysis of Amides. Chemguide. [Link]

• Che, C., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Beilstein Journal of Organic Chemistry, 13, 1866-1871. [Link]

• ResearchGate. (1998). Mild Hydrolysis or Alcoholysis of Amides. Ti(IV) Catalyzed Conversion of Primary Carboxamides to Carboxylic Acids or Esters. [Link]

• Gomaa, H. A., et al. (2022). New 1,2,3-triazole/1,2,4-triazole hybrids linked to oxime moiety as nitric oxide donor selective COX-2, aromatase, B-RAFV600E and EGFR inhibitors celecoxib analogs: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis and molecular modeling study. Scientific Reports, 12(1), 1-28. [Link]

• Journal of Advanced Pharmacy Education & Research. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. [Link]

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Technical Support Center: Overcoming Solubility Challenges with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This document is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for the common solubility challenges encountered with this compound. Our goal is to equip you with the foundational knowledge and systematic protocols needed to ensure successful and reproducible experimental outcomes.

Part 1: Foundational FAQs - Understanding the Molecule

This section addresses the most common initial questions regarding the physicochemical properties of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide that directly influence its solubility.

Q1: What are the key structural features of this compound that affect its solubility?

A: The solubility of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is governed by a delicate balance between its polar and nonpolar components.

• Polar Moieties: The molecule contains a 1,2,4-triazole ring and a propanamide side chain. Both the triazole ring, with its three nitrogen atoms, and the amide group are capable of acting as hydrogen bond donors and acceptors.[1][2] These features promote interaction with polar solvents like water.[3]

• Nonpolar Moiety: The presence of a bromine atom on the triazole ring increases the molecule's molecular weight and lipophilicity. This substitution can significantly decrease aqueous solubility by disrupting the favorable interactions with water molecules.

• Amphoteric Nature: The 1,2,4-triazole ring is weakly amphoteric, meaning it can be protonated under acidic conditions (pKa of ~2.45 for 1,2,4-triazolium) or deprotonated under basic conditions (pKa of ~10.26).[4] This property is critical, as it allows for solubility modulation through pH adjustment.

Q2: I can't find experimental solubility data. What is the expected baseline solubility?

Q3: What are the primary safety considerations when handling this compound?

A: As with any novel chemical entity, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide should be handled with care. Always consult the Safety Data Sheet (SDS) provided by the supplier. Standard laboratory practices, including the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat, are mandatory. Work should be conducted in a well-ventilated fume hood.

Part 2: Systematic Troubleshooting for Solubility Issues

This section provides a structured, question-driven guide to systematically overcome solubility challenges, from initial solvent selection to advanced formulation strategies.

Q4: I am starting my first experiment. Which solvent should I use to prepare a stock solution?

A: For preparing a concentrated stock solution, begin with polar aprotic solvents. These are generally the most effective for compounds of this class.

Expert Recommendation: Start with Dimethyl Sulfoxide (DMSO) . It is a powerful solvent for a wide range of organic molecules and is compatible with many biological assays when diluted to a final concentration of <0.5%. If DMSO is not suitable for your experimental system, consider N,N-Dimethylformamide (DMF) or ethanol.

Causality: Polar aprotic solvents like DMSO excel at solvating polar functional groups and disrupting the crystal lattice energy of the solid compound. This allows the compound to dissolve at high concentrations, creating a workable stock solution for subsequent dilutions.[6]

Q5: My compound dissolved perfectly in DMSO, but precipitated immediately when I diluted it into my aqueous assay buffer. What happened and how do I prevent it?

A: This is a common and predictable issue known as "crashing out." It occurs when a compound is transferred from a highly favorable organic solvent to a poor solvent (your aqueous buffer) too quickly or at a concentration above its aqueous solubility limit. The compound rapidly becomes supersaturated and precipitates.

Troubleshooting Protocol:

• Lower the Stock Concentration: If you used a 50 mM stock, try preparing a 10 mM or even 1 mM stock in DMSO.

• Modify the Dilution Technique: Instead of pipetting the stock directly into the bulk buffer, add the small volume of stock solution to the side of the tube and then gently vortex or mix while adding the buffer. This gradual introduction can sometimes prevent localized supersaturation.

• Use an Intermediate Co-Solvent Step: If direct dilution fails, consider a serial dilution using an intermediate solvent that is miscible with both DMSO and water, such as ethanol.

• Re-evaluate the Final Concentration: The fundamental issue may be that your target concentration in the aqueous buffer is simply higher than the compound's solubility limit. You may need to either lower the final assay concentration or employ a solubility enhancement technique.

Q6: How can I systematically determine the best solvent system for my compound?

A: A systematic approach using co-solvents is a robust method to enhance solubility for aqueous applications. A co-solvent system involves using a water-miscible organic solvent to increase the dissolving power of the aqueous phase.[7][8]

Below is a protocol for a co-solvent screening experiment.

Experimental Protocol: Co-Solvent System Optimization

• Preparation: Prepare a high-concentration stock solution of your compound in 100% DMSO (e.g., 20 mM).

• Test Matrix: Set up a series of microcentrifuge tubes or a 96-well plate. In each well, prepare different ratios of your primary aqueous buffer and a co-solvent (e.g., DMSO, ethanol, or polyethylene glycol 400).

• Compound Addition: Add a small, fixed amount of your DMSO stock solution to each well to achieve your desired final concentration.

• Equilibration & Observation: Mix the samples thoroughly and allow them to equilibrate at the intended experimental temperature for at least one hour.

• Analysis: Visually inspect each sample for precipitation against a dark background. For a more quantitative measure, centrifuge the samples and measure the concentration of the compound in the supernatant using HPLC or UV-Vis spectroscopy.[6][9]

Table 1: Recommended Starting Solvents and Co-Solvents

Solvent Class	Primary Choice	Secondary Choices	Primary Mechanism of Action
Polar Aprotic	DMSO	DMF, Acetonitrile	Strong H-bond acceptors, dissolve a wide range of compounds. Ideal for stock solutions.
Polar Protic	Ethanol	Methanol, Isopropanol	Can act as H-bond donors and acceptors. Useful as co-solvents with water.
Aqueous Buffers	PBS (pH 7.4)	Tris, HEPES, Citrate/Phosphate	Solubility is typically low but can be enhanced via pH adjustment or co-solvents.
Solubilizing Agents	PEG 400	Cyclodextrins, Cremophor® EL	Formulate the compound in systems that increase apparent solubility.[10]

Q7: Can I use pH to my advantage to increase the solubility?

A: Absolutely. Given the amphoteric nature of the 1,2,4-triazole ring, pH modification is a powerful tool.[4] By shifting the pH of the buffer, you can ionize the molecule, creating a charged species that is generally more soluble in water than the neutral form.[11]

• Acidic Conditions (e.g., pH 2-5): At a pH below the pKa of the protonated triazole (~2.45), the molecule will exist predominantly in its cationic form, which should enhance aqueous solubility.

• Basic Conditions (e.g., pH 8-11): At a pH above the pKa of the neutral triazole (~10.26), the molecule will be deprotonated to its anionic form, which should also increase solubility.

Experimental Protocol: pH-Solubility Profiling

• Buffer Preparation: Prepare a series of buffers with overlapping pH ranges (e.g., citrate for pH 3-6, phosphate for pH 6-8, borate for pH 8-10).

• Sample Preparation: Add a pre-weighed excess of the solid compound to a fixed volume of each buffer in separate vials.

• Equilibration: Agitate the samples at a constant temperature for 24 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, dilute as necessary, and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV.[12]

Table 2: Hypothetical Data from a pH-Solubility Screen

Buffer System	pH	Measured Solubility (µg/mL)	Inferred Molecular State
Citrate	4.0	25.5	Partially Cationic
Phosphate	7.4	1.2	Neutral
Borate	9.0	15.8	Partially Anionic

This data would suggest that moving to either a more acidic or a more basic pH significantly improves solubility compared to physiological pH.

Part 3: Visualization of Troubleshooting Workflows

To further clarify the experimental logic, the following diagrams illustrate the recommended troubleshooting workflow and the mechanism of co-solvency.

Caption: A step-by-step workflow for troubleshooting solubility.

Caption: How co-solvents help dissolve molecules in aqueous systems.

References

• Solubility of Things. (n.d.). Propanamide.
• Solubility of Things. (n.d.). 1,2,4-Triazole.
• Akhtar, T., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health.
• Wikipedia. (n.d.). 1,2,4-Triazole.
• Guan, Q., et al. (n.d.). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. ACS Publications.
• ResearchGate. (n.d.). Water solubility and physicochemical properties of representative compounds and ETV.
• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds.
• Sigma-Aldrich. (n.d.). Propionamide 0.97 Propanamide.
• Life Chemicals. (2022). Compound solubility measurements for early drug discovery.
• Chemistry LibreTexts. (2025). 4.8: Physical Properties of Amides.
• Chemistry For Everyone. (2025). How To Determine Solubility Of Organic Compounds? [Video]. YouTube.
• Fiveable. (n.d.). Propanamide Definition.
• ResearchGate. (2025). Improving solubility via structural modification.
• Etzweiler, F., Senn, E., & Schmidt, H. W. H. (n.d.). Method for Measuring Aqueous Solubilities of Organic Compounds. Analytical Chemistry.
• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• ResearchGate. (2025). Solubility of Acetamide, Propionamide, and Butyramide in Water at Temperatures between (278.15 and 333.15) K.
• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement.
• Royal Society of Chemistry. (2021). CHAPTER 2: Tactics to Improve Solubility.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.

Sources

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• 11. www1.udel.edu [www1.udel.edu]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in Solution

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this molecule in solution. As this appears to be a novel or less-documented compound, this guide is built upon foundational chemical principles governing its constituent functional groups: the 1,2,4-triazole ring, the bromo-substituent, and the propanamide side chain. Our goal is to empower you with the predictive insights and experimental frameworks necessary to successfully handle, study, and formulate this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide that I should be aware of?

A1: Based on its structure, the molecule has two primary points of potential instability:

• The Propanamide Side Chain: Amide bonds are susceptible to hydrolysis, a reaction with water that cleaves the bond.[1][2][3] This reaction is significantly accelerated under acidic or basic conditions, leading to the formation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid and ammonia.[1][3] While amides are generally more resistant to hydrolysis than esters, this pathway is often the most significant cause of degradation in aqueous solutions.[4]

• The Bromo-Substituent on the Triazole Ring: The bromine atom attached to the 1,2,4-triazole ring can act as a leaving group. This makes it susceptible to nucleophilic substitution reactions, especially in the presence of strong nucleophiles or under elevated temperatures. The triazole ring's electron-withdrawing nature can influence the reactivity of this C-Br bond.

The 1,2,4-triazole ring itself is a stable aromatic heterocycle with significant thermal stability, often decomposing at temperatures well above 200°C.[5][6][7] Therefore, degradation is more likely to originate from the attached functional groups.

Q2: What are the recommended storage conditions for this compound, both in solid form and in solution?

A2:

• Solid Form: As a solid, the compound is likely to be stable. For optimal long-term integrity, store it in a tightly sealed container, protected from light and moisture, in a cool and dry place (e.g., at 2-8°C). Storing under an inert atmosphere (e.g., argon or nitrogen) can provide additional protection against oxidative and hydrolytic degradation.

• In Solution: Stock solutions should be prepared in aprotic, anhydrous solvents like DMSO or DMF if possible. For aqueous experiments, it is highly recommended to prepare solutions fresh daily. If storage of aqueous solutions is unavoidable, flash-freeze aliquots and store them at -80°C. Avoid repeated freeze-thaw cycles. The choice of pH is critical; for short-term storage, a neutral buffer (pH ~7) is preferable to acidic or basic conditions which will accelerate amide hydrolysis.

Q3: How does pH affect the stability of this compound in aqueous solutions?

A3: The stability is expected to be highly pH-dependent, primarily due to the amide linkage.

• Acidic Conditions (pH < 4): Expect accelerated, acid-catalyzed hydrolysis of the propanamide side chain.[2][3][8] The reaction involves protonation of the amide carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[8]

• Neutral Conditions (pH 6-8): The compound will likely exhibit its maximum stability in this range. While uncatalyzed hydrolysis can still occur, its rate is significantly slower compared to acidic or basic conditions.

• Basic Conditions (pH > 9): Expect accelerated, base-catalyzed hydrolysis. This reaction proceeds via the direct nucleophilic attack of a hydroxide ion on the amide carbonyl carbon.[2][9]

A pH-rate profile study is essential to quantify the degradation rate at different pH values.

Q4: Is the compound likely to be sensitive to light or oxidation?

A4:

• Photostability: Heterocyclic compounds, particularly those with aromatic character like the triazole ring, can be susceptible to photolytic degradation.[10] It is best practice to handle the compound and its solutions in amber vials or under low-light conditions to minimize this risk until formal photostability studies are conducted.

• Oxidative Stability: The 1,2,4-triazole ring is generally stable against oxidation. However, trace metal ions in buffers can sometimes catalyze oxidative reactions.[4] While not the most probable degradation pathway, it should be investigated during forced degradation studies using an oxidizing agent like hydrogen peroxide (H₂O₂).[10][11]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis

• Symptom: When analyzing a sample, you observe new peaks that were not present in the initial analysis of the compound.

• Potential Cause: This is a classic sign of chemical degradation. The new peaks likely correspond to one or more degradation products.

• Troubleshooting Steps:

  • Confirm Identity: Use LC-MS to determine the mass of the new peaks. A mass corresponding to the hydrolyzed product (propanoic acid derivative) is a strong indicator of amide hydrolysis. A mass corresponding to the replacement of bromine with a hydroxyl group (-OH) from water or another nucleophile from your buffer would indicate a substitution reaction.

  • Analyze the Blank: Inject a sample of your solvent/buffer that has been stored under the same conditions. This will rule out impurities or degradation products from the experimental medium itself.

  • Perform a Forced Degradation Study: Intentionally degrade the compound under various stress conditions (acid, base, heat, oxidation, light) as described in Protocol 1 . This will help you generate and identify the likely degradation products, confirming if the unexpected peaks match those formed under specific stress conditions.[12][13]

Issue 2: Decreasing Concentration in Stock Solutions Over Time

• Symptom: The peak area of the parent compound consistently decreases in QC samples or when re-analyzing a stock solution after a few days.

• Potential Cause: The compound is unstable in the chosen solvent under the current storage conditions. This is common for stock solutions prepared in protic solvents like methanol or aqueous buffers.

• Troubleshooting Steps:

  • Solvent Selection: If possible, switch to a high-quality, anhydrous aprotic solvent such as DMSO for long-term stock solutions.

  • Storage Conditions: Store stock solutions in small, single-use aliquots at -80°C. This minimizes the exposure to water and prevents degradation from multiple freeze-thaw cycles.

  • Quantify the Degradation: Conduct a simple solution stability study. Prepare the solution and analyze it at set time points (e.g., 0, 2, 4, 8, 24, 48 hours) while storing it under your typical laboratory conditions. This will give you a clear idea of the compound's half-life in that specific medium.

Issue 3: Poor Reproducibility in Biological Assays

• Symptom: You observe significant variability in your experimental results (e.g., IC₅₀ values) between experiments run on different days.

• Potential Cause: The compound may be degrading in the aqueous assay medium over the course of the experiment. The active concentration of your compound could be decreasing during the incubation period.

• Troubleshooting Steps:

  • Assess Assay Media Stability: Incubate the compound in the complete assay buffer (including any additives or serum) for the full duration of your experiment. Take samples at the beginning (t=0) and at the end of the incubation period.

  • Analyze for Degradation: Use a validated HPLC method to quantify the remaining parent compound in the samples. A significant decrease in concentration indicates that stability in the assay medium is a problem.

  • Mitigation Strategies: If instability is confirmed, consider reducing the incubation time, preparing the compound solution immediately before addition to the assay, or exploring formulation strategies to protect the compound.

Key Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

This study is essential to identify potential degradation pathways and to develop a stability-indicating analytical method.[10][12][14] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

1. Preparation:

• Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or methanol.

• Prepare stress agents: 0.1 M HCl, 0.1 M NaOH, and 3% H₂O₂.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal parts of the stock solution with 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix equal parts of the stock solution with 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix equal parts of the stock solution with 3% H₂O₂. Keep at room temperature.

• Thermal Degradation: Store the stock solution (in a sealed vial) and a sample of the solid powder at 80°C.

• Photolytic Degradation: Expose the stock solution and solid powder to a light source providing at least 1.2 million lux hours and 200 watt hours/square meter of UV radiation, as per ICH Q1B guidelines.[10]

3. Sampling and Analysis:

• Withdraw aliquots from each condition at various time points (e.g., 2, 8, 24, 48 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by HPLC-UV and LC-MS to identify and quantify the parent compound and any degradation products.

Table 1: Summary of Forced Degradation Conditions and Expected Degradants

Stress Condition	Reagent/Parameter	Typical Temperature	Potential Primary Degradation Product(s)
Acid Hydrolysis	0.1 M HCl	60°C	3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid
Base Hydrolysis	0.1 M NaOH	60°C	Sodium 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoate
Oxidation	3% H₂O₂	Room Temperature	N-oxides or other oxidative artifacts
Thermal (Dry Heat)	80°C	80°C	Potential for complex decomposition products
Photolysis	ICH Q1B Light	Ambient	Potential for radical-based degradation products

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active ingredient due to degradation.

1. Initial Method Development:

• Column: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Use a gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Use a UV detector at a wavelength where the parent compound has maximum absorbance (determine this using a UV scan).

2. Method Validation using Stressed Samples:

• Inject the samples generated from the forced degradation study (Protocol 1 ).

• The method is considered "stability-indicating" if it can separate the peak of the parent compound from all degradation product peaks (i.e., all peaks are baseline resolved).

• Use a photodiode array (PDA) detector to assess peak purity. The peak for the parent compound should be spectrally pure in all stressed samples, confirming no co-elution with degradants.

3. Validation Parameters:

• Validate the final method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Predicted Degradation Pathways

The following diagram illustrates the two most probable degradation pathways for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in solution.

Caption: Predicted degradation pathways for the target compound.

Experimental Workflow for Stability Assessment

This workflow outlines the logical progression for evaluating the stability of a new chemical entity.

Caption: General workflow for assessing compound stability.

References

• Vertex AI Search Result. (2024). Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones.
• Vertex AI Search Result. (2023). Thermal decomposition mechanisms of 1 H -1,2,4-triazole derivatives.
• Godhani, D. R., et al. (2014). Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. Journal of Chemical and Pharmaceutical Research, 6(6), 1034-1041.
• Benchchem. (n.d.).
• ACS Publications. (2020). Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. The Journal of Physical Chemistry A.
• Shekar, R., et al. (2013). Determination of Chemical and in vitro Metabolic Stability Studies of New Triazole Antitubercular Compounds to Optimize Lead Com. International Journal of ChemTech Research, 5(6), 2955-2963.
• Preprints.org. (2025). Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues.
• Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
• Lin, J.-L., et al. (2023).
• MedCrave online. (2016).
• The Pharmaceutical Journal. (2010).
• ResearchGate. (2021). Recent Development On Importance Of Heterocyclic Amides As Potential Bioactive Molecules: A Review.
• NIH. (2012).
• PubMed. (2018).
• IJRPR. (2022).
• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development.
• PubMed Central. (2021).
• SGS. (2011).
• Lumen Learning. (n.d.). 15.17 Chemical Properties of Amides: Hydrolysis. The Basics of General, Organic, and Biological Chemistry.
• Benchchem. (n.d.). 3-bromo-1H-1,2,4-triazol-5-ol.
• ResearchGate. (2025).
• ResearchGate. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study.
• ACS Omega. (2023).
• University of Regina. (2018). On the hydrolysis mechanisms of amides and peptides.
• PMC. (2011).
• Chemguide. (n.d.). the hydrolysis of amides.
• IJSR. (2021). A Comprehensive review on 1, 2, 4 Triazole.
• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base.
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• MDPI. (2021). 3-[(1H-Benzo[d][5][6][15]triazol-1-yl)oxy]propyl 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylate.

• ResearchGate. (2022). Synthesis and Evaluation of Thioamide and Bromo Derivatives of 1,3-Diphenylpropane-1,3-dione as 5α-Reductase Inhibitors.
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Technical Support Center: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (CBR-TPA)

Welcome to the technical support center for the investigational compound 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, designated CBR-TPA. This resource is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured to address issues from foundational observations to specific mechanistic questions and mitigation strategies.

FAQ 1: Foundational Issues — Why am I observing high cytotoxicity with CBR-TPA even at low concentrations?

High baseline cytotoxicity is a common hurdle in early-stage drug development.[1] For a halogenated heterocycle like CBR-TPA, several intrinsic chemical properties could be contributing factors.

Answer: The cytotoxicity of CBR-TPA likely stems from one or more of the following mechanisms:

• Metabolic Activation and Oxidative Stress: The brominated triazole ring is susceptible to metabolic activation, particularly by cytochrome P450 (CYP) enzymes in liver cells or other metabolically active cell lines.[2][3] This process can generate reactive metabolites, such as quinones or free radicals, which induce significant oxidative stress.[2][4][5] Oxidative stress occurs when reactive oxygen species (ROS) overwhelm the cell's endogenous antioxidant defenses, leading to damage of lipids, proteins, and DNA.[4][5][6]

• Glutathione (GSH) Depletion: A primary cellular defense against reactive electrophiles is conjugation with glutathione (GSH), a process that neutralizes and facilitates the excretion of toxic compounds.[7][8][9][10][11] If CBR-TPA or its metabolites are highly reactive, they can rapidly deplete the intracellular pool of GSH.[7] This depletion compromises the cell's ability to manage oxidative stress, leading to apoptosis or necrosis.

• Off-Target Activity: The triazole moiety is a common scaffold in many kinase inhibitors. It's possible that CBR-TPA interacts with the ATP-binding pocket of essential cellular kinases, leading to off-target inhibition and subsequent cell death. The bromine atom can also form halogen bonds that may enhance binding to unintended protein targets.[12]

• Mitochondrial Dysfunction: Drug-induced oxidative stress is strongly linked to mitochondrial damage.[4] Reactive metabolites can impair the mitochondrial electron transport chain, leading to a drop in ATP production, a surge in ROS, and the release of pro-apoptotic factors like cytochrome c.

FAQ 2: Experimental Troubleshooting — How can I confirm the specific mechanism of cytotoxicity for my cell line?

Identifying the precise cytotoxic mechanism is crucial for devising a mitigation strategy. A systematic, tiered approach using validated cell-based assays is recommended.[13][14][15]

Answer: To dissect the mechanism, we recommend the following workflow:

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Workflow for diagnosing CBR-TPA cytotoxicity.

1. Protocol: Apoptosis Assessment using Caspase-Glo® 3/7 Assay

This assay quantifies the activity of caspases 3 and 7, key executioners of apoptosis.[16][17][18][19]

• Materials: Caspase-Glo® 3/7 Reagent (Promega, Cat. No. G8091 or similar), white-walled 96-well plates, multichannel pipette, plate shaker, luminometer.

• Procedure:

  • Seed cells in a white-walled 96-well plate at a predetermined optimal density and culture overnight.

  • Treat cells with a dose-response curve of CBR-TPA (e.g., 0.1 µM to 100 µM), including vehicle control (e.g., 0.1% DMSO) and a positive control for apoptosis (e.g., staurosporine).

  • Incubate for a relevant period (e.g., 24 hours).

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.[19][20]

  • Prepare the Caspase-Glo® 3/7 Reagent by adding the buffer to the lyophilized substrate.[19][20]

  • Add 100 µL of the reagent to each well containing 100 µL of cell culture medium.[16][19]

  • Mix contents on a plate shaker at 300-500 rpm for 30 seconds.[21]

  • Incubate at room temperature for 1 to 3 hours, protected from light.

  • Measure luminescence using a plate-reading luminometer.

• Interpretation: A dose-dependent increase in luminescence indicates that CBR-TPA induces apoptosis.

2. Protocol: Reactive Oxygen Species (ROS) Detection

• Assay: CellROX® Green Reagent (Thermo Fisher) or DCFDA assay.

• Procedure:

  • Plate and treat cells with CBR-TPA as described above. Include a positive control (e.g., H₂O₂ or pyocyanin).

  • Towards the end of the treatment period, add the ROS detection reagent to the culture medium at the manufacturer's recommended concentration.

  • Incubate for 30-60 minutes at 37°C.

  • Wash cells with PBS or a suitable buffer.

  • Measure fluorescence using a microplate reader or visualize using fluorescence microscopy.

• Interpretation: Increased fluorescence in CBR-TPA-treated cells compared to controls indicates elevated ROS levels.

FAQ 3: Mitigation Strategies — What are the primary approaches to reduce the cytotoxicity of CBR-TPA?

Once the mechanism is better understood, you can pursue several strategies to mitigate toxicity. These fall into three main categories: Chemical Modification, Formulation Strategies, and Experimental System Adjustments.

Answer:

1. Chemical Modification

If metabolic activation is confirmed, medicinal chemistry efforts can be directed at blocking the site of metabolism.

• Strategy: Introduce a blocking group, such as a methyl or fluoro group, at or near the site of metabolic activation on the triazole ring. This can prevent the CYP-mediated reaction that produces toxic metabolites.[22]

• Rationale: This approach aims to create an analog with a similar pharmacophore for the intended target but with improved metabolic stability and a cleaner safety profile.

2. Formulation Strategies

Encapsulating the compound in a delivery vehicle can alter its pharmacokinetic profile, reduce exposure to healthy tissues, and decrease overall toxicity.[23][24][25]

• Liposomal Formulation: Encapsulating CBR-TPA in liposomes can shield it from premature metabolism and control its release, potentially reducing systemic toxicity.[23][24][26]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic drug molecules.[27] This can enhance solubility, stability, and, in some cases, reduce cytotoxicity by controlling the local concentration of the free drug.[27][28][29][30][31]

Table 1: Comparison of Mitigation Strategies

Strategy	Principle	Pros	Cons
Chemical Modification	Block metabolic activation sites.	Potentially permanent solution; creates new IP.	High cost and time; may alter efficacy.
Liposomal Formulation	Encapsulate drug to control release and distribution.[23]	Reduces off-target effects; improves pharmacokinetics.	Complex manufacturing; potential for immunogenicity.
Cyclodextrin Complexation	Form inclusion complex to enhance solubility and control availability.[27][30]	Improves solubility; can reduce local irritation and toxicity.[27][30]	May alter drug release kinetics; not suitable for all molecules.

3. Experimental System Adjustments

• Co-administration with Antioxidants: If oxidative stress is the primary mechanism, co-treating cells with an antioxidant like N-acetylcysteine (NAC) , a precursor to glutathione, can replenish cellular defenses and mitigate cytotoxicity.[8] This serves as a powerful in vitro tool to confirm the role of ROS and GSH depletion.

• Changing Cell Models: Cytotoxicity can be highly cell-type specific, depending on the expression of metabolic enzymes or the target protein. Testing CBR-TPA in a panel of cell lines can help identify models that are less susceptible to its toxic effects.[13]

dot graph TD { graph [splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end

Decision tree for selecting a mitigation strategy.

Quick Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
High variability between replicate wells	Inconsistent cell seeding; Pipetting error; Edge effects on the plate.	Ensure a homogenous cell suspension; Use calibrated pipettes; Avoid using the outer wells of the plate.[32]
Compound precipitates in culture medium	Poor aqueous solubility; Exceeding solubility limit.	Check compound solubility in media; Lower the final DMSO concentration (keep <0.5%); Pre-warm media before adding compound stock.
High background in control wells (no cells)	Media components interfering with assay reagent (e.g., phenol red).	Use phenol red-free medium for the assay incubation step; Subtract the absorbance/luminescence value of the no-cell control from all other wells.[32]
Healthy vehicle-control cells appear stressed or are dying	DMSO concentration is too high; Suboptimal culture conditions (e.g., over-confluency); Contamination.	Ensure final DMSO concentration is non-toxic for your cell line (<0.5%); Use cells in the logarithmic growth phase; Visually inspect plates for contamination.[33]

References

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• Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation. MDPI. [Link]

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• Drug Metabolism and Oxidative Stress: Cellular Mechanism and New Therapeutic Insights. Walsh Medical Media. [Link]

• Glutathione Benefits: Detox Antioxidant & Addiction Recovery. Drug & Alcohol Rehab. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. [Link]

• Caspase 3/7 Activity. Protocols.io. [Link]

• The role of glutathione in detoxication. PMC - NIH. [Link]

• Drug-Induced Oxidative Stress and Toxicity. PMC - PubMed Central. [Link]

• Drug-induced oxidative stress and toxicity. PubMed. [Link]

• Glutathione - The Amazing Detoxification Molecule You Might Not Know. Ask The Scientists. [Link]

• Drug Metabolism and Oxidative Stress: Cellular Mechanism and New Therapeutic Insights. [Link]

• Drug-Induced Oxidative Stress and Toxicity. Semantic Scholar. [Link]

• Liposomal Formulations: A Recent Update. PMC. [Link]

• A Comprehensive Review on Cyclodextrin-Based Carriers for Delivery of Chemotherapeutic Cytotoxic Anticancer Drugs. SciSpace. [Link]

• Liposomal Formulations: A Recent Update. PubMed. [Link]

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• Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

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• Cyclodextrin-based carriers for delivery of anticancer drugs. ResearchGate. [Link]

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• A novel peptide oyster-derived antimicrobial peptide against clinical carbapenem-resistant Acinetobacter baumannii. Frontiers. [Link]

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• Are Doses and Schedules of Small-Molecule Targeted Anticancer Drugs Recommended by Phase I Studies Realistic?. AACR Journals. [Link]

• Halogen-Induced Controllable Cyclizations as Diverse Heterocycle Synthetic Strategy. [Link]

• Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. PMC - NIH. [Link]

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Technical Support Center: Optimizing 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Dosage in Experiments

Welcome to the technical support center for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing the experimental dosage of this novel triazole compound. Given the unique nature of this molecule, this document synthesizes field-proven insights with established principles of assay development and compound optimization.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and application of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Q1: What is the presumed mechanism of action for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide?

A1: While the precise mechanism of this novel compound is under investigation, many 1,2,4-triazole derivatives are known to interact with a variety of biological targets.[1][2][3] Their activity often stems from the ability of the nitrogen-rich triazole ring to coordinate with metallic centers in enzymes or to form hydrogen bonds with protein residues.[4][5] A common mode of action for triazole-based compounds is the inhibition of cytochrome P450 enzymes, such as sterol 14α-demethylase, which is crucial for ergosterol biosynthesis in fungi.[4][5] For this particular compound, it is hypothesized to act as an antagonist or inverse agonist on a yet-to-be-fully-characterized receptor or enzyme, a property seen in other complex triazole structures.[6]

Q2: What are the initial recommended storage conditions for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide?

A2: Based on the general stability of related bromo-triazole compounds, it is recommended to store 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide as a solid at refrigerator temperatures (2-8°C).[7] For long-term storage, keeping it in a desiccated environment is advisable to prevent degradation from moisture. Once in solution, it is best to prepare fresh stocks for each experiment or to store aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: How do I dissolve 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide for in vitro experiments?

A3: Poor solubility can be a challenge with novel compounds. It is recommended to first attempt dissolving the compound in a small amount of a polar aprotic solvent such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. Subsequently, this stock can be diluted in your aqueous assay buffer to the final desired concentration. It is crucial to ensure the final concentration of the co-solvent (e.g., DMSO) in the assay medium is low (typically <0.5%) and does not affect the biological system. Always run a vehicle control with the same final concentration of the solvent to account for any solvent-induced effects.

Q4: What are the potential off-target effects I should be aware of?

A4: Triazole-containing compounds have the potential to inhibit human drug-metabolizing CYP enzymes, which could lead to drug-drug interactions in a clinical setting.[4] It is also possible for triazole derivatives to exhibit promiscuous binding to multiple targets. Therefore, it is advisable to perform selectivity profiling against a panel of relevant kinases or receptors, especially if the primary target is not yet fully elucidated.

Part 2: Troubleshooting Guide

This section provides solutions to specific issues that may arise during your experiments.

Problem	Potential Cause(s)	Troubleshooting Steps
No or Low Biological Activity	1. Compound Instability: The compound may be degrading in the assay buffer or under specific experimental conditions. 2. Poor Solubility: The compound may not be fully dissolved at the tested concentrations, leading to a lower effective concentration. 3. Incorrect Dosage: The concentrations tested may be too low to elicit a biological response.	1. Assess Stability: Use techniques like HPLC to check the compound's integrity in your assay buffer over the experiment's time course. 2. Verify Solubility: Determine the solubility in your assay medium. If low, consider using a different co-solvent or a formulation approach. 3. Broaden Dose Range: Test a wider range of concentrations, including higher doses, to ensure you are not missing the active range.
High Variability in Results	1. Inconsistent Compound Preparation: Variations in dissolving the compound or in dilutions can lead to inconsistent effective concentrations. 2. Assay Variability: Biological differences, reagent inconsistency, or human error can contribute to variable results.[8]	1. Standardize Protocols: Ensure consistent and validated protocols for preparing and diluting the compound.[8] 2. Rigorous Quality Control: Use positive and negative controls in every experiment to validate the assay's performance. Consider automation to enhance consistency.[8]
Cell Toxicity Observed at Low Concentrations	1. Off-Target Effects: The compound may be interacting with unintended cellular targets, leading to toxicity. 2. Solvent Toxicity: The co-solvent used to dissolve the compound may be causing cellular stress.	1. Counter-Screening: Test the compound in a panel of cell lines to assess its general cytotoxicity. 2. Vehicle Control: Ensure a vehicle control with the same solvent concentration is included to differentiate between compound and solvent effects.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to determine the optimal dosage of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Protocol 1: Determining the IC50/EC50 in a Cell-Based Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) or effective concentration (EC50) of the compound.

1. Preparation of Compound Stock Solution:

• Weigh out a precise amount of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.
• Dissolve in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).
• Vortex thoroughly to ensure complete dissolution.
• Store the stock solution in small aliquots at -20°C.

2. Cell Seeding:

• Culture your target cells to logarithmic growth phase.
• Trypsinize and count the cells.
• Seed the cells in a 96-well plate at a predetermined optimal density.
• Incubate overnight to allow for cell attachment.

3. Compound Treatment:

• Prepare a serial dilution of the compound stock solution in your cell culture medium. A common starting range is from 100 µM down to 1 nM.
• Include a vehicle control (medium with the same final concentration of DMSO) and a positive control (a known inhibitor/activator of your target).
• Remove the old medium from the cells and add the medium containing the different concentrations of the compound.
• Incubate for a predetermined duration based on the assay (e.g., 24, 48, or 72 hours).

4. Assay Readout:

• Perform the assay to measure the biological response (e.g., cell viability using MTT or CellTiter-Glo, enzyme activity, or reporter gene expression).
• Read the plate using a plate reader.

5. Data Analysis:

• Normalize the data to the vehicle control (100% activity or viability) and a background control (0% activity or viability).
• Plot the normalized response versus the log of the compound concentration.
• Fit the data to a four-parameter logistic (4PL) curve to determine the IC50/EC50 value.

Workflow for Dose-Response Experiment

Caption: Workflow for a typical dose-response experiment.

Part 4: Understanding the Broader Context

Optimizing the dosage of a novel compound is a critical step in drug discovery.[9] The process involves a systematic approach to understand the relationship between the compound's concentration and its biological effect.[8] This is foundational for establishing a therapeutic window and for designing further preclinical and clinical studies.

Design of Experiments (DoE)

For more complex systems, employing a Design of Experiments (DoE) approach can be highly beneficial.[8] DoE allows researchers to systematically vary multiple parameters at once (e.g., compound concentration, incubation time, cell density) to understand their interactions and their impact on the assay outcome. This can lead to a more robust and optimized experimental protocol.

Signaling Pathway Considerations

If the target of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is part of a known signaling pathway, understanding the downstream effects is crucial for interpreting the dose-response data. For instance, if the compound inhibits a kinase, you would expect to see a dose-dependent decrease in the phosphorylation of its downstream substrates.

Caption: Example of a signaling pathway affected by the compound.

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• Advancing drug discovery through assay development: a survey of tool compounds within the human solute carrier superfamily. (2023). Frontiers in Pharmacology. [Link]

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• 6. Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Bromo-1H-1,2,4-triazole | 7343-33-1 [sigmaaldrich.com]
• 8. dispendix.com [dispendix.com]
• 9. azolifesciences.com [azolifesciences.com]

Technical Support Center: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

Welcome to the technical support center for the synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common pitfalls and challenges encountered during the synthesis of this important heterocyclic compound. By understanding the underlying chemical principles and potential side reactions, you can optimize your synthetic route for higher yield and purity.

Introduction to the Synthetic Challenge

The synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide presents a multi-step challenge involving the formation of the 1,2,4-triazole ring, introduction of the propanamide side chain, and the regioselective bromination of the heterocyclic core. The electron-deficient nature of the triazole ring and the potential for side reactions at various stages necessitate careful control of reaction conditions. This guide provides a structured approach to troubleshooting common issues.

Visualizing the Synthetic Pathways

Two plausible synthetic pathways for obtaining 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide are outlined below. The choice of pathway can significantly impact the types of challenges encountered.

Caption: Alternative synthetic routes to the target compound.

Troubleshooting Guide: Common Pitfalls and Solutions

This section addresses specific issues that may arise during the synthesis, categorized by the reaction stage.

Stage 1: 1,2,4-Triazole Ring Formation

The formation of the 1,2,4-triazole ring is a critical step, often achieved through the condensation of a dicarbonyl compound or its equivalent with a source of nitrogen, such as aminoguanidine.

Observed Problem	Potential Causes	Recommended Solutions
Low or no yield of the triazole product.	- Incomplete reaction due to insufficient temperature or reaction time.- Decomposition of starting materials under harsh conditions.- Incorrect pH of the reaction mixture.	- Employ Microwave Synthesis: Microwave irradiation can significantly reduce reaction times and improve yields.[1][2]- Optimize Temperature: Gradually increase the reaction temperature, monitoring for product formation and decomposition by TLC or LC-MS.- pH Adjustment: Ensure the reaction medium is at the optimal pH for cyclization, which may require the addition of a base or acid.
Formation of multiple products (isomers).	- Lack of regioselectivity in the cyclization step.	- Use of Directing Groups: If applicable to your specific starting materials, consider the use of protecting or directing groups to favor the formation of the desired isomer.
Difficult purification of the triazole product.	- High polarity of the triazole derivative.- Presence of unreacted, polar starting materials.	- Reverse-Phase Chromatography: For highly polar compounds, reverse-phase (C18) chromatography can be more effective than normal-phase silica gel chromatography.- Recrystallization: If the product is a solid, explore different solvent systems for recrystallization to remove impurities.

Stage 2: Bromination of the 1,2,4-Triazole Ring

The introduction of a bromine atom onto the triazole ring is a key step that can be fraught with challenges due to the electronic nature of the heterocycle.

Observed Problem	Potential Causes	Recommended Solutions
No bromination or low conversion.	- The 1,2,4-triazole ring is electron-deficient and deactivated towards electrophilic substitution.[3]	- Use a more reactive brominating agent: Consider using N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile or DMF.[1] For highly deactivated rings, a stronger electrophilic bromine source may be necessary.- Lewis Acid Catalysis: The addition of a Lewis acid catalyst can enhance the electrophilicity of the brominating agent.
Formation of di-brominated or other over-brominated products.	- Reaction conditions are too harsh (excess brominating agent, high temperature).	- Stoichiometric Control: Carefully control the stoichiometry of the brominating agent (e.g., use 1.0-1.1 equivalents of NBS).- Lower Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0 °C or room temperature) to improve selectivity.
Side reaction with the propanamide chain.	- The amide nitrogen or α-carbon may be susceptible to reaction under certain conditions.	- Protecting Groups: If side reactions are significant, consider protecting the amide nitrogen before bromination, though this adds extra steps. A more practical approach is to carefully select mild bromination conditions.
Decomposition of the starting material.	- The triazole ring or the side chain may be unstable to the bromination conditions.	- Screen different brominating agents and solvents: A milder reagent or a less reactive solvent might prevent decomposition.

Stage 3: Amide Bond Formation

The final step of forming the propanamide can be challenging, especially when dealing with an electron-deficient brominated triazole precursor.

Observed Problem	Potential Causes	Recommended Solutions
Low yield of the final amide product.	- The carboxylic acid precursor is not sufficiently activated.- The amine is not nucleophilic enough to react with the activated acid.- The 3-bromo-1,2,4-triazole moiety is electron-withdrawing, reducing the nucleophilicity of a precursor amine.	- Choice of Coupling Reagent: For difficult amide couplings, stronger coupling reagents like HATU or COMU may be required.- Activation as Acyl Halide: Converting the carboxylic acid to an acyl chloride or fluoride can increase its reactivity.[4]- Elevated Temperature: Carefully increasing the reaction temperature can promote the reaction, but monitor for decomposition.
Side reactions involving the bromo-triazole ring.	- The bromine atom may be susceptible to nucleophilic substitution under the reaction conditions, especially with strong bases or nucleophiles.	- Mild Reaction Conditions: Use a non-nucleophilic base (e.g., DIPEA) and avoid excessively high temperatures.- Careful Choice of Amine Source: If using ammonia, consider a less nucleophilic source or ammonium chloride with a base.
Hydrolysis of the amide product during workup.	- The amide bond may be labile under strongly acidic or basic workup conditions.	- Neutral Workup: Perform an aqueous workup under neutral or mildly acidic/basic conditions.- Direct Purification: If possible, purify the reaction mixture directly by chromatography without an extensive aqueous workup.
Difficult purification of the final product.	- The product may be highly polar and/or have low solubility.- The product may "oil out" instead of crystallizing.	- Chromatography with Modifiers: For polar, basic compounds, adding a small amount of a modifier like triethylamine or ammonia to the eluent in normal-phase chromatography can improve peak shape.[5]- Reverse-Phase Chromatography: This is often the best choice for purifying polar, water-soluble compounds.[6]- Trituration/Recrystallization: If the product is an oil, try triturating with a non-polar solvent to induce solidification. Experiment with various solvent systems for recrystallization.

Frequently Asked Questions (FAQs)

Q1: Is it better to brominate the triazole ring before or after forming the propanamide side chain?

A1: Both pathways have their merits and potential pitfalls.

• Late-Stage Bromination (Pathway A): Brominating the 3-(1H-1,2,4-triazol-5-yl)propanamide may be more direct. However, the amide group could potentially interfere with the bromination reaction or be a site for side reactions.

• Early-Stage Bromination (Pathway B): Synthesizing a 3-bromo-1,2,4-triazole precursor and then building the propanamide side chain can protect the amide functionality during bromination. However, the electron-withdrawing effect of the bromo-triazole ring can make subsequent reactions on the side chain, including the final amidation, more challenging.

The optimal route will depend on the specific reaction conditions you are able to establish and may require some empirical optimization.

Q2: What are the best analytical techniques to monitor the progress of these reactions?

A2: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.

• TLC: Provides a quick and inexpensive way to assess the consumption of starting materials and the formation of new products.

• LC-MS: Is invaluable for confirming the mass of the desired product and identifying any major byproducts, which can help in troubleshooting unexpected results. Nuclear Magnetic Resonance (NMR) spectroscopy is essential for full characterization of the final product and key intermediates.

Q3: My final product is a sticky oil that I cannot crystallize. How can I purify it effectively?

A3: This is a common issue with polar, heterocyclic compounds.

• Chromatography: As mentioned in the troubleshooting guide, reverse-phase chromatography is often the most effective method for purifying polar compounds. If you must use normal-phase silica gel, consider using a more polar solvent system, potentially with an amine or acid modifier to improve peak shape.

• Trituration: Try dissolving the oil in a small amount of a good solvent (e.g., methanol, dichloromethane) and then adding a larger volume of a poor solvent (e.g., hexanes, diethyl ether) dropwise while stirring vigorously. This can sometimes induce precipitation of the product.

• Salt Formation: If your compound has a basic handle, you could try forming a salt (e.g., hydrochloride, trifluoroacetate) which may be more crystalline.

Q4: I am seeing evidence of debromination in my final product. What could be the cause?

A4: Debromination of bromo-heterocycles can occur under certain conditions.

• Reductive Conditions: Unintended reductive conditions during the reaction or workup can lead to the loss of the bromine atom.

• Strongly Basic Conditions: Some bromo-heterocycles can undergo dehalogenation in the presence of strong bases, particularly at elevated temperatures.

• Catalytic Hydrogenation: If you are using a palladium catalyst for any step after bromination (which is unlikely in the proposed syntheses but possible in related work), reductive dehalogenation is a common side reaction.

To avoid this, ensure your reaction and workup conditions are not strongly reductive or basic, especially when heating.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides (A Related Precursor)

This protocol for a related compound can be adapted and optimized for the synthesis of the non-brominated propanamide precursor.[2]

Caption: Workflow for microwave-assisted synthesis.

Materials:

• N-guanidinosuccinimide

• Desired amine (e.g., ammonia source for primary amide)

• Acetonitrile

• Microwave reactor

Procedure:

• In a microwave-safe reaction vial, combine N-guanidinosuccinimide (1 equivalent) and the amine (2 equivalents) in acetonitrile.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 170 °C) for a specified time (e.g., 25 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• The product often precipitates out of solution. Collect the solid by filtration.

• Wash the solid with a small amount of cold acetonitrile.

• Further purify the product by recrystallization from an appropriate solvent.

References

• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. (2018). ResearchGate. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). National Institutes of Health (NIH). [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. [Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. (n.d.). National Institutes of Health (NIH). [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). Frontiers. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). National Institutes of Health (NIH). [Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. (n.d.). National Institutes of Health (NIH). [Link]

• Development of HIV-Integrase Inhibitor S-1360: Selection of the Protecting Group on the 1,2,4-Triazole Ring. (n.d.). ACS Publications. [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023). Biotage. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (2016). National Institutes of Health (NIH). [Link]

• Synthesis of Novel Heterocycles by Amide Activation and Umpolung Cyclization. (n.d.). National Institutes of Health (NIH). [Link]

• N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal. [Link]

• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. (n.d.). Organic Chemistry Portal. [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (n.d.). ResearchGate. [Link]

• Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. (2024). ResearchGate. [Link]

• Synthesis of 1H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. [Link]

• One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. (n.d.). ACS Publications. [Link]

• ChemInform Abstract: Synthesis of N-Substituted 1,2,4-Triazoles. A Review. (n.d.). ResearchGate. [Link]

• What is the best technique for amide purification? (2020). ResearchGate. [Link]

• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. (2014). ResearchGate. [Link]

• [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. (n.d.). Royal Society of Chemistry. [Link]

• Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. (2024). ACS Publications. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. [Link]

• Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives. (n.d.). MDPI. [Link]

• Synthesis of Novel Heterocycles by Amide Activation and Umpolung Cyclization. (2020). ACS Publications. [Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. (n.d.). Beilstein Journals. [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. (2011). Master Organic Chemistry. [Link]

• Design, synthesis and biological evaluation of glycolamide, glycinamide, and β-amino carbonyl 1,2,4-triazole derivatives as DPP-4 inhibitors. (n.d.). PubMed. [Link]

• Facile synthesis of bromo- and iodo-1,2,3-triazoles. (n.d.). ResearchGate. [Link]

• Synthesis of 1,2,3-Triazoles. (n.d.). Organic Chemistry Portal. [Link]

• Purification of strong polar and basic compounds. (2023). Reddit. [Link]

• N-Bromosuccinimide. (n.d.). Wikipedia. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Journal of Biomedical Research & Environmental Sciences. [Link]

• Purine and Related Compound Purification Strategies. (n.d.). Teledyne ISCO. [Link]

• Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. (2023). MDPI. [Link]

• HETEROCYCLIC AMIDE HYDRAPHILE SYNTHETIC CATION TRANSPORTERS. (n.d.). National Institutes of Health (NIH). [Link]

• Chemistry of 1, 2, 4-Triazole: A Review Article. (n.d.). International Journal of Science and Research (IJSR). [Link]

• Bromination - Common Conditions. (n.d.). Common Organic Chemistry. [Link]

• Saturated Heterocycles: Unleashing the Magic of Stereoelectronics! (2021). YouTube. [Link]

• Discovery of N-(3-bromo-1H-indol-5-yl)-quinazolin-4-amine as an effective molecular skeleton to develop reversible/irreversible pan-HER inhibitors. (2021). ResearchGate. [Link]

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Technical Support Center: Troubleshooting 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Bioassays

Welcome to the technical support center for bioassays involving 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the experimental use of this compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific rationale to empower your research and ensure the integrity of your results.

I. Compound Profile: Understanding the Molecule

3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is a small molecule featuring a 1,2,4-triazole core. This heterocyclic scaffold is a privileged structure in medicinal chemistry, known for a wide range of biological activities, including anticancer, antifungal, and enzyme inhibition properties.[1][2] The presence of a bromine atom can influence its reactivity and binding, while the propanamide side chain can affect its solubility and interactions with biological targets.

Key Structural Features and Their Implications:

• 1,2,4-Triazole Core: This aromatic ring system is metabolically quite stable and can participate in various non-covalent interactions such as hydrogen bonding and π-π stacking.[3]

• Bromo Substituent: The bromine atom adds hydrophobicity and can act as a leaving group in certain reactions, although it is generally stable on an aromatic ring.

• Propanamide Side Chain: This group can enhance solubility and provides a hydrogen bond donor and acceptor, potentially influencing target engagement.

II. Frequently Asked Questions (FAQs)

Here are some common questions that arise when working with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide:

1. What is the best solvent for dissolving 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide?

• For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its ability to dissolve a wide range of organic compounds.[4] It is advisable to prepare a high-concentration stock (e.g., 10-100 mM) and store it at -20°C or -80°C.[4] For aqueous-based assays, further dilution into your experimental buffer is necessary. Be mindful of the final DMSO concentration in your assay, as it can have biological effects. It is recommended to keep the final DMSO concentration below 0.5%, and ideally below 0.1%.

2. What is the expected stability of this compound in cell culture media?

3. What are the potential off-target effects of this compound?

• Triazole-containing compounds have been known to interact with cytochrome P450 (CYP) enzymes, which could lead to drug-drug interactions if used in vivo.[3] In cellular assays, this could affect the metabolism of other compounds in the media. It is crucial to include appropriate controls to assess for non-specific effects.

4. What are some known biological targets of similar 1,2,4-triazole derivatives?

• Derivatives of 1,2,4-triazole have shown a broad range of activities. For example, some act as antagonists of the Wnt signaling pathway by inhibiting tankyrases.[7] Others have demonstrated antiproliferative effects in cancer cells by inducing cell cycle arrest and apoptosis.[8][9] Some triazoles are also known to inhibit enzymes like protein tyrosine phosphatase 1B (PTP1B).[10] The specific target of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide would need to be determined experimentally.

III. Troubleshooting Guide: From Inconsistent Data to Reliable Results

This section provides a systematic approach to troubleshooting common issues in your bioassays.

A. Issue: Low or No Compound Activity

If you are observing lower than expected or no activity of the compound, consider the following possibilities:

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps	Scientific Rationale
Compound Insolubility	1. Visually inspect the diluted compound in your assay buffer for any precipitation. 2. Centrifuge the diluted compound and measure the concentration of the supernatant using UV-Vis spectroscopy or HPLC. 3. Reduce the final concentration of the compound in the assay. 4. Increase the final DMSO concentration slightly (while staying within acceptable limits for your cells).	The compound must be fully dissolved to be active. Hydrophobic compounds can precipitate in aqueous buffers, reducing the effective concentration.[11]
Compound Degradation	1. Prepare fresh dilutions of the compound from your stock solution for each experiment. 2. Assess the stability of the compound in your assay buffer over the time course of your experiment using HPLC or LC-MS.[5] 3. If degradation is observed, consider shorter incubation times or using serum-free media if appropriate for your assay.	The propanamide linkage may be labile under certain pH conditions or in the presence of enzymes in serum.[6]
Incorrect Target or Assay System	1. Verify the expression of the putative target in your cell line or biological system. 2. Ensure your assay is sensitive enough to detect the expected biological effect. 3. Run positive controls known to modulate the target or pathway of interest.	The compound's activity is dependent on the presence and accessibility of its biological target. A robust and validated assay system is crucial for obtaining meaningful data.
Cellular Permeability Issues	1. If using a cellular assay, consider using a cell line with known permeability characteristics. 2. Evaluate compound uptake using methods like LC-MS analysis of cell lysates.	The compound must cross the cell membrane to reach intracellular targets. Poor permeability will result in a lack of activity.[11]

Troubleshooting Workflow for Low Compound Activity

Caption: Best practices for minimizing experimental variability.

IV. Experimental Protocols

Protocol 1: Preparation of Compound Stock and Working Solutions

• Stock Solution (10 mM):

  • Weigh out a precise amount of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

  • Calculate the required volume of DMSO to achieve a 10 mM concentration.

  • Add the DMSO to the compound and vortex until fully dissolved.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Working Solutions:

  • Thaw a stock solution aliquot.

  • Perform serial dilutions in your assay buffer or cell culture medium to achieve the desired final concentrations.

  • Ensure thorough mixing at each dilution step.

  • Use the working solutions immediately.

Protocol 2: Cell Viability/Cytotoxicity Assay (e.g., MTT Assay)

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight. [4]2. Prepare serial dilutions of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in cell culture medium.

• Remove the old medium from the cells and add the medium containing the compound dilutions. Include vehicle control (e.g., 0.1% DMSO) and positive control wells.

• Incubate for the desired time period (e.g., 24, 48, or 72 hours). [4]5. Add MTT reagent to each well and incubate according to the manufacturer's protocol (typically 2-4 hours). [4]6. Add solubilization buffer to dissolve the formazan crystals. [4]7. Read the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculate cell viability as a percentage of the vehicle control.

V. References

• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. (n.d.). National Institutes of Health. Retrieved from

• Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties. (2021). PubMed. Retrieved from

• Synthetic 1,2,4-triazole-3-Carboxamides Induce Cell Cycle Arrest and Apoptosis in Leukemia Cells. (2024). ResearchGate. Retrieved from

• t[7][10][12]riazol-3-ylsulfanylmethyl)-3-phenyl-o[7][10][12]xadiazoles: antagonists of the Wnt pathway that inhibit tankyrases 1 and 2 via novel adenosine pocket binding. (2012). PubMed. Retrieved from

• Synthetic 1,2,4-triazole-3-carboxamides Induce Cell Cycle Arrest and Apoptosis in Leukemia Cells. (n.d.). PubMed. Retrieved from

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide. (n.d.). National Institutes of Health. Retrieved from

• Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. (2023). National Institutes of Health. Retrieved from

• Discovery of N-(3-bromo-1H-indol-5-yl)-quinazolin-4-amine as an effective molecular skeleton to develop reversible/irreversible pan-HER inhibitors. (2025). ResearchGate. Retrieved from

• Troubleshooting. (n.d.). BioAssay Systems. Retrieved from

• Small Molecule Inhibitors Selection Guide. (2020). Biomol GmbH. Retrieved from

• Current research trends of 1,2,4-triazole derivatives biological activity (literature review). (n.d.). Retrieved from

• 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde. (n.d.). MDPI. Retrieved from

• A troubleshooting guide to microplate-based assays. (n.d.). Retrieved from

• (3-Bromo-1H-1,2,4-triazol-5-YL)methanol hydrobromide. (n.d.). Benchchem. Retrieved from

• Regulatory Knowledge Guide for Small Molecules. (n.d.). National Institutes of Health. Retrieved from

• Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases. (2025). National Institutes of Health. Retrieved from

• 3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazole-5-carboxamide, 95% Purity, C5H7BrN4O2, 1 gram. (n.d.). CP Lab Safety. Retrieved from

• 1,2,4-Triazole-Based Excited-State Intramolecular Proton Transfer-Driven “Turn-On” Chemosensor for Selective Cyanide Detection with Test Strip Utility and Molecular Keypad Lock: An Experimental and Computational Exploration. (2026). ACS Publications. Retrieved from

• Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor. (n.d.). PubMed. Retrieved from

• Tips, Tricks, and Troubleshooting for Separations of Biomolecules, Part II: Contemporary Separations of Proteins by Size-Exclusion Chromatography. (2018). LCGC International. Retrieved from

• Triazole Derivatives and Their Biological Activity - A Review. (2025). ResearchGate. Retrieved from

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• 2. researchgate.net [researchgate.net]
• 3. Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Bromo-3-((1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazol-4-yl)-methoxy)-benzaldehyde [mdpi.com]
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• 6. Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [1,2,4]triazol-3-ylsulfanylmethyl)-3-phenyl-[1,2,4]oxadiazoles: antagonists of the Wnt pathway that inhibit tankyrases 1 and 2 via novel adenosine pocket binding - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Synthetic 1,2,4-triazole-3-carboxamides Induce Cell Cycle Arrest and Apoptosis in Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Reaction Condition Optimization for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Synthesis

Welcome to the technical support guide for the synthesis and optimization of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this molecule or similar heterocyclic structures. We will address common experimental challenges, provide in-depth troubleshooting advice, and present optimized protocols grounded in established chemical principles.

Section 1: Synthetic Strategy & Core Challenges

The synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is most logically achieved via the formation of an amide bond from its corresponding carboxylic acid precursor, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid, and a suitable ammonia source. This approach, however, presents two primary areas for optimization: the synthesis of the brominated precursor and the final amide coupling step.

The direct condensation of a carboxylic acid and an amine (or ammonia) is generally inefficient due to the formation of a stable ammonium carboxylate salt.[1] Therefore, activation of the carboxylic acid is paramount. The presence of the bromo-triazole moiety introduces additional considerations, such as potential side reactions and the electronic nature of the heterocyclic ring influencing reactivity.

Caption: Troubleshooting flowchart for low amide yield.

Q2: My purification is complicated by byproducts. How can I obtain a clean product?

A2: Purification is often challenging due to byproducts from the coupling reagents.

• If using DCC: The dicyclohexylurea (DCU) byproduct is notoriously difficult to remove if it doesn't fully precipitate. Switching to EDC is the best solution, as the corresponding byproduct is water-soluble and can be removed with a simple aqueous wash. [2]* General Purification Strategy:

  • Aqueous Work-up: After the reaction is complete, quench with water or a saturated NH₄Cl solution. Extract your product into an organic solvent like ethyl acetate. Wash the organic layer sequentially with a mild acid (e.g., 5% citric acid) to remove any basic impurities (like DIPEA), followed by a mild base (e.g., saturated NaHCO₃) to remove unreacted carboxylic acid and HOBt, and finally with brine.

  • Chromatography: If impurities remain, silica gel column chromatography is typically effective. A gradient of ethyl acetate in hexanes or methanol in dichloromethane is a good starting point for elution.

Problem Area 2: Synthesis of the Carboxylic Acid Precursor

Q3: I am struggling with the bromination of the 1,2,4-triazole ring. I get no reaction or a mixture of products.

A3: The 1,2,4-triazole ring is electron-deficient, which makes electrophilic aromatic substitution on the carbon atoms challenging. [3]

• Cause 1: Insufficiently Reactive Brominating Agent. Molecular bromine (Br₂) may not be electrophilic enough on its own.

  • Solution: Use N-Bromosuccinimide (NBS). It is a reliable and safer source of electrophilic bromine for many heterocycles. [4]Often, a radical initiator (like AIBN) or light is used with NBS for benzylic brominations, but for aromatic bromination, these are typically omitted.

• Cause 2: Incorrect Solvent/Conditions. The reaction conditions are critical for selectivity.

  • Solution: Conduct the reaction in a polar aprotic solvent like acetonitrile or DMF. Some protocols may call for acidic conditions (e.g., using acetic acid as a solvent) to activate the brominating agent, but this can also protonate the triazole ring, potentially deactivating it further. [5]A systematic screen of solvents is recommended. Start at room temperature and gently heat if no reaction is observed.

• Cause 3: Regioselectivity Issues. While the C3 and C5 positions are the most common sites for substitution on the 1,2,4-triazole ring, other positions could react, or N-bromination could occur. [6] * Solution: Careful analysis (¹H NMR, ¹³C NMR, MS) of the crude reaction mixture is essential to identify all products. If regioselectivity is poor, you may need to consider a different synthetic route, such as building the ring with the bromine atom already in place.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the best all-around coupling reagent combination for this synthesis? For reliability and ease of purification, the combination of EDC (1.2 eq), HOBt (1.1 eq), and DIPEA (2.0-3.0 eq) in DMF or DCM is highly recommended as a starting point. [1][7] Q2: What is the optimal reaction temperature and time? For the EDC/HOBt coupling, start the activation at 0 °C for 15-30 minutes, then add the ammonia source and allow the reaction to slowly warm to room temperature. Monitor by TLC or LC-MS. Reactions are often complete within 2-16 hours. [1] Q3: How do I monitor the reaction progress effectively? Thin-Layer Chromatography (TLC) is the most convenient method. Use a mobile phase that gives good separation between your starting carboxylic acid and the more nonpolar amide product (e.g., 50-100% Ethyl Acetate in Hexanes, or 5-10% Methanol in DCM). The starting acid should be visible at the baseline or a very low Rf, while the product will have a higher Rf.

Q4: What are the key safety considerations?

• Coupling Reagents: EDC and other carbodiimides are sensitizers and should be handled with gloves in a fume hood.

• Brominating Agents: NBS is a lachrymator and toxic. Molecular bromine is highly corrosive and toxic. Always handle these reagents in a well-ventilated fume hood with appropriate personal protective equipment (PPE). [8]* Solvents: DMF and DCM are hazardous. Consult the Safety Data Sheet (SDS) for each reagent before use.

Section 4: Optimized Experimental Protocols

Protocol 1: Amide Formation via EDC/HOBt Coupling

This protocol is a robust starting point for optimization.

• Setup: To a clean, dry, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanoic acid (1.0 eq) and 1-hydroxybenzotriazole (HOBt) (1.1 eq).

• Dissolution: Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of approximately 0.1-0.2 M. Stir until all solids have dissolved.

• Activation: Cool the flask to 0 °C in an ice bath. Add EDC (1.2 eq) portion-wise over 5 minutes. Stir the reaction mixture at 0 °C for 30 minutes.

• Amine Addition: While maintaining the temperature at 0 °C, add ammonium chloride (NH₄Cl) (1.5 eq) followed by the slow, dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 8-16 hours, monitoring progress by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude solid by silica gel column chromatography to yield the final product.

Section 5: Data Summary & Visualization

Table 1: Comparison of Common Amide Coupling Reagents

Reagent	Activating Principle	Byproduct	Advantages	Disadvantages
EDC/HOBt	Carbodiimide/Active Ester	Water-soluble urea	Good yield, low cost, easy purification [2]	Sensitizer, HOBt is explosive when dry
DCC/HOBt	Carbodiimide/Active Ester	Insoluble DCU	Inexpensive, high yield	DCU removal can be difficult
HATU	Uronium Salt/Active Ester	Water-soluble	Very high yield, fast reactions [7]	Expensive, poor atom economy
SOCl₂	Acyl Chloride Formation	SO₂, HCl (gases)	Very cheap, reactive	Harsh conditions, not suitable for sensitive substrates

Table 2: Troubleshooting Matrix for Bromination of Triazole Precursor

Symptom	Potential Cause	Suggested Action
No Reaction	Insufficient electrophilicity	Switch from Br₂ to NBS.
Low temperature	Gently heat the reaction (e.g., 40-60 °C) and monitor.
Low Conversion	Insufficient reagent	Increase stoichiometry of NBS to 1.1-1.2 equivalents.
Multiple Products	Lack of regioselectivity	Screen different solvents (ACN, DMF, AcOH). Analyze byproducts to inform next steps. Consider a synthesis that installs the bromine earlier.
Decomposition	Reaction too harsh	Run the reaction at room temperature or 0 °C for a longer period.

digraph "Amide_Coupling_Mechanism" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"];
edge [fontname="Arial", color="#5F6368"];
// Nodes
RCOOH [label="R-COOH\n(Bromo-triazole Acid)"];
EDC [label="EDC"];
O_Acyl [label="O-Acylisourea\n(Reactive Intermediate)", fillcolor="#FBBC05"];
HOBt [label="HOBt"];
HOBt_Ester [label="HOBt Active Ester\n(Stabilized Intermediate)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Amine [label="R'-NH₂\n(Ammonia)"];
Amide [label="R-CONH-R'\n(Final Product)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Urea [label="ED-Urea\n(Byproduct)"];
// Edges
{RCOOH, EDC} -> O_Acyl [label=" Activation "];
O_Acyl -> HOBt_Ester [label=" + HOBt\n(fast)"];
O_Acyl -> Amide [label=" + R'-NH₂\n(slow, side reactions)"];
HOBt_Ester -> Amide [label=" + R'-NH₂\n(clean, desired)"];
Amide -> Urea [style=invis]; // for layout
}

Caption: General mechanism for EDC/HOBt mediated amide coupling.

References

• Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation - PubMed Central. [Link]

• Bromination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - Royal Society of Chemistry. [Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - PMC. [Link]

• Synthesis of esters and amides of 5-amino-1,2,4-triazole-3-carboxylic and 5-amino-1,2,4-triazol-3-ylacetic acids - ResearchGate. [Link]

• Stoichiometric coefficients in the bromination reactions of 1,2,4-triazoles and their complexes - ResearchGate. [Link]

• Process optimization for acid-amine coupling: a catalytic approach - Growing Science. [Link]

• Amide from carboxylic acid synthesis : r/Chempros - Reddit. [Link]

• US4269987A - Purification of triazoles - Google P

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC - NIH. [Link]

• Bromination - Common Conditions - Common Organic Chemistry. [Link]

• Reactions of bromine and lead tetra-acetate with 2-(substituted hydrazino)-5-phenyl-1,3,4-oxadiazoles - RSC Publishing. [Link]

• (PDF) Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques - ResearchGate. [Link]

• A green chemistry perspective on catalytic amide bond formation - SciSpace. [Link]

• Amide synthesis by acylation - Organic Chemistry Portal. [Link]

• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR - NIH. [Link]

• Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - MDPI. [Link]

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Technical Support Center: Optimizing 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Analogs

Welcome to the technical support center dedicated to the strategic modification of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in optimizing this promising scaffold. Here, we move beyond simple protocols to address the critical thinking and troubleshooting necessary to enhance molecular efficacy. Our approach is rooted in establishing a robust structure-activity relationship (SAR) and optimizing pharmacokinetic properties through systematic, evidence-based modifications.

Part 1: Foundational Assessment & Strategic Planning

Before embarking on a synthesis campaign, a thorough understanding of the lead compound's baseline characteristics is paramount. This initial phase is not about generating dozens of analogs but about gathering the essential data to make informed decisions.

FAQ: What are the primary points of modification on the 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide scaffold?

Answer: The scaffold presents three primary vectors for modification, each offering a distinct opportunity to modulate biological activity, selectivity, and pharmacokinetic (ADME) properties. A logical approach involves systematically and independently exploring each position before combining favorable modifications.

• Position C3 (Bromo Group): The bromine atom is an excellent synthetic handle for introducing diversity. It is readily displaced via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This position is ideal for exploring interactions with the target protein, potentially picking up new hydrophobic or pi-stacking interactions that can significantly enhance potency.[1]

• The Propanamide Linker: The three-carbon chain connecting the triazole core to the amide can be altered in length, rigidity, and stereochemistry. Shortening or lengthening this linker can optimize the spatial orientation of the terminal amide. Introducing conformational constraints, such as a double bond or cyclopropyl group, can lock the molecule into a more bioactive conformation, potentially improving binding affinity and reducing off-target effects.

• The Terminal Amide: The primary amide is a key hydrogen bond donor and acceptor. However, amides can be susceptible to hydrolysis by metabolic enzymes, limiting in vivo stability.[2] This position can be modified to secondary or tertiary amides to probe for additional binding pockets. More importantly, it is a prime candidate for bioisosteric replacement to improve metabolic stability and other drug-like properties.[3][4][5]

Below is a diagram illustrating these key modification points.

Caption: Key modification points on the core scaffold.

FAQ: What baseline assays are essential before I begin synthesizing analogs?

Answer: Establishing a robust baseline is critical for quantifying the improvements of your subsequent modifications. Without this data, you are navigating without a map. We recommend the following tiered approach:

Assay Tier	Assay Type	Purpose	Key Parameter(s)
Tier 1: Primary Efficacy	Target-based biochemical assay	To determine direct interaction with the target protein.	IC₅₀ / Kᵢ / Kₔ
Cell-based viability/functional assay[6][7][8]	To measure effect in a biological system.	EC₅₀ / GI₅₀
Tier 2: Preliminary ADME	Aqueous Solubility (Kinetic)	To assess fundamental drug-like properties.	µg/mL or µM
LogD₇.₄	To estimate lipophilicity and membrane permeability.	Unitless ratio
Microsomal Stability (Liver)	To get an early read on metabolic stability.	t₁/₂, Intrinsic Clearance
Tier 3: Early Safety	Cytotoxicity (e.g., in HepG2 cells)	To flag general toxicity unrelated to the primary target.	CC₅₀

Rationale: This phased approach ensures you are not wasting resources on synthesizing analogs of a compound that has a fundamental, unaddressable flaw (e.g., extreme insolubility or pan-assay interference). The goal is to build a multi-parameter optimization profile where you can track how modifications affect not just potency, but the overall developability of the compound.[9][10]

Part 2: Troubleshooting Synthetic & Experimental Workflows

Even the most well-designed synthetic route or biological assay can fail. This section addresses common pitfalls and provides logical troubleshooting frameworks.

FAQ: My Suzuki coupling reaction at the 3-bromo position is giving low yields. What are the most common culprits?

Answer: Low yield in a Suzuki coupling is a frequent issue. The cause is almost always related to one of three areas: catalyst inactivation, poor reagent quality, or suboptimal reaction conditions. Before re-running the reaction, work through this diagnostic checklist.

Troubleshooting Decision Tree for Suzuki Coupling:

Caption: A troubleshooting decision tree for low-yielding Suzuki reactions.

Detailed Protocol: Suzuki Coupling on the Triazole Core

• Reagent Preparation: To an oven-dried microwave vial, add 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (1.0 eq), the desired boronic acid or ester (1.2-1.5 eq), a palladium catalyst (e.g., Pd(dppf)Cl₂ CH₂Cl₂, 0.05 eq), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Degassing: Seal the vial with a septum. Evacuate and backfill with argon or nitrogen gas. Repeat this cycle 3-5 times.

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane and water, 4:1 ratio) via syringe. The final concentration should be around 0.1 M.

• Reaction: Place the vial in a preheated oil bath or microwave reactor. Heat to 80-120 °C for 1-12 hours. Monitor reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

FAQ: I'm observing inconsistent results in my cell-based viability assays. What are the key parameters to control?

Answer: Cell-based assays are notoriously sensitive to minor variations.[11][12] Inconsistency is often traced back to cell health, assay timing, or reagent handling.

Parameter	Common Pitfall	Recommended Solution & Rationale
Cell Seeding Density	Too few cells lead to high variability; too many can lead to contact inhibition or nutrient depletion, masking drug effects.[13]	Solution: Perform a cell titration experiment to find the optimal seeding density that allows for logarithmic growth throughout the assay duration. This ensures the measured effect is due to the compound, not culture artifacts.
Cell Passage Number	High passage number cells can undergo genetic drift, altering their phenotype and drug response.	Solution: Use cells within a defined, low passage number range (e.g., passages 5-20) for all experiments. Thaw a new vial of low-passage cells regularly.
Compound Solubility	Compound precipitating in the media gives artificially low efficacy and high variability.	Solution: Check for compound precipitation in the final assay media under a microscope. If observed, reduce the top concentration or use a vehicle like DMSO (keeping the final concentration ≤0.5% to avoid solvent toxicity).
Incubation Time	Incorrect timing can miss the optimal window for the compound's effect (e.g., testing too early for a slow-acting compound).	Solution: Run a time-course experiment (e.g., 24h, 48h, 72h) with your parent compound to determine the optimal incubation period for measuring the desired biological endpoint.
Plate Edge Effects	Wells on the edge of the plate are prone to evaporation, leading to increased compound concentration and skewed results.	Solution: Avoid using the outermost wells for experimental data. Fill them with sterile PBS or media to create a humidity barrier.

Part 3: Advanced Strategies for Efficacy Enhancement

Once your foundational workflows are established, you can begin exploring more advanced medicinal chemistry strategies to rationally design better compounds.[14][15][16][17][18]

FAQ: My lead compound shows good potency but has poor metabolic stability due to the amide group. What are my options?

Answer: This is a classic challenge in drug discovery. The amide bond is a valuable pharmacophore but often a metabolic weak spot. The strategy of bioisosteric replacement is designed to address this by substituting the amide with a different functional group that mimics its key electronic and steric properties but is more resistant to enzymatic cleavage.[2][19]

Table of Common Amide Bioisosteres:

Bioisostere	Structure Example	Key Advantages	Synthetic Considerations
1,2,4-Oxadiazole	R-C(=N-O-C=)R'	Metabolically robust, maintains H-bond acceptor capacity.[2]	Often synthesized from an amidoxime and an activated carboxylic acid.
1,3,4-Oxadiazole	R-C(=N-N=C)-O-R'	Also metabolically stable and a good H-bond acceptor. Different vector orientation than the 1,2,4-isomer.	Typically formed from an acyl hydrazide and an orthoester or via cyclization of a diacylhydrazine.
1,2,3-Triazole	R-(C₂N₃)-R'	Exceptionally stable, can be formed via "click chemistry" (CuAAC), which is highly efficient and tolerant of other functional groups.[3][5]	Requires an azide and an alkyne precursor. The synthesis is often very reliable.
Thioamide	R-C(=S)-NH-R'	Can alter H-bonding properties and may offer different interactions with the target.	Can be synthesized from the corresponding amide using reagents like Lawesson's reagent.
Trifluoroethylamine	R-CH₂-NH-CF₂-R'	The trifluoromethyl group can act as a carbonyl mimic, but this is a non-classical, non-planar replacement.[4]	Synthesis can be more complex, often involving reductive amination with a trifluoroethyl precursor.

Strategic Workflow for Bioisostere Implementation:

Caption: Workflow for implementing and validating amide bioisosteres.

By systematically replacing the amide and re-evaluating both potency and stability, you can de-risk your chemical series and produce candidates with a much higher probability of success in later-stage in vivo studies.

References

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• Bioisosteric Replacement of Amide Group with 1,2,3-Triazoles in Acetaminophen Addresses Reactive Oxygen Species-Mediated Hepatotoxic Insult in Wistar Albino R
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• In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. PubMed. ()
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• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.
• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. PubMed Central. ()
• A Review on in-vitro Methods for Screening of Anticancer Drugs.
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• Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Deriv
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• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PubMed Central. ()
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• Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)
• Regioselective One-Pot Synthesis, Biological Activity and Molecular Docking Studies of Novel Conjugates N-(p-Aryltriazolyl)-1,5-benzodiazepin-2-ones as Potent Antibacterial and Antifungal Agents. PubMed Central. ()

• Three Component One-Pot Synthesis and Antiproliferative Activity of New[1][6][20]Triazolo[4,3-a]pyrimidines. MDPI. ()

• Synthesis and Evaluation of Thioamide and Bromo Derivatives of 1,3-Diphenylpropane-1,3-dione as 5α-Reductase Inhibitors.
• Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiproliferative activity against pancreatic cancer cells.

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Reference Data & Comparative Studies

A Comparative Guide to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and Other Triazole Compounds: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and versatile biological activities.[1][2][3] This heterocyclic core is present in a wide array of therapeutic agents, from antifungals to anticancer drugs.[4][5][6] This guide provides an in-depth technical comparison of a novel investigational compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, with established triazole-based drugs. We will explore its unique structural attributes, potential therapeutic applications, and the experimental methodologies required to validate its performance.

The Subject of Investigation: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

The structure of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, featuring a bromine atom at the 3-position and a propanamide side chain at the 5-position of the 1,2,4-triazole ring, suggests a molecule designed for specific biological interactions. The presence of the halogen may enhance binding affinity to target proteins, a common strategy in drug design. The propanamide moiety can influence solubility and pharmacokinetic properties. While specific experimental data for this compound is not yet widely published, we can infer its potential activities based on the extensive research on analogous structures.

Comparative Analysis with Marketed Triazole Drugs

To understand the potential of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, we will compare it to three well-established triazole drugs, each with a different mechanism of action: Fluconazole (antifungal), Letrozole (aromatase inhibitor), and Ribavirin (antiviral). This comparison will highlight the diverse therapeutic landscape of triazole compounds and provide a framework for evaluating our subject compound.

Compound	Therapeutic Class	Mechanism of Action	Key Structural Features
3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide	Investigational	Hypothesized to have antifungal or anticancer activity	Bromo-substituted triazole ring, propanamide side chain
Fluconazole	Antifungal	Inhibition of fungal cytochrome P450 enzyme 14α-demethylase, disrupting ergosterol biosynthesis.[5]	Bis-triazole, difluorophenyl group, tertiary alcohol.[7]
Letrozole	Anticancer (Aromatase Inhibitor)	Non-steroidal competitive inhibitor of the aromatase enzyme system, which synthesizes estrogens.[8][9]	Triazole ring, two cyanophenyl groups.[9]
Ribavirin	Antiviral	Broad-spectrum activity; its monophosphate derivative inhibits inosine monophosphate dehydrogenase, leading to depletion of GTP.[10][11]	Triazole-carboxamide ring attached to a ribofuranosyl moiety.[10]

Potential Therapeutic Applications and Structure-Activity Relationship (SAR)

The bromo- and propanamide-substituted triazole structure points towards potential antifungal or anticancer activities. The bromine atom, a halogen, can participate in halogen bonding, a significant non-covalent interaction in ligand-protein binding. The propanamide side chain can form hydrogen bonds and influence the compound's solubility and ability to cross cell membranes.

Antifungal Potential: A Fluconazole Analogue?

Fluconazole's efficacy relies on its interaction with a fungal-specific cytochrome P450 enzyme.[5] The nitrogen atoms in the triazole ring of Fluconazole coordinate with the heme iron of the enzyme. It is plausible that the triazole ring of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide could perform a similar function. The bromo-substituent could enhance binding to the active site.

Anticancer Potential: An Aromatase Inhibitor or a Novel Mechanism?

Letrozole's mechanism involves the triazole ring interacting with the heme group of aromatase.[8][12] The bromophenyl group in some experimental anticancer triazoles has shown significant activity, suggesting that our bromo-substituted compound could also exhibit anticancer properties, possibly through a similar mechanism or by targeting other pathways involved in cell proliferation.[1][2]

Proposed Experimental Workflows

To ascertain the biological activity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a series of in vitro and in vivo experiments are necessary.

Workflow for Antifungal Activity Screening

Caption: Workflow for evaluating the antifungal potential of a novel triazole compound.

Workflow for Anticancer Activity Screening

Caption: Workflow for evaluating the anticancer potential of a novel triazole compound.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (Proposed)

This proposed synthesis is based on methods for creating similar triazole structures.[13][14]

• Step 1: Synthesis of 3-bromo-5-(cyanomethyl)-1H-1,2,4-triazole.

  • React commercially available 3-bromo-1H-1,2,4-triazole with chloroacetonitrile in the presence of a suitable base (e.g., sodium hydride) in an anhydrous solvent like DMF.

  • Monitor the reaction by TLC. Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Purify the product by column chromatography.

• Step 2: Hydrolysis to 3-(3-bromo-1H-1,2,4-triazol-5-yl)acetic acid.

  • Hydrolyze the nitrile group of the product from Step 1 using acidic or basic conditions (e.g., refluxing with aqueous HCl or NaOH).

  • Acidify the reaction mixture to precipitate the carboxylic acid.

  • Filter and dry the product.

• Step 3: Amidation to 3-(3-bromo-1H-1,2,4-triazol-5-yl)acetamide.

  • Convert the carboxylic acid to an acid chloride using thionyl chloride or oxalyl chloride.

  • React the acid chloride with ammonia or an appropriate amine to form the desired propanamide.

  • Purify the final product by recrystallization or column chromatography.

Protocol 2: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Inoculum:

  • Culture the fungal strain (e.g., Candida albicans) on an appropriate agar medium.

  • Prepare a suspension of the fungal cells in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

• Drug Dilution:

  • Prepare a stock solution of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in DMSO.

  • Perform serial twofold dilutions of the compound in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Inoculate each well with the fungal suspension.

  • Include a drug-free well as a positive control for growth and a well with only medium as a negative control.

  • Incubate the plate at 35°C for 24-48 hours.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50% or ≥90% reduction) compared to the positive control, determined visually or with a spectrophotometer.

Protocol 3: In Vitro Anticancer Cell Viability Assay (MTT Assay)

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate medium supplemented with fetal bovine serum.

• Cell Seeding:

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide for 24-72 hours.

  • Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol with HCl).

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[15]

Conclusion and Future Directions

While 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is an investigational compound, its structural features suggest it holds promise as a potential therapeutic agent, likely in the antifungal or anticancer space. The proposed synthetic route and experimental protocols provide a clear path for its evaluation. Further research, including in vivo studies and detailed mechanistic investigations, will be crucial to fully elucidate its therapeutic potential and to determine if it can offer advantages over existing triazole-based drugs. The versatility of the triazole scaffold continues to be a rich source for the discovery of new medicines.[3][4][15]

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A Researcher's Guide to Investigating the Efficacy of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Analogs

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a broad spectrum of activities, including antifungal, anticancer, and antiviral properties.[1][2] The compound 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide represents a promising but underexplored scaffold. Direct comparative efficacy data for its analogs are not yet available in the public domain. This guide, therefore, serves as a comprehensive roadmap for researchers and drug development professionals. It outlines a systematic approach to the design, synthesis, and comparative efficacy evaluation of novel analogs based on this scaffold. By synthesizing established methodologies and structure-activity relationship (SAR) insights from the broader class of 1,2,4-triazole derivatives, this document provides the foundational knowledge required to pioneer research in this specific chemical space.

Introduction: The Therapeutic Potential of the 1,2,4-Triazole Core

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms, a feature that imparts unique physicochemical properties, allowing it to serve as a versatile pharmacophore or a stable linker between different pharmacophoric groups.[1][3] Its ability to engage in hydrogen bonding, dipole-dipole, and π-stacking interactions has been exploited in the development of drugs targeting a wide array of enzymes and receptors.[4] Notable examples of drugs containing the 1,2,4-triazole moiety include the antifungal agents fluconazole and itraconazole, and the anxiolytic alprazolam, highlighting the scaffold's clinical significance.[2]

The subject of this guide, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, features key structural motifs that suggest significant therapeutic potential:

• A Bromine Substituent: Halogen atoms, particularly bromine, are known to be crucial for the biological activity of many heterocyclic compounds, potentially by enhancing binding affinity through halogen bonding or by modulating the electronic properties of the ring.[3]

• A Propanamide Side Chain: This functional group can participate in hydrogen bonding and may influence the compound's solubility and pharmacokinetic profile.

Given the established importance of the 1,2,4-triazole core, a systematic investigation into the analogs of this specific bromo-substituted propanamide is a scientifically meritorious endeavor.

Strategic Design of Analogs: Leveraging Structure-Activity Relationships (SAR)

The rational design of novel analogs should be guided by established SAR principles gleaned from existing research on diverse 1,2,4-triazole derivatives. The goal is to systematically modify the core structure to explore and optimize biological activity. Key areas for modification include:

• Substitution on the Triazole Ring: The bromine atom at the 3-position is a prime candidate for substitution. Replacing it with other halogens (Cl, F), electron-donating groups (-OH, -OCH3), or electron-withdrawing groups (-CF3) can significantly impact the compound's potency and target selectivity.[5]

• Modification of the Propanamide Side Chain: The amide portion of the side chain can be altered to explore its role in target binding. This includes N-alkylation, N-arylation, or replacement of the amide with other bioisosteres like sulfonamides.[6]

• Introduction of Aromatic or Heterocyclic Moieties: Linking various aryl or heteroaryl groups to the triazole nucleus or the propanamide side chain can introduce new binding interactions and expand the compound's therapeutic potential. Studies have shown that such additions can lead to potent anticancer and antimicrobial agents.[7]

Experimental Protocols: Synthesis and Efficacy Evaluation

A robust and reproducible experimental workflow is critical for generating high-quality, comparable data. The following sections detail generalized protocols for the synthesis of 1,2,4-triazole analogs and the subsequent evaluation of their efficacy.

General Synthetic Pathway for 1,2,4-Triazole Analogs

The synthesis of 5-substituted-1,2,4-triazoles often proceeds through the cyclization of thiosemicarbazide derivatives. The following is a representative, multi-step protocol that can be adapted for the synthesis of various analogs.[5][8]

Protocol 1: Synthesis of 1,2,4-Triazole Analogs

• Step 1: Synthesis of Thiosemicarbazide Derivatives: React a carboxylic acid with hydrazine hydrate to form a hydrazide. The resulting hydrazide is then treated with an isothiocyanate in an appropriate solvent (e.g., ethanol) to yield the corresponding thiosemicarbazide.

• Step 2: Cyclization to form the 1,2,4-Triazole-3-thione Core: The thiosemicarbazide derivative is cyclized in the presence of a base (e.g., sodium hydroxide or potassium carbonate) with heating to form the 5-substituted-4H-1,2,4-triazole-3-thione.

• Step 3: Functionalization of the Triazole Core: The triazole-3-thione can then be further modified. For instance, the thione group can be removed or converted to other functional groups. Alkylation at the nitrogen or sulfur atoms can also be performed to introduce diverse substituents.

• Step 4: Introduction of the Propanamide Side Chain: The propanamide side chain can be introduced by reacting the triazole core with a suitable three-carbon synthon, followed by amidation.

• Purification and Characterization: All synthesized compounds must be purified, typically by recrystallization or column chromatography. The structure and purity of the final compounds should be confirmed using modern analytical techniques such as ¹H-NMR, ¹³C-NMR, and HRMS.[9]

Caption: Generalized workflow for the synthesis of 1,2,4-triazole analogs.

In Vitro Efficacy Evaluation: A Tiered Approach

A tiered screening cascade is recommended to efficiently identify promising candidates from a library of synthesized analogs.

Protocol 2: In Vitro Anticancer Efficacy Screening

• Primary Screening (Cell Viability Assay):

  • Objective: To assess the general cytotoxicity of the synthesized analogs against a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG2 for liver cancer).

  • Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method.

  • Procedure:

    • Seed cancer cells in 96-well plates and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of the test compounds for 48-72 hours. A vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin) should be included.

    • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

    • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

    • Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value for each compound, which represents the concentration required to inhibit 50% of cell growth.

• Secondary Screening (Mechanism of Action Studies):

  • Objective: To elucidate the mechanism by which the most potent compounds from the primary screen induce cell death.

  • Methods:

    • Apoptosis Assays: Use techniques like Annexin V/Propidium Iodide staining followed by flow cytometry to determine if the compounds induce apoptosis.

    • Cell Cycle Analysis: Analyze the cell cycle distribution (G1, S, G2/M phases) using flow cytometry to identify any cell cycle arrest.

    • Target-Based Assays: If a specific molecular target is hypothesized (e.g., a particular kinase or enzyme like aromatase), perform in vitro assays to measure the compound's inhibitory activity against that target.[10]

Caption: Tiered workflow for in vitro efficacy screening of synthesized analogs.

Data Presentation and Comparative Analysis

To facilitate a clear and objective comparison of the efficacy of the synthesized analogs, all quantitative data should be summarized in a structured table. This allows for at-a-glance identification of the most promising compounds and helps in discerning structure-activity relationships.

Table 1: Comparative Efficacy of Hypothetical 3-(3-substituted-1H-1,2,4-triazol-5-yl)propanamide Analogs

Compound ID	R-Group at C3	IC₅₀ (µM) vs. A549	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. HepG2
Parent	-Br	Data to be generated	Data to be generated	Data to be generated
Analog 1	-Cl
Analog 2	-F
Analog 3	-OCH₃
Analog 4	-CF₃
Doxorubicin	N/A	Reference value	Reference value	Reference value

This table is a template. The actual data needs to be generated through the experimental protocols described above.

Conclusion and Future Directions

While direct comparative data on the efficacy of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide analogs is currently lacking, the rich chemistry and diverse biological activities of the 1,2,4-triazole class provide a strong rationale for their investigation.[11] This guide offers a structured and scientifically rigorous framework for the design, synthesis, and evaluation of novel analogs. By following the outlined experimental workflows and leveraging established SAR principles, researchers can systematically explore the therapeutic potential of this promising chemical scaffold. Future work should focus on generating robust in vitro data, followed by in vivo studies for the most promising lead candidates to assess their pharmacokinetic profiles and preclinical efficacy.

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A Researcher's Guide to Characterizing the Cross-Reactivity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous characterization. A critical, and often challenging, aspect of this process is understanding a compound's selectivity. Off-target effects, where a molecule interacts with proteins other than its intended target, can lead to unforeseen side effects, data misinterpretation, and costly late-stage drug development failures. This guide provides a comprehensive framework for investigating the cross-reactivity of a novel compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide , leveraging established methodologies and field-proven insights.

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its unique physicochemical properties that allow for interactions with a wide array of biological targets.[1][2] Derivatives of this versatile heterocycle have been successfully developed into antifungal, anticancer, and antiviral drugs.[3][4] The inherent ability of the triazole ring to form hydrogen bonds and participate in various non-covalent interactions makes it a potent pharmacophore, but also necessitates a thorough evaluation of its binding profile to ensure selectivity.[2][5]

This guide is structured not as a rigid protocol, but as a logical workflow. We will explore the hypothetical landscape of our target compound, propose a multi-tiered strategy for its characterization, and provide detailed experimental designs to compare its selectivity against relevant chemical classes.

Initial Assessment and Hypothesis Generation: What to Expect from 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide?

Given the absence of specific literature on this exact molecule, our first step is to dissect its structure to form a testable hypothesis about its potential biological activity and, consequently, its likely cross-reactivity profile.

• The 1,2,4-Triazole Core: This moiety is a known inhibitor of various enzymes, particularly kinases and cytochrome P450-dependent enzymes.[1][3] The nitrogen atoms in the ring can coordinate with metal ions in enzyme active sites, a mechanism famously exploited by antifungal azoles.[3]

• The 3-Bromo Substitution: The bromine atom is an electron-withdrawing group that can alter the electronic properties of the triazole ring, potentially influencing its binding affinity and reactivity. It also provides a potential vector for further chemical modification.

• The Propanamide Side Chain: The flexible propanamide chain can explore the binding pocket of a target protein and form crucial hydrogen bonds via its amide group. This feature is common in many enzyme inhibitors, where it mimics peptide bonds.[6]

Hypothesis: Based on these features, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide is likely to exhibit inhibitory activity against protein kinases. Its cross-reactivity profile may, therefore, include other kinases with structurally similar ATP-binding pockets. Our initial screening strategy will focus on a broad kinase panel.

A Tiered Approach to Cross-Reactivity Profiling

A systematic, tiered approach is the most efficient way to characterize a new compound. This workflow begins with broad screening and progressively narrows down to specific, high-resolution interaction analysis.

Caption: A tiered workflow for assessing compound cross-reactivity.

Experimental Protocols & Data Presentation

This section provides detailed methodologies for the key experiments outlined in the workflow.

Tier 1: Broad Kinase Panel Screening

The objective of this initial screen is to identify all potential kinase interactions at a high compound concentration. This provides a global view of the compound's kinome-wide selectivity.

Protocol: Radiometric Kinase Assay (Example)

• Compound Preparation: Prepare a 10 mM stock solution of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in 100% DMSO. For the assay, create a working solution at 100 µM.

• Assay Plate Setup: In a 96-well plate, add the kinase, the appropriate peptide substrate, and [γ-³³P]ATP.

• Initiate Reaction: Add 1 µL of the 100 µM compound solution (final concentration 10 µM) to the reaction mixture. For the control, add 1 µL of DMSO.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes), allowing the kinase to phosphorylate the substrate.

• Stop Reaction & Capture: Stop the reaction and capture the phosphorylated substrate on a filter membrane.

• Scintillation Counting: Wash the membrane to remove unincorporated [γ-³³P]ATP and measure the radioactivity of the captured substrate using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control.

Data Presentation: Kinase Inhibition Profile

The results from the broad panel screen should be summarized in a table, highlighting the most significant hits.

Kinase Target	Family	Percent Inhibition at 10 µM
Hypothetical Target A	Tyrosine Kinase	95%
Off-Target Kinase 1	Serine/Threonine Kinase	78%
Off-Target Kinase 2	Tyrosine Kinase	65%
...	...	...
Most Other Kinases	Various	<10%

Tier 2: Dose-Response and Orthogonal Validation

Once initial hits are identified, the next step is to determine the potency (IC50) for both the intended target and the significant off-targets. It is crucial to then validate these interactions using an orthogonal, label-free method to rule out assay-specific artifacts.

Protocol: Competitive Binding Assay (e.g., ELISA-based)

A competitive ELISA is a common and effective method for determining the cross-reactivity of antibodies and can be adapted for small molecules.

• Plate Coating: Coat a 96-well microplate with a conjugate of the target protein.

• Competitive Incubation: In a separate plate, incubate a fixed concentration of a labeled ligand (e.g., a known biotinylated inhibitor) with serial dilutions of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and potential cross-reacting compounds.

• Transfer to Coated Plate: Transfer the mixture to the coated plate and incubate to allow the unbound labeled ligand to bind to the immobilized protein.

• Washing and Detection: Wash the plate to remove unbound reagents. Add a detection reagent (e.g., streptavidin-HRP) followed by a substrate to generate a signal.

• Data Analysis: The signal will be inversely proportional to the amount of binding of the test compound. Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the labeled ligand's binding.

Data Presentation: Comparative IC50 Values

This table allows for a direct comparison of potency against the primary target and key off-targets, as well as against alternative, known inhibitors.

Compound	Primary Target A IC50 (nM)	Off-Target 1 IC50 (nM)	Off-Target 2 IC50 (nM)	Selectivity Ratio (Off-Target 1 / Primary)
3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide	50	1,500	4,500	30
Alternative Compound X (Known Inhibitor)	25	250	10,000	10
Alternative Compound Y (Broad Spectrum)	75	100	300	1.3

Tier 3: Cellular Target Engagement

Confirming that the compound interacts with its intended target within the complex environment of a living cell is a critical validation step.

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Culture cells expressing the target protein and treat them with either the vehicle (DMSO) or 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide at various concentrations.

• Heating: Heat the cell lysates at a range of temperatures. The binding of the compound is expected to stabilize the target protein, increasing its melting temperature.

• Protein Separation: Separate the soluble (non-denatured) and precipitated (denatured) protein fractions by centrifugation.

• Quantification: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or other protein quantification methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Comparative Analysis Against Alternatives

The ultimate goal is to understand how 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide performs relative to other options. The choice of comparators depends on the confirmed primary target. For instance, if the primary target is a specific kinase implicated in cancer, relevant alternatives would include clinically approved kinase inhibitors or other investigational drugs targeting the same pathway.[7]

Example Comparison Scenario:

• If the primary target is an antifungal target (e.g., lanosterol 14α-demethylase): Compare against established azole antifungals like Fluconazole and Voriconazole.[3]

• If the primary target is a cancer-related kinase (e.g., VEGFR-2): Compare against multi-kinase inhibitors like Sunitinib or more selective inhibitors if available.[8]

• If the primary target is a factor in coagulation (e.g., Factor XIIa): Compare against other synthetic triazole-based anticoagulants.[9]

The comparison should focus on selectivity, potency, and any observed off-target liabilities identified in the screening cascade.

Caption: Logical relationship between compound binding and biological outcome.

Conclusion and Future Directions

This guide provides a robust framework for the systematic evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. By progressing through a tiered system of broad screening, orthogonal validation, and cellular analysis, researchers can build a comprehensive selectivity profile. This data-driven approach is essential for establishing the trustworthiness of experimental results and making informed decisions about the compound's therapeutic potential. The key to success lies not just in executing the assays, but in understanding the causal links between each experimental choice and the ultimate goal: to accurately define the molecular interactions of a novel chemical entity.

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Navigating the Structure-Activity Landscape of 3-(1H-1,2,4-Triazol-5-yl)propanamide Derivatives: A Comparative Guide

In the landscape of medicinal chemistry, the 1,2,4-triazole scaffold is a cornerstone, recognized for its metabolic stability and its role as a pharmacophore in a multitude of therapeutic agents.[1][2] This guide delves into the structure-activity relationship (SAR) of a specific, yet representative, member of this family: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. Our objective is to provide researchers, scientists, and drug development professionals with a comparative analysis of how structural modifications to this core molecule can influence its biological activity. This exploration is grounded in established chemical principles and supported by hypothetical, yet plausible, experimental data to illustrate key SAR trends. The 1,2,4-triazole nucleus is a key feature in a variety of commercially available drugs, highlighting its therapeutic importance.[3]

The Core Moiety: 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

The subject of our investigation, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, presents several key features for SAR exploration. These include the bromine substituent on the triazole ring, the propanamide side chain, and the potential for substitution on the triazole nitrogen atoms. Understanding how modifications at these sites impact biological efficacy is crucial for the rational design of more potent and selective therapeutic candidates. While 1,2,4-triazole derivatives are known to exhibit a wide range of biological activities including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties, this guide will focus on their potential as anticancer agents for the purpose of a focused comparative analysis.[3][4][5][6]

Structure-Activity Relationship (SAR) Analysis

To elucidate the SAR of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, we will systematically explore modifications at three key positions as illustrated in the diagram below.

Caption: Key positions for SAR exploration on the core scaffold.

Modifications at Position A: The C3 Substituent of the Triazole Ring

The nature of the substituent at the C3 position of the 1,2,4-triazole ring is expected to significantly influence the molecule's electronic properties and its ability to interact with biological targets. In our parent compound, this position is occupied by a bromine atom. We will compare this to other halogens (chlorine, fluorine), a small alkyl group (methyl), and an unsubstituted analog (hydrogen).

Compound ID	R1 (Position A)	R2 (Position B)	R3 (Position C)	IC50 (µM) vs. A549 (Lung Cancer)	IC50 (µM) vs. MCF-7 (Breast Cancer)
1 (Core)	Br	H	H	15.2 ± 1.8	20.5 ± 2.1
2	Cl	H	H	12.8 ± 1.5	18.1 ± 1.9
3	F	H	H	25.6 ± 2.9	30.2 ± 3.3
4	CH3	H	H	45.1 ± 4.2	52.8 ± 5.1
5	H	H	H	> 100	> 100

Analysis of Position A Modifications:

The hypothetical data suggests that a halogen at the C3 position is crucial for anticancer activity, with the unsubstituted analog (Compound 5) being inactive. The activity appears to be influenced by both the electronegativity and the size of the halogen. The chloro-substituted analog (Compound 2) shows slightly improved potency compared to the bromo-substituted parent compound (Compound 1), suggesting that a smaller, highly electronegative atom at this position may be favorable. The fluoro-substituted analog (Compound 3) shows a decrease in activity, which could be attributed to the very high electronegativity and small size of fluorine, potentially altering the binding mode. The methyl-substituted analog (Compound 4) exhibits significantly reduced activity, indicating that an electron-donating group at this position is detrimental to the anticancer effect. This trend highlights the importance of an electron-withdrawing group at C3 for this class of compounds.

Modifications at Position B: The Propanamide Nitrogen

The propanamide side chain offers another point of modification. Substitution on the amide nitrogen can influence the molecule's polarity, hydrogen bonding capacity, and overall shape. We will explore the effect of introducing small alkyl and aryl groups at this position.

Compound ID	R1 (Position A)	R2 (Position B)	R3 (Position C)	IC50 (µM) vs. A549 (Lung Cancer)	IC50 (µM) vs. MCF-7 (Breast Cancer)
1 (Core)	Br	H	H	15.2 ± 1.8	20.5 ± 2.1
6	Br	CH3	H	22.4 ± 2.5	28.9 ± 3.0
7	Br	Phenyl	H	8.9 ± 0.9	12.3 ± 1.4
8	Br	4-Chlorophenyl	H	5.1 ± 0.6	7.8 ± 0.8

Analysis of Position B Modifications:

The introduction of substituents on the propanamide nitrogen has a notable impact on activity. A small alkyl group, such as methyl (Compound 6), appears to slightly decrease the potency compared to the unsubstituted parent compound. This could be due to steric hindrance or the loss of a hydrogen bond donor. In contrast, the introduction of an aromatic ring (Compound 7) significantly enhances the anticancer activity. This suggests that the phenyl group may be involved in additional favorable interactions, such as pi-stacking, with the biological target. Furthermore, the addition of an electron-withdrawing substituent, like chlorine, to the phenyl ring (Compound 8) leads to a further increase in potency. This indicates that the electronic properties of the aryl substituent are also a key determinant of activity.

Modifications at Position C: The N1 of the Triazole Ring

Substitution at the N1 position of the 1,2,4-triazole ring is a common strategy in the development of triazole-based drugs. This modification can influence the molecule's pharmacokinetic properties and its interaction with target proteins.

Compound ID	R1 (Position A)	R2 (Position B)	R3 (Position C)	IC50 (µM) vs. A549 (Lung Cancer)	IC50 (µM) vs. MCF-7 (Breast Cancer)
8	Br	4-Chlorophenyl	H	5.1 ± 0.6	7.8 ± 0.8
9	Br	4-Chlorophenyl	CH3	10.3 ± 1.2	15.6 ± 1.7
10	Br	4-Chlorophenyl	Benzyl	7.2 ± 0.8	10.1 ± 1.1

Analysis of Position C Modifications:

Based on the most potent analog from the previous modification (Compound 8), we explored substitutions at the N1 position. The introduction of a methyl group (Compound 9) at N1 leads to a decrease in activity. This could be due to the loss of a hydrogen bond donor or an unfavorable steric interaction. The introduction of a larger benzyl group (Compound 10) also results in reduced potency, although to a lesser extent than the methyl group. This suggests that for this particular scaffold, an unsubstituted N1 position on the triazole ring is preferred for optimal anticancer activity.

Experimental Protocols

To ensure the reproducibility and validity of the SAR findings, detailed experimental protocols for the synthesis of the proposed analogs and their biological evaluation are provided below.

General Synthetic Pathway for 3-(3-substituted-1H-1,2,4-triazol-5-yl)propanamide Analogs

The synthesis of the target compounds can be achieved through a multi-step process, with a key step being the formation of the 1,2,4-triazole ring. A plausible synthetic route is outlined below.

Caption: Proposed synthetic workflow for the target compounds.

Step 1: Synthesis of N-Substituted Succinimides. [7][8][9][10]

• To a solution of succinic anhydride in a suitable solvent (e.g., glacial acetic acid), add the appropriate amine (for Position B modifications) in equimolar amounts.

• Heat the reaction mixture to reflux for 2-4 hours.

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Filter the resulting precipitate, wash with water, and dry to obtain the N-substituted succinimide.

Step 2: Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamide Analogs. [7][8][9][10]

• To a solution of the N-substituted succinimide in a suitable solvent (e.g., ethanol), add aminoguanidine hydrochloride and a base (e.g., sodium ethoxide).

• Heat the mixture to reflux for 6-8 hours.

• Cool the reaction mixture and neutralize with a suitable acid (e.g., acetic acid).

• Filter the precipitate, wash with cold ethanol, and recrystallize to obtain the 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamide analog.

Step 3: Halogenation of the Triazole Ring (for Position A Modifications).

• The 5-amino-1,2,4-triazole derivative can be converted to the corresponding 5-bromo or 5-chloro derivative via a Sandmeyer-type reaction.

• Dissolve the amino-triazole in an aqueous solution of HBr or HCl.

• Cool the solution to 0-5 °C and add a solution of sodium nitrite dropwise.

• Stir the reaction mixture at low temperature for 1-2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer, and purify by column chromatography.

In Vitro Anticancer Activity Screening: MTT Assay

The antiproliferative activity of the synthesized compounds can be evaluated against human cancer cell lines (e.g., A549 and MCF-7) using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[11]

Protocol:

• Seed the cancer cells in 96-well plates at a density of 5,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds (typically ranging from 0.1 to 100 µM) and incubate for another 48 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control (untreated cells) and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Hypothetical Mechanism of Action

While the precise mechanism of action for this class of compounds would require further investigation, 1,2,4-triazole derivatives have been reported to exert their anticancer effects through various mechanisms, including the inhibition of specific enzymes like kinases or tubulin polymerization.[11][12] A plausible hypothesis is that these compounds could act as inhibitors of a key signaling pathway involved in cell proliferation and survival.

Caption: Hypothetical inhibition of a cell signaling pathway.

Conclusion

This comparative guide provides a framework for understanding the structure-activity relationship of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and its derivatives. The hypothetical data presented herein suggests that:

• An electron-withdrawing group, preferably a halogen like chlorine or bromine, at the C3 position of the triazole ring is essential for anticancer activity.

• Substitution on the propanamide nitrogen with an aryl group, particularly one bearing an electron-withdrawing substituent, significantly enhances potency.

• An unsubstituted N1 position on the triazole ring appears to be optimal for this particular scaffold.

These insights, coupled with the provided experimental protocols, offer a solid foundation for the rational design and synthesis of novel 1,2,4-triazole-based compounds with potentially improved therapeutic profiles. Further investigations, including in vivo studies and detailed mechanistic elucidation, are warranted to fully explore the potential of this promising class of molecules.

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Independent Verification of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide Activity: A Comparative Guide for Anticancer Drug Discovery

Introduction: The Therapeutic Potential of 1,2,4-Triazole Derivatives in Oncology

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents.[1][2] This heterocyclic motif is particularly prominent in oncology, with derivatives exhibiting potent anticancer properties.[3][4][5] The versatility of the 1,2,4-triazole ring allows for diverse substitutions, leading to compounds that can modulate various biological pathways implicated in cancer progression, including enzyme inhibition and induction of apoptosis.[5]

This guide focuses on the independent verification of the hypothesized anticancer activity of a novel compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide . While specific biological data for this molecule is not yet publicly available, its structural features—a substituted 1,2,4-triazole ring—strongly suggest potential as an anticancer agent.

For a rigorous and objective assessment, we will compare its performance against two established non-steroidal aromatase inhibitors that also feature a 1,2,4-triazole core: Letrozole and Anastrozole .[2][6][7] These drugs are widely used in the treatment of hormone receptor-positive breast cancer and function by inhibiting the aromatase enzyme, thereby blocking estrogen biosynthesis.[1][8][9][10][11][12] This comparative framework will provide a benchmark for evaluating the potency and potential mechanism of our target compound.

This guide will provide detailed, step-by-step methodologies for:

• Primary Screening: Assessing the in vitro cytotoxicity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide against a panel of human cancer cell lines using the Sulforhodamine B (SRB) assay.

• Mechanistic Investigation: Elucidating the potential apoptotic mechanism of action by evaluating its effect on Caspase-3 activity and the expression of the key anti-apoptotic protein, Bcl-2.

Comparative Framework: Benchmarking Against Established Aromatase Inhibitors

To provide context for the experimental results, the activity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide will be compared to Letrozole and Anastrozole.

Compound	Structure	Mechanism of Action
3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide	(Structure to be inserted if available)	Hypothesized to exhibit anticancer activity, potentially through induction of apoptosis or other antiproliferative mechanisms.
Letrozole	(Structure to be inserted if available)	Non-steroidal competitive inhibitor of the aromatase enzyme, preventing the conversion of androgens to estrogens.[1][12][13]
Anastrozole	(Structure to be inserted if available)	Non-steroidal aromatase inhibitor that reversibly binds to the aromatase enzyme, blocking estrogen production.[8][10][11]

Experimental Design for Independent Verification

A multi-tiered experimental approach is essential for a comprehensive evaluation of a novel compound's anticancer potential. We will begin with a broad cytotoxicity screen, followed by more focused mechanistic assays.

Caption: The intrinsic apoptotic pathway potentially modulated by the test compound.

A. Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activation is a hallmark of apoptosis.

Experimental Protocol: Colorimetric Caspase-3 Assay

• Cell Treatment and Lysis:

  • Treat cells with 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide at its IC50 concentration for a predetermined time (e.g., 24 hours).

  • Harvest the cells and lyse them according to the manufacturer's protocol of a commercial caspase-3 assay kit. [14] * Determine the protein concentration of the cell lysates.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of cell lysate (containing 50-200 µg of protein) to each well.

  • Add 50 µL of 2X Reaction Buffer containing DTT.

  • Add 5 µL of the DEVD-pNA substrate (caspase-3 substrate).

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculate the fold-increase in Caspase-3 activity by comparing the results from the treated samples to the untreated control.

B. Western Blot Analysis of Bcl-2 Expression

Bcl-2 is a key anti-apoptotic protein. [15][16][17]A decrease in its expression can lead to the activation of the apoptotic cascade.

Experimental Protocol: Western Blot for Bcl-2

• Protein Extraction:

  • Treat cells with the test compound as described for the caspase assay.

  • Lyse the cells in RIPA buffer containing protease inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer:

  • Separate 20-30 µg of protein from each sample on a 12% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for Bcl-2 overnight at 4°C. [18][19][20][21] * Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

  • Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

  • Quantify the band intensities using densitometry software and normalize the Bcl-2 expression to the loading control.

Conclusion and Future Directions

This guide outlines a systematic and robust approach for the independent verification of the anticancer activity of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. By employing standardized in vitro assays and comparing its performance against established drugs, researchers can obtain reliable and reproducible data on its cytotoxic potency and potential mechanism of action.

Positive results from these initial studies would warrant further investigation, including:

• Screening against a broader panel of cancer cell lines.

• Investigating effects on other apoptotic markers (e.g., Bax, Bak, other caspases).

• Exploring other potential mechanisms of action, such as cell cycle arrest or inhibition of specific kinases.

• In vivo studies in animal models to assess efficacy and safety.

The methodologies described herein provide a solid foundation for the initial stages of drug discovery and development, paving the way for the potential identification of a novel and effective anticancer agent.

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Benchmarking the Performance of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide: A Comparative Guide for Drug Discovery Professionals

Abstract

This guide provides a comprehensive framework for benchmarking the performance of the novel compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide. While direct experimental data for this specific molecule is not yet publicly available, its structural motifs—a brominated 1,2,4-triazole ring and a propanamide side chain—are present in numerous biologically active compounds. Drawing upon established research into related derivatives, this document outlines a rigorous, multi-faceted approach to evaluating its potential as a therapeutic agent, with a particular focus on anticancer applications. We present detailed experimental protocols for its synthesis and in vitro evaluation, alongside a comparative analysis with a clinically relevant alternative, and provide the necessary tools for researchers to conduct their own validated assessments.

Introduction: The Rationale for Investigation

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of a wide array of approved drugs with diverse therapeutic applications, including antifungal, antiviral, and anticancer agents.[1][2][3] The inclusion of a bromine atom on the triazole ring can enhance biological activity through various mechanisms, including increased lipophilicity and the potential for specific halogen bonding interactions with biological targets.[4] Similarly, the propanamide moiety is a common feature in many bioactive molecules, contributing to their pharmacokinetic and pharmacodynamic profiles.[5]

The novel compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, synergistically combines these key functional groups. This unique architecture suggests its potential as a valuable lead compound in drug discovery. This guide provides a roadmap for its systematic evaluation, focusing on its potential as an antiproliferative agent, a common application for functionally similar molecules.[6][7]

Comparative Framework: Selecting a Benchmark

To meaningfully assess the performance of a novel compound, a direct comparison with a well-characterized alternative is essential. For the purposes of this guide, we propose benchmarking 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide against Letrozole , a potent and selective aromatase inhibitor widely used in the treatment of hormone-responsive breast cancer. Letrozole features a 1,2,4-triazole ring and serves as an excellent comparator for evaluating the potential of our target compound in an oncology setting.

Experimental Design: A Step-by-Step Approach

A thorough evaluation of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide necessitates a multi-step experimental workflow, encompassing synthesis, in vitro screening, and mechanistic studies.

Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

The synthesis of the target compound can be approached through several established methods for creating substituted triazoles.[1][2] A plausible and efficient route involves a microwave-assisted synthesis, which has been shown to accelerate reaction times and improve yields for triazole derivatives.[3][6]

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A Guide to the Statistical Analysis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and Its Analogs in Preclinical Research

For researchers, scientists, and drug development professionals, the rigorous evaluation of novel chemical entities is paramount. This guide provides a comprehensive framework for the statistical analysis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a potentially novel compound, and its comparative assessment against structurally related analogs. Given the limited public data on this specific molecule, we present a hypothetical, yet robust, experimental and analytical workflow grounded in established scientific principles.

The core of this guide is to not only present methodologies but to instill a deep understanding of the rationale behind each experimental choice and statistical test. This ensures that the data generated is not only accurate but also scientifically valid and trustworthy.

Introduction to 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and Rationale for Comparison

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] The specific compound, 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, combines the triazole core with a bromo substituent, which can enhance biological activity, and a propanamide side chain that can influence solubility and protein binding.

Due to the novelty of this specific compound, a comparative analysis with known, structurally similar molecules is essential to understand its potential advantages and liabilities. For this guide, we will consider the following compounds as alternatives for comparison:

• Alternative 1 (Amino Analog): 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamide. This compound is structurally similar, with an amino group replacing the bromo substituent. The synthesis of related amino-propanamide triazoles has been reported.[4][5]

• Alternative 2 (Positional Isomer): A hypothetical positional isomer, such as a compound with the propanamide group at a different position on the triazole ring.

• Alternative 3 (Different Halogen): A hypothetical analog where the bromine is replaced by another halogen, such as chlorine or fluorine, to evaluate the effect of the halogen on activity.

The primary objective of this guide is to outline a series of experiments and the corresponding statistical analyses to compare these compounds based on their chemical properties and biological efficacy.

Experimental Design and Methodologies

A robust experimental design is the foundation of any meaningful statistical analysis. The following sections detail the proposed experimental workflows.

Synthesis and Characterization

The first step is the synthesis and rigorous characterization of the target compound and its alternatives.

Experimental Protocol: Synthesis of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide (Hypothetical)

• Starting Materials: Commercially available 3-bromo-1H-1,2,4-triazole and a suitable propanamide precursor.

• Reaction: A nucleophilic substitution reaction would likely be employed. The specific conditions (solvent, temperature, base) would need to be optimized.

• Purification: Purification of the crude product would be achieved through column chromatography or recrystallization.

• Characterization: The structure and purity of the final compound would be confirmed using:

  • ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

  • High-Resolution Mass Spectrometry (HRMS).

  • Fourier-Transform Infrared (FTIR) spectroscopy.

  • Purity would be assessed by High-Performance Liquid Chromatography (HPLC).

A similar synthetic and characterization workflow would be applied to the alternative compounds.

Data Presentation: Synthesis and Purity

Compound	Synthetic Yield (%)	Purity (HPLC, %)
3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide	e.g., 65	e.g., >98
Alternative 1 (Amino Analog)	e.g., 72	e.g., >99
Alternative 2 (Positional Isomer)	e.g., 58	e.g., >97
Alternative 3 (Different Halogen)	e.g., 68	e.g., >98

In Vitro Biological Assays

Based on the known activities of related triazole compounds, a panel of in vitro assays should be conducted.[1][2][3]

Experimental Protocol: Antimicrobial Activity Assay (Broth Microdilution)

• Microorganisms: A panel of clinically relevant bacteria and fungi.

• Preparation of Compounds: Compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted in a 96-well plate.

• Inoculation: Each well is inoculated with a standardized suspension of the microorganism.

• Incubation: Plates are incubated under appropriate conditions (temperature, time).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Experimental Protocol: Anticancer Activity Assay (MTT Assay)

• Cell Lines: A panel of human cancer cell lines.

• Cell Seeding: Cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: Cells are treated with serial dilutions of the compounds for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated.

• Absorbance Reading: The resulting formazan crystals are solubilized, and the absorbance is read on a plate reader. The IC₅₀ (half-maximal inhibitory concentration) is calculated.

Statistical Analysis of Experimental Data

The choice of statistical tests is dictated by the type of data generated and the research question being addressed.

Analysis of Synthesis and Purity Data

For comparing the synthetic yields and purities of the different compounds, a one-way analysis of variance (ANOVA) is appropriate.

• Hypothesis:

  • Null Hypothesis (H₀): There is no significant difference in the mean yields (or purities) among the synthesized compounds.

  • Alternative Hypothesis (H₁): There is a significant difference in the mean yields (or purities) among the synthesized compounds.

• Post-hoc Test: If the ANOVA result is significant (p < 0.05), a post-hoc test such as Tukey's Honestly Significant Difference (HSD) test should be performed to identify which specific pairs of compounds have significantly different means.

Logical Relationship: ANOVA Workflow

Caption: Workflow for ANOVA and post-hoc analysis.

Analysis of In Vitro Biological Data

For the MIC and IC₅₀ data, which are typically log-transformed for statistical analysis, a similar approach using ANOVA can be applied.

Data Presentation: In Vitro Activity

Compound	MIC (µg/mL) vs. S. aureus (Mean ± SD)	IC₅₀ (µM) vs. HeLa (Mean ± SD)
3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide	e.g., 8 ± 1.5	e.g., 12.5 ± 2.1
Alternative 1 (Amino Analog)	e.g., 32 ± 4.2	e.g., 55.3 ± 7.8
Alternative 2 (Positional Isomer)	e.g., 16 ± 2.8	e.g., 25.1 ± 4.5
Alternative 3 (Different Halogen)	e.g., 12 ± 2.1	e.g., 18.9 ± 3.3

The statistical analysis would follow the same ANOVA and Tukey's HSD test workflow as described above to compare the mean MIC or IC₅₀ values across the different compounds.

Dose-Response Analysis

For the MTT assay data, a nonlinear regression analysis should be performed to fit a dose-response curve and determine the IC₅₀ values. A common model is the four-parameter logistic (4PL) model.

Experimental Workflow: Dose-Response Analysis

Caption: Workflow for dose-response curve analysis.

Conclusion and Future Directions

This guide has outlined a comprehensive and statistically robust framework for the evaluation of the novel compound 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide in comparison to its structural analogs. By adhering to these principles of sound experimental design and appropriate statistical analysis, researchers can generate high-quality, reliable data that can confidently guide further drug development efforts.

Future studies should aim to elucidate the mechanism of action of the most promising compounds and evaluate their efficacy and safety in in vivo models. The statistical principles outlined in this guide will remain crucial for the interpretation of data from these more advanced studies.

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A Comparative Guide to N-Substituted 1,2,4-Triazole-Propanamide Analogs: Synthesis, Bioactivity, and Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous clinically approved drugs with a wide array of biological activities, including antifungal, antiviral, and anticancer properties.[1][2][3] This guide provides a comparative analysis of a specific subclass: N-substituted 1,2,4-triazole-propanamide analogs. We will delve into their synthetic methodologies, compare their biological performance based on published experimental data, and elucidate the underlying structure-activity relationships (SAR) that govern their efficacy. This document is intended to serve as a technical resource to inform the design and development of novel therapeutic agents based on this versatile pharmacophore.

Synthetic Strategies for N-Substituted 1,2,4-Triazole-Propanamides

The synthesis of N-substituted 1,2,4-triazole-propanamides can be approached through several complementary pathways. The choice of a particular route is often dictated by the nucleophilicity of the amine that will be incorporated into the propanamide side chain.

A common and versatile method involves the reaction of a suitable 1,2,4-triazole-containing intermediate with an activated carboxylic acid derivative or, conversely, the formation of the triazole ring from a precursor already possessing the propanamide moiety. One documented approach for a related series of compounds, N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, highlights the flexibility required in the synthetic design.[4] For aliphatic amines, a linear synthesis starting with the formation of an N-guanidinosuccinimide intermediate, followed by reaction with the amine, has proven successful.[4] However, for less nucleophilic aromatic amines, an alternative pathway commencing with the synthesis of an N-arylsuccinimide, which is then reacted with aminoguanidine, is more effective.[4]

A generalized synthetic workflow for obtaining N-substituted 1,2,4-triazole-propanamide analogs is depicted below. This workflow is a composite representation based on common organic synthesis principles and specific examples found in the literature for related structures.

Caption: Generalized synthetic pathways for N-substituted 1,2,4-triazole-propanamide analogs.

Comparative Biological Activity of 1,2,4-Triazole Analogs

Anticancer and Antiproliferative Activity

The 1,2,4-triazole scaffold is a privileged structure in the design of anticancer agents.[5][6][7] Derivatives have been shown to target various cancer-related enzymes like kinases and topoisomerases, and to modulate apoptotic pathways.[6] For instance, a series of novel 1,3-thiazole analogues, another class of nitrogen-containing heterocycles, demonstrated potent activity against breast cancer cell lines.[8] One compound, in particular, exhibited an IC50 of 5.73 µM against the MCF-7 cell line and was found to be a significant inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2).[8] While not direct analogs, these findings underscore the potential of heterocyclic compounds with similar structural motifs to yield potent anticancer agents.

Enzyme Inhibition: Acetylcholinesterase (AChE)

A series of 3-(1H-1,2,4-triazol-1-yl)-N-propananilide derivatives were synthesized and evaluated for their acetylcholinesterase (AChE) inhibitory activity.[9] All synthesized compounds exhibited weak to moderate activity.[9] The most potent derivative, N-(4-methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)propanamide, showed 86.2% inhibition at a concentration of 300 µM and 30.2% inhibition at 30 µM.[9]

Compound	Substitution on Propananilide	AChE Inhibition at 300 µM (%)	AChE Inhibition at 30 µM (%)
7	Varies	Moderate	Low
10	Varies	Moderate	Low
12	N-(4-methoxyphenyl)	86.2	30.2
Table 1: Comparative Acetylcholinesterase (AChE) Inhibitory Activity of Selected 3-(1H-1,2,4-triazol-1-yl)-N-propananilide Derivatives. Data sourced from[9].

Antitrypanosomal Activity

A series of 3-nitro-1H-1,2,4-triazole-based amides and sulfonamides demonstrated significant in vitro activity against Trypanosoma cruzi amastigotes.[10] Many of these compounds were found to be more potent than the reference drug benznidazole, with IC50 values ranging from 28 nM to 3.72 µM, and exhibited high selectivity for the parasite over mammalian cells.[10] This highlights the potential of the 1,2,4-triazole scaffold in the development of novel anti-infective agents.

Structure-Activity Relationship (SAR) Insights

The collective findings from various studies on 1,2,4-triazole derivatives allow for the deduction of several structure-activity relationships:

• Substitution on the Amide Nitrogen: As seen in the AChE inhibitors, the nature of the substituent on the propanamide nitrogen plays a crucial role in modulating biological activity. The presence of a methoxy-substituted phenyl ring in the most active compound suggests that electron-donating groups and specific substitution patterns on an aromatic ring can enhance binding to the target enzyme.[9]

• The Propanamide Linker: The length and flexibility of the linker between the triazole ring and the amide functionality can influence activity. One study noted that extending the linker from a propanamide to a butyramide might be a future direction to explore for neuroprotective activity, suggesting the linker length is a key parameter for optimization.[9]

• Substitution on the Triazole Ring: The presence of different substituents on the 1,2,4-triazole ring itself has a profound impact on the therapeutic target. For example, a nitro group at the 3-position of the triazole ring was a key feature of the potent antitrypanosomal agents.[10] This indicates that the electronic properties of the triazole ring are critical for target engagement.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental protocols are essential. Below are representative protocols for the synthesis and biological evaluation of 1,2,4-triazole derivatives, adapted from the literature.

General Synthetic Procedure for N-Aryl-1,2,4-triazole Derivatives

This protocol is a generalized representation for the synthesis of N-aryl-1,2,4-triazole derivatives via an amidation reaction.

• Intermediate Synthesis: Synthesis of 4-(1H-1,2,4-triazol-1-yl)aniline can be achieved by reacting 4-bromoaniline with 1,2,4-triazole in the presence of a copper catalyst and a base like cesium carbonate in a solvent such as DMF at elevated temperatures.[11]

• Amidation Reaction:

  • To a solution of 4-(1H-1,2,4-triazol-1-yl)aniline (1.0 eq) in a suitable solvent (e.g., dichloromethane), add the desired substituted benzoyl chloride or activated carboxylic acid (1.1 eq).

  • Cool the reaction mixture in an ice bath and add a base such as triethylamine (1.0 eq) dropwise.

  • Allow the reaction to stir at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is typically quenched with water and the product is extracted with an organic solvent.

  • The organic layer is then washed, dried, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography to yield the pure target compound.[11]

Caption: A stepwise workflow for the synthesis of N-aryl-1,2,4-triazole derivatives.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for screening AChE inhibitors.

• Reagent Preparation: Prepare solutions of acetylthiocholine iodide (ATCI), 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), and the test compounds in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Assay Procedure:

  • In a 96-well plate, add the buffer, DTNB solution, and the test compound solution.

  • Add the acetylcholinesterase enzyme solution to each well and incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37 °C).

  • Initiate the reaction by adding the ATCI substrate solution.

  • Measure the absorbance of the yellow 5-thio-2-nitrobenzoate anion produced at a wavelength of 412 nm at regular intervals.

• Data Analysis: The rate of reaction is calculated from the change in absorbance over time. The percentage inhibition is determined by comparing the reaction rate in the presence of the test compound to the rate of a control reaction without the inhibitor.

Potential Signaling Pathways and Therapeutic Targets

The diverse biological activities of 1,2,4-triazole analogs suggest their interaction with multiple signaling pathways. For instance, their anticancer effects may be mediated through the inhibition of key kinases in cell proliferation and survival pathways, such as the VEGFR signaling cascade, which is crucial for angiogenesis.

Caption: Hypothetical inhibition of the VEGFR-2 signaling pathway by a 1,2,4-triazole analog.

Conclusion and Future Directions

N-substituted 1,2,4-triazole-propanamides and related analogs represent a promising class of compounds with a wide spectrum of biological activities. The synthetic accessibility and the potential for diverse substitutions on both the triazole ring and the propanamide side chain make them attractive candidates for further drug discovery efforts. Future research should focus on the systematic exploration of the chemical space around this scaffold to optimize potency and selectivity for specific therapeutic targets. The development of analogs with improved pharmacokinetic and pharmacodynamic profiles will be crucial for translating the in vitro activity of these compounds into clinically effective therapeutic agents.

References

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• Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study. (n.d.). MDPI. [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (n.d.). MDPI. [Link]

• [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. (n.d.). Royal Society of Chemistry. [Link]

• Discovery of N-(3-bromo-1H-indol-5-yl)-quinazolin-4-amine as an effective molecular skeleton to develop reversible/irreversible pan-HER inhibitors. (2025). ResearchGate. [Link]

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• Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives. (n.d.). MDPI. [Link]

• Novel 3-Nitro-1H-1,2,4-triazole-Based Amides and Sulfonamides as Potential Antitrypanosomal Agents. (2025). ResearchGate. [Link]

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• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. (n.d.). National Institutes of Health. [Link]

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• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. (2023). PubMed Central. [Link]

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• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2020). MDPI. [Link]

• Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. (n.d.). Frontiers. [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (n.d.). PubMed Central. [Link]

• Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. (2023). MDPI. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

As a Senior Application Scientist, it is understood that innovative research in drug development necessitates the synthesis and handling of novel chemical entities. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through proper waste disposal. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, a brominated heterocyclic compound. The procedures outlined here are synthesized from established best practices for handling halogenated organic waste in a laboratory setting.

The core principle of this guidance is risk mitigation. Due to the specific nature of this compound, a dedicated Safety Data Sheet (SDS) may not be readily available. Therefore, it must be treated as a substance with unknown toxicological properties, and a conservative approach to its disposal is mandatory. The presence of a bromine atom categorizes it as a halogenated organic compound, which requires specific disposal pathways to prevent environmental contamination and comply with regulatory standards.

I. Hazard Assessment and Classification

Before handling any waste, a thorough risk assessment is paramount. Based on its chemical structure—a brominated triazole ring coupled with a propanamide side chain—we can infer the following potential hazards:

• Toxicity: Many small heterocyclic molecules and organobromine compounds can be toxic or harmful if swallowed, inhaled, or absorbed through the skin.[1][2] The toxicological properties of this specific molecule have not been fully investigated, demanding cautious handling.[1]

• Irritation: Similar compounds, such as 3-Bromo-1H-1,2,4-triazole, are classified as irritants, capable of causing skin, eye, and respiratory system irritation.[3][4]

• Environmental Hazard: Halogenated organic compounds can persist in the environment and may be harmful to aquatic life.[2] Improper disposal can lead to the formation of hazardous byproducts.

Given these factors, all waste containing 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide must be classified and handled as Hazardous Chemical Waste .

II. Personal Protective Equipment (PPE)

A non-negotiable aspect of laboratory safety is the consistent and correct use of PPE. When handling this compound, either in pure form or as waste, the following minimum PPE is required:

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Nitrile or neoprene gloves should be worn. Always check the manufacturer's glove compatibility chart for the specific solvents being used.

• Body Protection: A fully buttoned laboratory coat is required.

• Respiratory Protection: All handling of solid waste or preparation of waste solutions should be conducted inside a certified chemical fume hood to avoid inhalation of dust or vapors.[5]

III. Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation of chemical waste is critical for safety, environmental compliance, and cost-effective disposal.[5][6] The primary rule for this compound is:

All waste streams containing 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide must be collected in a designated "Halogenated Organic Waste" container. [5][7]

Do not mix this waste with non-halogenated organic waste, as this complicates the disposal process and significantly increases costs.[5][6] Furthermore, ensure that halogenated waste is not mixed with incompatible materials such as strong acids, bases, or oxidizing agents.[6][8]

IV. Step-by-Step Disposal Protocol

This protocol details the procedures for collecting and preparing different forms of waste for disposal.

A. Solid Waste Disposal (Pure Compound, Contaminated Labware)

• Container Selection: Choose a sealable, airtight, and chemically compatible waste container. A high-density polyethylene (HDPE) container with a screw-top lid is recommended.

• Labeling: Immediately affix a "Hazardous Waste" label to the container.[5] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Waste 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide." Avoid abbreviations or chemical formulas.[7]

  • An accurate list of all chemical constituents and their approximate percentages.

  • The primary hazards (e.g., "Toxic," "Irritant").

  • The name of the principal investigator and the laboratory location.

• Waste Collection:

  • Carefully transfer any unused or off-specification solid compound into the designated waste container.

  • Place contaminated disposable items such as weighing paper, gloves, and pipette tips into the same container.

  • For contaminated glassware, rinse with a minimal amount of a suitable organic solvent (e.g., acetone, ethanol) and collect the rinsate as liquid halogenated waste.

• Storage: Keep the solid waste container tightly sealed when not in use and store it in a designated Satellite Accumulation Area (SAA) within the laboratory.[5]

B. Liquid Waste Disposal (Reaction Mixtures, Solvents, Rinsates)

• Container Selection: Use a chemically resistant container, such as a 4-liter poly bottle or a 5-gallon carboy, specifically designated for "Halogenated Organic Liquid Waste."[5] These are often provided by your institution's Environmental Health and Safety (EHS) department.

• Labeling: As with solid waste, the container must be labeled with a "Hazardous Waste" tag as soon as the first drop of waste is added.[7] The label must clearly state "Halogenated Organic Waste" and list all components, including solvents and the full name of the title compound.

• Waste Collection:

  • All transfers of liquid waste must be performed inside a chemical fume hood.[5]

  • Carefully pour liquid waste into the container using a funnel to prevent spills.

  • Keep the container closed with a tight-fitting cap at all times, except when actively adding waste.[5][7]

• Incompatible Mixtures: Do not add the following to the halogenated organic waste stream[6]:

  • Strong acids or bases.

  • Heavy metals.

  • Cyanides or sulfides.

  • Strong oxidizing or reducing agents.

• Storage: Store the liquid waste container in secondary containment (e.g., a spill tray) within the designated SAA.[5]

V. Workflow and Decision Making

The following diagram illustrates the logical flow for the proper disposal of waste generated from research involving 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

Caption: Disposal workflow for 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide.

VI. Final Disposal and Spill Management

A. Arranging for Final Disposal

Laboratory personnel are responsible for the safe collection and labeling of waste. The final disposal is managed by your institution's EHS department or a licensed hazardous waste contractor.

• Monitor Fill Level: Do not overfill waste containers. A safe maximum is three-quarters (75%) of the container's capacity.

• Request Pickup: Once the container is full, complete a chemical waste collection request form as per your institution's procedures.[5]

• High-Temperature Incineration: The ultimate disposal method for halogenated organic waste is typically high-temperature incineration at a specialized facility.[9] This process is necessary to destroy the organic molecule and manage the resulting halogenated byproducts, such as hydrobromic acid.[10][11]

B. Spill Management

In the event of a spill, immediate and appropriate action is required to mitigate exposure and environmental contamination.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material to avoid generating dust.

  • Place the material into the designated solid halogenated waste container.

  • Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials as hazardous waste.

• Minor Spill (Liquid):

  • Alert personnel and ensure the area is well-ventilated, preferably within a fume hood.

  • Contain the spill using absorbent pads or other inert material.

  • Place the used absorbent materials into a sealed plastic bag, label it as "Hazardous Waste" with the chemical name, and place it inside the solid halogenated waste container.[7]

• Major Spill:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS emergency line immediately.

  • Do not attempt to clean up a large or highly toxic spill without specialized training and equipment.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide, protecting themselves, their colleagues, and the environment.

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Personal protective equipment for handling 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide

This guide is structured to provide a clear, logical pathway for safe handling, moving from hazard identification to operational procedures and disposal. It is grounded in the widely respected R.A.M.P. framework: R ecognize hazards, A ssess risks, M inimize risks, and P repare for emergencies.[1][2]

Part 1: Hazard Recognition & Risk Assessment

Before any handling, a thorough hazard assessment is mandatory. The structure of 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide contains three key functional groups that inform our safety protocol: a brominated aromatic ring, a 1,2,4-triazole heterocycle, and a propanamide side chain.

Inferred Hazards from Analogous Compounds:

• Skin and Eye Irritation/Damage: Safety data for various bromo-triazole derivatives consistently lists "Causes skin irritation" and "Causes serious eye irritation".[3][4] One analog, 4-(Bromomethyl)-5-methyl-2-phenyl-2H-1,2,3-triazole, is classified as causing "severe skin burns and eye damage".[5] We must therefore assume this compound is, at a minimum, a severe irritant and potentially corrosive to skin and eyes.

• Respiratory Irritation: Inhalation of dusts or aerosols may cause respiratory irritation.[3] The parent heterocycle, 1,2,4-triazole, can be absorbed by inhalation, and finely dispersed particles can form explosive mixtures in air.[6]

• Reproductive Toxicity: The parent compound, 1,2,4-triazole, is classified with H360FD ("May damage fertility. May damage the unborn child").[7] While this is not guaranteed for its derivatives, this potential hazard is a significant concern and mandates stringent containment measures.

• Harmful if Swallowed: Several bromo-triazole analogs are classified as "Harmful if swallowed".[3]

Given these potential hazards, all work with this compound must be governed by a Chemical Hygiene Plan (CHP) as mandated by the Occupational Safety and Health Administration (OSHA).[8][9][10]

Part 2: Minimizing Risk - Engineering Controls and PPE

Your first line of defense is always engineering and administrative controls. Personal Protective Equipment (PPE) is the final, essential barrier between you and the hazard.[11]

Engineering Controls: Your Primary Barrier

• Fume Hood: All handling of solid 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide and its solutions must be performed inside a certified chemical fume hood to minimize inhalation exposure.[12]

• Designated Area: Establish a designated area within the lab specifically for working with this compound. This area should be clearly marked, and access should be limited to trained personnel.

• Safety Equipment: Ensure immediate access to a safety shower and an eyewash station.[2]

Personal Protective Equipment (PPE): Your Essential Last Defense

The following table summarizes the required PPE. Never handle this compound without, at minimum, the following protection.

Protection Type	Specification	Rationale & Best Practices
Eye & Face	ANSI Z87.1-compliant, tight-fitting chemical splash goggles.[13]	Protects against dust, splashes, and vapors. For procedures with a higher splash risk (e.g., pouring large volumes, exothermic reactions), a face shield must be worn over the goggles.[11][13]
Hand	Nitrile gloves (double-gloved).	Provides protection against incidental splashes.[13] Given the severe irritation potential, double-gloving is recommended. Change gloves immediately upon contamination and after each handling session. Always wash hands after removing gloves.[3]
Body	Flame-resistant (FR) lab coat, fully buttoned with tight cuffs.	Protects skin and personal clothing from contamination.[11][14] Ensure the lab coat is worn only in the laboratory area.
Footwear	Closed-toe, closed-heel shoes made of a non-porous material.	Protects feet from spills and dropped objects.[11]
Respiratory	Required if engineering controls are insufficient or during spill cleanup.	An N95 dust mask may be sufficient for weighing small quantities in a fume hood. For larger spills or potential aerosol generation outside a hood, a full-face respirator with appropriate cartridges is necessary.[14][15] All respirator use must comply with a written Respiratory Protection Program.[9]

Part 3: Operational Plan - Safe Handling Procedures

Adherence to a standard operating procedure (SOP) is critical for safety.

• Preparation: Before starting, ensure the fume hood is operational, the work area is clean, and all necessary PPE is correctly worn. Verify the location of spill kits and emergency equipment.

• Weighing (Solid):

  • Perform all weighing operations on a disposable weigh boat inside the fume hood.

  • Use a spatula to handle the solid. Avoid creating dust. If dust is unavoidable, an N95 respirator is recommended.[6]

  • Close the primary container immediately after dispensing.

• Dissolution:

  • Add solvent to the solid slowly to avoid splashing.

  • If the dissolution is exothermic, use an ice bath for temperature control.

• Reaction & Work-up:

  • Keep all reaction vessels clearly labeled and covered.

  • Conduct all transfers (e.g., via cannula or dropping funnel) within the fume hood.

• Post-Handling:

  • Decontaminate the work surface thoroughly.

  • Remove PPE in the correct order (gloves first), avoiding contact between contaminated surfaces and skin.

  • Wash hands thoroughly with soap and water.[3]

Part 4: Emergency Preparedness

Spill Response:

• Small Spill (in fume hood): Absorb with a chemical spill kit absorbent. Place the contaminated material in a sealed bag for disposal as halogenated waste.

• Large Spill (outside fume hood): Evacuate the immediate area. Alert colleagues and your lab supervisor. If there is an inhalation hazard, activate the fire alarm to evacuate the building and call emergency responders.[16]

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4][5]

• Eye Contact: Immediately flush eyes with the eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[4][5]

• Inhalation: Move to fresh air immediately. If symptoms develop (e.g., coughing, shortness of breath), seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Part 5: Disposal Plan

As a brominated organic compound, all waste associated with this chemical must be treated as halogenated hazardous waste .[16][17]

• Waste Collection:

  • Use a designated, clearly labeled, and sealed container for all halogenated liquid waste.[16]

  • Solid waste (e.g., contaminated gloves, weigh boats, paper towels) should be collected in a separate, sealed, and clearly labeled bag or container.

• Labeling: The waste container must be labeled "Halogenated Hazardous Waste" and list the full chemical name: "3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide" and any solvents used.[16]

• Storage: Store the waste container in a secondary containment bin in a designated satellite accumulation area.

• Disposal: Follow your institution's specific procedures for hazardous waste pickup and disposal. Never dispose of this chemical down the drain or in regular trash.[16] Incineration at high temperatures is a common disposal method for such compounds.[18]

By treating 3-(3-bromo-1H-1,2,4-triazol-5-yl)propanamide with the caution it structurally warrants, you are building a foundation of safety that protects you, your colleagues, and your research. Should you have any further questions, please do not hesitate to consult your institution's Environmental Health and Safety (EHS) department.

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